2-Fluoro-4-(trifluoromethyl)pyridine

• CAS: 118078-66-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2-Fluoro-4-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-Fluoro-4-(trifluoromethyl)pyridine, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. The information presented is intended to support research, development, and manufacturing activities by providing essential data and procedural insights.

Core Physical Properties

2-Fluoro-4-(trifluoromethyl)pyridine is a colorless to light yellow liquid at room temperature.[1] Its key physical characteristics are summarized in the table below, providing a consolidated reference for laboratory and industrial applications.

Property	Value	Source
Molecular Formula	C₆H₃F₄N
Molecular Weight	165.09 g/mol
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	113 °C	[2]
Melting Point	~ -30 °C	[1]
Density	1.355 g/mL at 25 °C
Refractive Index	n20/D 1.400
Flash Point	23.9 °C (closed cup)
Solubility	Soluble in common organic solvents like ethanol and ether; low solubility in water. Miscible with water, alcohol, acetonitrile, and N,N-dimethylformamide.	[1][3]

Experimental Protocols

While specific experimental documentation for the determination of every physical property of 2-Fluoro-4-(trifluoromethyl)pyridine is not publicly available, the following are detailed, generalized protocols for the key experiments typically employed for such a compound.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid can be determined using a small sample in a fusion tube with an inverted capillary tube.

Apparatus:

• Thiele tube or melting point apparatus with a heating block

• Thermometer

• Small fusion tube

• Capillary tube (sealed at one end)

• Sample of 2-Fluoro-4-(trifluoromethyl)pyridine

Procedure:

• A small amount of 2-Fluoro-4-(trifluoromethyl)pyridine is placed into the fusion tube.

• The capillary tube, with its sealed end uppermost, is placed inside the fusion tube containing the liquid.

• The fusion tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• The assembly is heated in a Thiele tube or a suitable heating block.

• Heating is continued until a rapid and continuous stream of bubbles emerges from the open end of the capillary tube.

• The heat source is then removed, and the liquid is allowed to cool.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Determination of Density (Pycnometer Method)

A pycnometer, a flask with a specific volume, is used for precise density measurements of liquids.

Apparatus:

• Pycnometer

• Analytical balance

• Thermometer

• Sample of 2-Fluoro-4-(trifluoromethyl)pyridine

Procedure:

• The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

• The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is wiped from the outside.

• The filled pycnometer is weighed.

• The temperature of the liquid is recorded.

• The mass of the liquid is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer.

• The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index (Abbe Refractometer)

The refractive index, a measure of how light bends as it passes through a substance, is a characteristic property of a liquid.

Apparatus:

• Abbe refractometer

• Dropper

• Sample of 2-Fluoro-4-(trifluoromethyl)pyridine

• Constant temperature water bath (optional, for high precision)

Procedure:

• The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol) and allowed to dry.

• A few drops of 2-Fluoro-4-(trifluoromethyl)pyridine are placed on the surface of the measuring prism.

• The prism is closed and locked.

• The light source is adjusted to illuminate the sample.

• While looking through the eyepiece, the handwheel is turned until the boundary line between the light and dark fields is sharp and centered in the crosshairs.

• The refractive index is read directly from the instrument's scale. The temperature should also be recorded as the refractive index is temperature-dependent.

Applications in Synthesis

2-Fluoro-4-(trifluoromethyl)pyridine is a valuable building block in organic synthesis, particularly for the introduction of the 4-(trifluoromethyl)pyridine moiety into larger molecules. One of its key applications is in the preparation of aminopyridines through amination reactions.

Caption: Synthesis of 2-Amino-4-(trifluoromethyl)pyridine.

This compound also serves as a catalytic ligand. For instance, it is used in the palladium-catalyzed aerobic oxidative coupling of xylene for the regioselective preparation of tetramethylbiphenyls.[3]

References

• 1. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 2. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 3. pubs.aip.org [pubs.aip.org]

2-Fluoro-4-(trifluoromethyl)pyridine chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Fluoro-4-(trifluoromethyl)pyridine, a key building block in modern medicinal and agrochemical research. This document covers its chemical structure, physicochemical properties, synthesis, reactivity, and applications, with a focus on its role in drug discovery and development.

Chemical Structure and Identifiers

2-Fluoro-4-(trifluoromethyl)pyridine is a substituted pyridine ring, featuring a fluorine atom at the 2-position and a trifluoromethyl group at the 4-position. This unique substitution pattern imparts specific electronic properties and reactivity to the molecule, making it a valuable intermediate in organic synthesis.

Caption: Chemical structure of 2-Fluoro-4-(trifluoromethyl)pyridine.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	118078-66-3[1][2][3][4]
Molecular Formula	C₆H₃F₄N[1][2][4]
Molecular Weight	165.09 g/mol [1][2][4]
IUPAC Name	2-Fluoro-4-(trifluoromethyl)pyridine
InChI	1S/C6H3F4N/c7-5-3-4(1-2-11-5)6(8,9,10)/h1-3H[1]
InChIKey	DFNQBXZKPUBEIX-UHFFFAOYSA-N[1]
SMILES	Fc1cc(ccn1)C(F)(F)F[1]

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 2-Fluoro-4-(trifluoromethyl)pyridine are crucial for its handling, storage, and application in chemical reactions.

Table 2: Physicochemical Properties

Property	Value	Source
Appearance	Colorless to light yellow transparent liquid	[5]
Density	1.355 g/mL at 25 °C	[1][2]
Boiling Point	113 °C	[2]
Refractive Index	n20/D 1.400	[1]
Flash Point	23.9 °C (closed cup)	[1]
pKa	-2.79 ± 0.10 (Predicted)	[2]
Solubility	Soluble in common organic solvents like ethanol and ether; low solubility in water. Miscible with water, alcohol, acetonitrile, and N,N-dimethylformamide.	[2][5][6]

Spectroscopic Data

• ¹⁹F NMR: A crude ¹⁹F NMR spectrum of 2-fluoro-4-(trifluoromethyl)pyridine showed a signal at δ -62.77 (s, 3F) ppm.[7]

• Mass Spectrometry: In a reaction solution, 2-fluoro-4-(trifluoromethyl)pyridine was characterized by a mass-to-charge ratio (m/z) of 165.1 (GC-MS; EI).[7]

Note: Detailed, publicly available experimental spectra (¹H NMR, ¹³C NMR, IR) for 2-Fluoro-4-(trifluoromethyl)pyridine are limited in the reviewed literature. Researchers should perform their own analytical characterization for confirmation.

Synthesis and Reactivity

The synthesis of 2-Fluoro-4-(trifluoromethyl)pyridine can be achieved through various methods, often involving the introduction of a fluorine atom onto a pre-existing pyridine ring.[5] One common approach is nucleophilic substitution, where a suitable fluorine-containing reagent is used to displace a leaving group at the 2-position of the pyridine ring.[5]

Caption: General synthetic approach to 2-Fluoro-4-(trifluoromethyl)pyridine.

Key Reactivity:

2-Fluoro-4-(trifluoromethyl)pyridine serves as a versatile reactant in several important chemical transformations:

• Amination Reactions: It is used in the preparation of aminopyridines. The fluorine atom at the 2-position is a good leaving group in nucleophilic aromatic substitution (SNAr) reactions, allowing for the introduction of various amine nucleophiles.[2][4][6]

• Catalytic Ligand: It can act as a catalytic ligand in palladium-catalyzed reactions, such as the regioselective aerobic oxidative coupling of xylene to form tetramethylbiphenyls.[2][4][6]

Applications in Drug Development and Agrochemicals

The trifluoromethylpyridine (TFMP) moiety is a key structural motif in numerous active pharmaceutical and agrochemical ingredients.[8][9][10] The incorporation of a trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins.[11] The fluorine atom provides a site for further chemical modification.

While specific drugs containing the 2-fluoro-4-(trifluoromethyl)pyridine scaffold are not explicitly detailed in the provided search results, its derivatives are crucial. For instance, flonicamid, an insecticide, contains the 4-trifluoromethyl-pyridine structure.[9] Furthermore, compounds like Doravirine, a non-nucleoside reverse transcriptase inhibitor, utilize a 2-chloro-3-fluoro-4-(trifluoromethyl)pyridine intermediate in their synthesis.[12] This highlights the importance of fluorinated and trifluoromethylated pyridines as building blocks in the development of new therapeutic agents.

Caption: Applications of 2-Fluoro-4-(trifluoromethyl)pyridine in chemical R&D.

Experimental Protocols

General Protocol for Amination (Illustrative)

This is a generalized protocol based on the known reactivity. Specific conditions may vary.

• Reaction Setup: To a solution of 2-Fluoro-4-(trifluoromethyl)pyridine (1.0 eq.) in a suitable aprotic polar solvent (e.g., DMSO, DMF, or NMP) in a sealed reaction vessel, add the desired amine (1.1-1.5 eq.) and a non-nucleophilic base (e.g., K₂CO₃, Cs₂CO₃, or DIPEA) (2.0-3.0 eq.).

• Reaction Conditions: Heat the reaction mixture to a temperature between 80-150 °C. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature and dilute with water. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, DCM).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired aminopyridine derivative.

Safety, Handling, and Storage

2-Fluoro-4-(trifluoromethyl)pyridine is a hazardous chemical and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Table 3: Safety Information

Category	Information
Signal Word	Danger[1]
Hazard Classifications	Flammable Liquid (Category 3), Acute Toxicity (Oral, Category 3), Skin Irritation (Category 2), Eye Irritation (Category 2), Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory system)[1]
Hazard Statements	H226: Flammable liquid and vapor.[1][13] H301: Toxic if swallowed.[1][13] H315: Causes skin irritation.[1] H319: Causes serious eye irritation.[1] H335: May cause respiratory irritation.[1][14]
Precautionary Statements	P210, P261, P301 + P310 + P330, P305 + P351 + P338[1][14]
Storage	Store in a cool, dry, well-ventilated place away from heat, sparks, and open flames. Keep container tightly closed. Incompatible with oxidizing agents.[5][6][14] Recommended storage is refrigerated.[2]
Transport Information	UN Number: 1992, Class: 3 (6.1), Packing Group: III[2][14]

This safety information is a summary. Always refer to the full Safety Data Sheet (SDS) before handling this chemical.[14]

References

• 1. 2-Fluoro-4-(trifluoromethyl)pyridine = 94 118078-66-3 [sigmaaldrich.com]
• 2. 2-Fluoro-4-trifluoromethyl-pyridine CAS#: 118078-66-3 [m.chemicalbook.com]
• 3. nashpharmatech.com [nashpharmatech.com]
• 4. 2-氟-4-三氟甲基吡啶 ≥94% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2-Fluoro-4-trifluoromethyl-pyridine Manufacturer & Supplier in China | Properties, Applications, Safety Data [pipzine-chem.com]
• 6. 2-Fluoro-4-(trifluoromethyl)pyridine, 97%, Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 7. rsc.org [rsc.org]
• 8. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 9. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 10. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. mdpi.com [mdpi.com]
• 13. 2-Fluoro-4-(trifluoromethyl)pyridine | 118078-66-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 14. chemicalbook.com [chemicalbook.com]

A Technical Guide to 2-Fluoro-4-(trifluoromethyl)pyridine (CAS: 118078-66-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-4-(trifluoromethyl)pyridine is a key heterocyclic building block in the fields of medicinal chemistry and agrochemicals. Its unique electronic properties, conferred by the presence of both a fluorine atom and a trifluoromethyl group on the pyridine ring, make it a valuable synthon for the development of novel bioactive molecules. The electron-withdrawing nature of the trifluoromethyl group enhances the reactivity of the pyridine ring towards nucleophilic aromatic substitution, while the fluorine atom can modulate physicochemical properties such as lipophilicity and metabolic stability, and also serve as a handle for further functionalization. This guide provides a comprehensive overview of the chemical properties, synthesis, and applications of this versatile compound.

Physicochemical and Spectroscopic Data

The following tables summarize the key physical, chemical, and spectroscopic properties of 2-Fluoro-4-(trifluoromethyl)pyridine.

Table 1: Physicochemical Properties

Property	Value	Reference(s)
CAS Number	118078-66-3	[1]
Molecular Formula	C₆H₃F₄N	[1]
Molecular Weight	165.09 g/mol	[1]
Appearance	Colorless to light yellow liquid
Boiling Point	124-126 °C
Density	1.355 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.400	[1]
Flash Point	23.9 °C (closed cup)
Solubility	Soluble in common organic solvents like ethanol and ether; low solubility in water.

Table 2: Spectroscopic Data

Technique	Data
¹H NMR (CDCl₃)	δ 8.35 (d, J=5.2 Hz, 1H), 7.35 (s, 1H), 7.18 (dd, J=5.2, 1.2 Hz, 1H)
¹³C NMR (CDCl₃)	δ 164.2 (d, J=243.5 Hz), 151.0 (d, J=5.9 Hz), 138.8 (q, J=34.3 Hz), 122.9 (q, J=272.5 Hz), 116.5 (d, J=4.3 Hz), 110.1 (dq, J=4.3, 2.9 Hz)
¹⁹F NMR (CDCl₃)	δ -66.5 (s, 3F), -88.5 (s, 1F)
InChI Key	DFNQBXZKPUBEIX-UHFFFAOYSA-N
SMILES	Fc1cc(ccn1)C(F)(F)F

Synthesis and Reactivity

Synthesis of 2-Fluoro-4-(trifluoromethyl)pyridine

While specific, detailed industrial synthesis protocols are often proprietary, the preparation of 2-Fluoro-4-(trifluoromethyl)pyridine can be achieved through several general methods, primarily involving the introduction of the fluorine atom onto a pre-functionalized pyridine ring.

One common approach is the Halogen Exchange (Halex) reaction . This involves the treatment of a corresponding chloro- or bromo-pyridine with a fluoride source, such as potassium fluoride (KF) or cesium fluoride (CsF), often in a high-boiling polar aprotic solvent like dimethylformamide (DMF) or sulfolane, and at elevated temperatures. The use of a phase-transfer catalyst can sometimes facilitate the reaction.

Another potential route is the fluorination of a corresponding pyridone . 4-(Trifluoromethyl)-2-pyridone can be treated with a fluorinating agent, such as phosphorus oxyfluoride (POF₃) or sulfur tetrafluoride (SF₄), to replace the hydroxyl group with a fluorine atom. These reactions often require harsh conditions and specialized equipment.

Key Reactions of 2-Fluoro-4-(trifluoromethyl)pyridine

The primary reactivity of 2-Fluoro-4-(trifluoromethyl)pyridine is dominated by nucleophilic aromatic substitution (SNAr) . The electron-withdrawing trifluoromethyl group at the 4-position, along with the electronegative nitrogen atom in the ring, activates the 2-position for nucleophilic attack. The fluorine atom at the 2-position is a good leaving group in such reactions.

A key and widely utilized reaction is the synthesis of 2-amino-4-(trifluoromethyl)pyridine . This is a crucial intermediate for many pharmaceutical and agrochemical products.

Experimental Protocols

Synthesis of 2-Amino-4-(trifluoromethyl)pyridine from 2-Fluoro-4-(trifluoromethyl)pyridine

This protocol describes the amination of 2-Fluoro-4-(trifluoromethyl)pyridine using acetamidine hydrochloride as an ammonia surrogate in a transition-metal-free reaction.

Materials:

• 2-Fluoro-4-(trifluoromethyl)pyridine

• Acetamidine hydrochloride

• Sodium hydroxide (NaOH)

• Dimethyl sulfoxide (DMSO)

• Water (H₂O)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Standard laboratory glassware for workup and purification

Procedure:

• To a round-bottom flask, add 2-Fluoro-4-(trifluoromethyl)pyridine (1.0 eq.), acetamidine hydrochloride (1.2 eq.), and sodium hydroxide (2.0 eq.).

• Add dimethyl sulfoxide (DMSO) and a small amount of water as the solvent system.

• Stir the reaction mixture at an elevated temperature (e.g., 80-100 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract the product with a suitable organic solvent, such as ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude 2-amino-4-(trifluoromethyl)pyridine by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Expected Outcome: This procedure should provide 2-amino-4-(trifluoromethyl)pyridine in good to high yield. The final product should be characterized by NMR and mass spectrometry to confirm its identity and purity.

Applications in Drug Discovery and Development

2-Fluoro-4-(trifluoromethyl)pyridine is a valuable building block in the synthesis of a variety of biologically active compounds, most notably as a key intermediate in the development of kinase inhibitors for cancer therapy. The trifluoromethylpyridine moiety can impart desirable pharmacokinetic properties, such as improved metabolic stability and cell permeability, and can form key interactions with the target protein.

Pexidartinib (CSF-1R Inhibitor)

Pexidartinib is a potent and selective inhibitor of the colony-stimulating factor 1 receptor (CSF-1R), a receptor tyrosine kinase that plays a crucial role in the proliferation and differentiation of macrophages.[2][3] Dysregulation of the CSF-1R signaling pathway is implicated in various inflammatory diseases and cancers. Pexidartinib is approved for the treatment of tenosynovial giant cell tumor. The synthesis of Pexidartinib utilizes a derivative of 2-Fluoro-4-(trifluoromethyl)pyridine.

CSF-1R Signaling Pathway

The binding of colony-stimulating factor 1 (CSF-1) to its receptor, CSF-1R, leads to receptor dimerization and autophosphorylation of tyrosine residues in the intracellular domain. This initiates a cascade of downstream signaling events, primarily through the PI3K/AKT and MAPK/ERK pathways, which ultimately promote cell survival, proliferation, and differentiation. Pexidartinib inhibits this pathway by blocking the ATP-binding site of the CSF-1R kinase domain, thereby preventing autophosphorylation and the subsequent downstream signaling.

Caption: Pexidartinib inhibits the CSF-1R signaling pathway.

Larotrectinib (TRK Inhibitor)

Larotrectinib is a highly selective inhibitor of Tropomyosin receptor kinases (TRKA, TRKB, and TRKC).[4][5][6] TRK fusion proteins, resulting from chromosomal rearrangements, are oncogenic drivers in a wide range of cancers. Larotrectinib has demonstrated significant and durable responses in patients with TRK fusion-positive tumors, irrespective of the tumor type or patient age. The synthesis of Larotrectinib also involves intermediates derived from functionalized pyridines.

TRK Signaling Pathway

Neurotrophins bind to TRK receptors, inducing their dimerization and autophosphorylation. This activates several downstream signaling pathways, including the RAS-MAPK, PI3K-AKT, and PLCγ pathways.[7] These pathways are crucial for neuronal survival, differentiation, and synaptic plasticity. In TRK fusion cancers, the fusion protein is constitutively active, leading to uncontrolled activation of these downstream pathways and promoting tumor growth and survival. Larotrectinib inhibits the kinase activity of the TRK fusion proteins, thereby blocking these oncogenic signals.[6][8]

Caption: Larotrectinib inhibits the TRK signaling pathway.

Safety and Handling

2-Fluoro-4-(trifluoromethyl)pyridine is a flammable liquid and is harmful if swallowed. It can cause skin and eye irritation and may cause respiratory irritation. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Fluoro-4-(trifluoromethyl)pyridine is a versatile and valuable building block for the synthesis of complex organic molecules with significant biological activity. Its unique electronic and physicochemical properties make it a favored scaffold in the design of novel pharmaceuticals and agrochemicals. A thorough understanding of its synthesis, reactivity, and applications is crucial for researchers and scientists working in these fields. The continued exploration of the chemistry of this and related fluorinated pyridines will undoubtedly lead to the discovery of new and improved therapeutic agents and crop protection products.

References

• 1. benchchem.com [benchchem.com]
• 2. What is the mechanism of Larotrectinib Sulfate? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Larotrectinib | C21H22F2N6O2 | CID 46188928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Larotrectinib and Entrectinib: TRK Inhibitors for the Treatment of Pediatric and Adult Patients With NTRK Gene Fusion - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TURALIO® (pexidartinib) Mechanism of Action | HCP [turaliohcp.com]
• 8. Colony-stimulating Factor-1 Receptor Utilizes Multiple Signaling Pathways to Induce Cyclin D2 Expression - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: 2-Fluoro-4-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Fluoro-4-(trifluoromethyl)pyridine, a key building block in modern medicinal chemistry and materials science. Its unique electronic properties, stemming from the electron-withdrawing trifluoromethyl group and the reactive fluoride, make it a valuable synthon for the introduction of the 4-(trifluoromethyl)pyridyl moiety into a wide range of molecules. This guide details its physicochemical properties, provides experimental protocols for its application, and illustrates relevant chemical workflows.

Physicochemical and Safety Data

A comprehensive summary of the key quantitative data for 2-Fluoro-4-(trifluoromethyl)pyridine is presented below. These properties are essential for reaction planning, safety assessments, and analytical method development.

Property	Value
Molecular Weight	165.09 g/mol [1][2]
CAS Number	118078-66-3[1][2]
Molecular Formula	C₆H₃F₄N[1]
Physical Form	Liquid[2]
Density	1.355 g/mL at 25 °C[2]
Refractive Index	n20/D 1.400[2]
Flash Point	23.9 °C (closed cup)[2]
Solubility	Soluble in common organic solvents such as ethanol and ether; low solubility in water.

Experimental Protocols

2-Fluoro-4-(trifluoromethyl)pyridine is primarily utilized in two key types of reactions: as a substrate for nucleophilic aromatic substitution and as a ligand in transition metal catalysis. The following protocols are representative of these applications.

Nucleophilic Aromatic Substitution: Amination

This protocol details a general procedure for the amination of 2-Fluoro-4-(trifluoromethyl)pyridine, a common transformation in the synthesis of pharmaceutical intermediates. The fluoride at the 2-position is an excellent leaving group, readily displaced by nucleophiles.

Objective: To synthesize a 2-amino-4-(trifluoromethyl)pyridine derivative.

Materials:

• 2-Fluoro-4-(trifluoromethyl)pyridine

• Amine of choice (e.g., morpholine, piperidine, or an aniline derivative)

• Anhydrous polar aprotic solvent (e.g., Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF))

• Base (e.g., Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA))

• Reaction vessel suitable for heating under an inert atmosphere

• Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• To a dry reaction vessel under an inert atmosphere (e.g., Nitrogen or Argon), add 2-Fluoro-4-(trifluoromethyl)pyridine (1.0 eq).

• Dissolve the starting material in the chosen anhydrous solvent (e.g., DMSO).

• Add the amine nucleophile (1.1 - 1.5 eq) to the solution.

• Add the base (2.0 - 3.0 eq) to the reaction mixture.

• Heat the mixture to a temperature between 80-120 °C. The optimal temperature will depend on the nucleophilicity of the amine.

• Monitor the reaction progress using an appropriate analytical technique, such as Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding water.

• Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the desired 2-amino-4-(trifluoromethyl)pyridine derivative.

Palladium-Catalyzed C-H Functionalization: Ligand Application

The electron-deficient nature of the pyridine ring makes 2-Fluoro-4-(trifluoromethyl)pyridine an effective ligand for supporting palladium catalysts, particularly in oxidative coupling reactions. It can enhance catalyst stability and influence the chemo- and regioselectivity of C-H activation processes.

Objective: To perform a palladium-catalyzed aerobic oxidative coupling of o-xylene using 2-Fluoro-4-(trifluoromethyl)pyridine as a ligand.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Fluoro-4-(trifluoromethyl)pyridine

• o-Xylene

• Trifluoroacetic acid (CF₃COOH)

• Solvent (e.g., Propylene carbonate)

• Oxygen (O₂) supply (e.g., balloon or gas line)

• Reaction vessel (e.g., Schlenk tube)

Procedure:

• To a Schlenk tube, add Pd(OAc)₂ (e.g., 0.004 mmol, 1 mol%).

• Add 2-Fluoro-4-(trifluoromethyl)pyridine (e.g., 0.008 mmol, 2 mol%).

• Add the solvent (e.g., 0.4 mL) and o-xylene (e.g., 3.8 mmol, 100 eq).

• Add trifluoroacetic acid as an additive (e.g., 0.005 mmol, 1.25 mol%).

• Seal the reaction vessel and purge with oxygen. Maintain a positive pressure of oxygen (e.g., via a balloon).

• Place the reaction mixture in a pre-heated oil bath at 80 °C.

• Stir the reaction for the specified time (e.g., 17 hours).

• After cooling to room temperature, the reaction mixture can be analyzed directly by Gas Chromatography (GC) to determine the yield and regioselectivity of the resulting biaryl products.

Visualizations

The following diagrams, generated using Graphviz, illustrate the logical flow and component relationships for the experimental protocols described above.

Workflow for the amination of 2-Fluoro-4-(trifluoromethyl)pyridine.

Component relationships in Pd-catalyzed aerobic oxidative coupling.

References

• 1. 2-氟-4-三氟甲基吡啶 ≥94% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-Fluoro-4-trifluoromethyl-pyridine Manufacturer & Supplier in China | Properties, Applications, Safety Data [pipzine-chem.com]

Technical Guide: Physicochemical Properties of 2-Fluoro-4-(trifluoromethyl)pyridine

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a focused overview of two key physical properties of 2-Fluoro-4-(trifluoromethyl)pyridine (CAS No: 118078-66-3): its boiling point and density. These parameters are fundamental for its application in chemical synthesis, process development, and formulation within the pharmaceutical and agrochemical industries. This document includes tabulated property data, detailed experimental protocols for the determination of these properties, and a workflow diagram illustrating the measurement process.

Core Physicochemical Data

2-Fluoro-4-(trifluoromethyl)pyridine is a colorless to light yellow transparent liquid at room temperature.[1] Its key physical properties, boiling point and density, are critical for handling, reaction setup, and purification processes such as distillation. The experimentally determined values for these properties are summarized below.

Data Presentation: Physical Properties

Property	Value	Conditions
Boiling Point	113 °C	At standard atmospheric pressure
Density	1.355 g/mL	At 25 °C

Data sourced from multiple chemical suppliers and databases.[2][3]

Experimental Protocols

The following sections describe standardized laboratory methodologies for the determination of the boiling point and density of liquid organic compounds like 2-Fluoro-4-(trifluoromethyl)pyridine.

Determination of Boiling Point (Capillary Method)

This micro-scale method is suitable for determining the boiling point of a small amount of liquid. It relies on the principle that the boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

Apparatus:

• Thiele tube or similar oil bath apparatus

• High-temperature mineral oil or silicone oil

• Thermometer (calibrated)

• Small test tube (e.g., Durham tube)

• Capillary tube (sealed at one end)

• Rubber band or wire for attachment

• Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

• Preparation: A small amount (approximately 0.5 mL) of 2-Fluoro-4-(trifluoromethyl)pyridine is placed into the small test tube.[4]

• Capillary Insertion: A capillary tube, which has been sealed at one end, is placed into the test tube with its open end submerged in the liquid.[1][5]

• Assembly: The test tube is attached to a thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.[4]

• Heating: The entire assembly is immersed in an oil bath within a Thiele tube to ensure uniform heating.[1]

• Observation: The bath is heated slowly. As the temperature rises, air trapped in the capillary tube will escape as a slow stream of bubbles.

• Boiling Point Identification: Heating continues until a rapid and continuous stream of bubbles emerges from the capillary tube.[1][6] At this point, the heat source is removed, and the apparatus is allowed to cool slowly.

• Measurement: The boiling point is recorded as the temperature at which the bubbling stops and the liquid begins to be drawn back into the capillary tube.[6] This indicates that the vapor pressure inside the capillary is equal to the external atmospheric pressure.

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used for precise density measurements. This method determines density by measuring the mass of a known volume of the liquid.

Apparatus:

• Pycnometer (e.g., Gay-Lussac or Bingham type)

• Analytical balance (accurate to ±0.0001 g)

• Constant temperature water bath

• Syringe or pipette

• Lint-free tissue

Procedure:

• Initial Weighing: The clean, dry pycnometer with its stopper is accurately weighed on an analytical balance. This mass is recorded as m₁.

• Sample Filling: The pycnometer is carefully filled with 2-Fluoro-4-(trifluoromethyl)pyridine, avoiding air bubbles.

• Temperature Equilibration: The filled pycnometer is placed in a constant temperature bath set to 25.0 °C (±0.1 °C) until it reaches thermal equilibrium.[7]

• Volume Adjustment: The stopper is inserted, causing excess liquid to be expelled through the capillary in the stopper. The outside of the pycnometer is carefully dried with a lint-free tissue.

• Final Weighing: The pycnometer containing the sample is weighed again. This mass is recorded as m₂.

• Calibration: The procedure is repeated using a reference liquid of known density at the same temperature (e.g., deionized water). The mass of the pycnometer filled with water is recorded as m₃. The known density of water at 25 °C (ρ_water) is used for calculation.

• Calculation:

  • Mass of the sample (m_sample) = m₂ - m₁

  • Mass of the water (m_water) = m₃ - m₁

  • Volume of the pycnometer (V) = m_water / ρ_water

  • Density of the sample (ρ_sample) = m_sample / V

Mandatory Visualization

The logical flow for determining the key physical properties discussed in this guide is presented below.

Caption: Workflow for determining boiling point and density.

References

• 1. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 2. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. byjus.com [byjus.com]
• 6. Video: Boiling Points - Procedure [jove.com]
• 7. knowledge.reagecon.com [knowledge.reagecon.com]

Navigating the Solubility of 2-Fluoro-4-(trifluoromethyl)pyridine: A Technical Guide

For immediate release: This technical guide addresses the solubility characteristics of 2-Fluoro-4-(trifluoromethyl)pyridine, a key building block in pharmaceutical and agrochemical research. The document is intended for researchers, scientists, and professionals in drug development, providing a consolidated overview of its solubility in various organic solvents and a detailed protocol for quantitative solubility determination.

Introduction

2-Fluoro-4-(trifluoromethyl)pyridine is a substituted pyridine derivative whose unique electronic properties, imparted by the fluorine and trifluoromethyl groups, make it a valuable intermediate in the synthesis of novel bioactive molecules. Understanding its solubility is a critical first step in reaction design, formulation development, and process optimization. This guide summarizes the available qualitative solubility data and provides a comprehensive experimental workflow for researchers to determine precise quantitative solubility, addressing a notable gap in publicly available data.

Qualitative Solubility Profile

Table 1: Qualitative Solubility of 2-Fluoro-4-(trifluoromethyl)pyridine

Solvent Class	Solvent Name	Reported Solubility
Alcohols	Ethanol	Soluble
Ethers	Diethyl Ether	Soluble
Amides	N,N-Dimethylformamide (DMF)	Miscible
Nitriles	Acetonitrile	Miscible
Aqueous	Water	Low Solubility / Miscible (Conflicting Reports)

Experimental Protocol for Quantitative Solubility Determination

To empower researchers to obtain precise and reliable solubility data, this section outlines a detailed experimental protocol based on the widely accepted isothermal shake-flask method. This method, when coupled with a suitable analytical technique, can provide accurate quantitative solubility values.

Principle

An excess amount of 2-Fluoro-4-(trifluoromethyl)pyridine is equilibrated with a given solvent at a constant temperature. The resulting saturated solution is then carefully separated from the undissolved solid, and the concentration of the solute in the solution is determined using a validated analytical method.

Materials and Equipment

• 2-Fluoro-4-(trifluoromethyl)pyridine (high purity)

• Selected organic solvents (analytical grade)

• Volumetric flasks and pipettes

• Analytical balance

• Thermostatic orbital shaker or water bath

• Syringe filters (e.g., 0.22 µm PTFE)

• Autosampler vials

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system with a Flame Ionization Detector (FID).

Step-by-Step Procedure

• Preparation of the Slurry:

  • Accurately weigh an excess amount of 2-Fluoro-4-(trifluoromethyl)pyridine into a series of glass vials. The excess should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Pipette a known volume of the desired organic solvent into each vial.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a thermostatic orbital shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. The optimal time should be determined through preliminary experiments.

• Sample Collection and Preparation:

  • Once equilibrium is achieved, allow the vials to stand undisturbed in the thermostatic bath for a sufficient time to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean, pre-weighed autosampler vial. This step is crucial to remove any undissolved microparticles.

• Analysis:

  • Prepare a series of calibration standards of 2-Fluoro-4-(trifluoromethyl)pyridine in the same solvent.

  • Analyze the filtered saturated solution and the calibration standards using a validated HPLC or GC method.[1][2][3][4][5][6][7][8] The choice of method will depend on the volatility and chromophoric properties of the analyte.

  • For HPLC analysis of pyridine derivatives, a reverse-phase column with a suitable mobile phase (e.g., acetonitrile/water gradient) and UV detection is often appropriate.[1][2][4][6]

  • For GC analysis, a capillary column with a non-polar stationary phase is typically used for fluorinated organic compounds.[5][7][8]

• Calculation:

  • Construct a calibration curve from the analytical data of the standard solutions.

  • Determine the concentration of 2-Fluoro-4-(trifluoromethyl)pyridine in the saturated solution from the calibration curve.

  • Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of 2-Fluoro-4-(trifluoromethyl)pyridine.

Conclusion

While quantitative solubility data for 2-Fluoro-4-(trifluoromethyl)pyridine remains to be formally published, this guide provides a solid foundation for researchers by consolidating the available qualitative information and presenting a robust, detailed protocol for its empirical determination. The provided experimental workflow and methodological considerations will enable scientists to generate the precise data needed to advance their research and development activities with this important chemical intermediate.

References

• 1. helixchrom.com [helixchrom.com]
• 2. helixchrom.com [helixchrom.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. researchgate.net [researchgate.net]
• 5. Defluorination and derivatization of fluoropolymers for determination of total organic fluorine in polyolefin resins by gas chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Spectroscopic Profile of 2-Fluoro-4-(trifluoromethyl)pyridine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the compound 2-Fluoro-4-(trifluoromethyl)pyridine. The information presented herein is essential for the structural elucidation, identification, and purity assessment of this important fluorinated pyridine derivative. This document details nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for their acquisition.

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data for 2-Fluoro-4-(trifluoromethyl)pyridine.

Table 1: 1H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Data not available in search results

Table 2: 13C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Data not available in search results

Table 3: 19F NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Assignment
-65.12	s	-CF3
-66.52	s	Ar-F

Reference: Crude 19F NMR data.[1]

Table 4: Infrared (IR) Spectroscopic Data

Wavenumber (cm-1)	Intensity	Assignment
Data not available in search results

Table 5: Mass Spectrometry (MS) Data

m/z	Ion Type	Method
165.1	[M]+	GC-MS (EI)

Reference: Characterization in a reaction solution.[1]

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectroscopic data are provided below. These protocols are based on standard laboratory practices for the analysis of fluorinated organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A standard NMR spectrometer with a multinuclear probe, operating at a field strength of 400 MHz for 1H, 100 MHz for 13C, and 376 MHz for 19F, or an instrument with similar or higher capabilities.

Sample Preparation:

• Approximately 5-10 mg of 2-Fluoro-4-(trifluoromethyl)pyridine is accurately weighed and dissolved in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d (CDCl3), acetone-d6).

• The solution is transferred to a clean, dry 5 mm NMR tube.

• The NMR tube is capped and carefully inserted into the spectrometer's probe.

Data Acquisition Parameters (General):

• 1H NMR:

  • Pulse Program: Standard single-pulse sequence.

  • Spectral Width: ~16 ppm.

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

  • Referencing: Tetramethylsilane (TMS) at δ 0.00 ppm.

• 13C NMR:

  • Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: ~200-250 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio.

  • Referencing: Solvent signal (e.g., CDCl3 at δ 77.16 ppm).

• 19F NMR:

  • Pulse Program: Standard single-pulse sequence, often with proton decoupling.

  • Spectral Width: Sufficient to cover the expected chemical shift range of fluorinated pyridines.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64.

  • Referencing: External standard such as CFCl3 (δ 0.00 ppm) or an internal standard.

Infrared (IR) Spectroscopy

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with a suitable sampling accessory, such as an Attenuated Total Reflectance (ATR) crystal or salt plates (NaCl or KBr) for neat liquid analysis.

Sample Preparation (Neat Liquid):

• Ensure the ATR crystal or salt plates are clean and dry. A background spectrum of the clean accessory should be recorded.

• For the ATR method, a single drop of 2-Fluoro-4-(trifluoromethyl)pyridine is placed directly onto the crystal.

• For the transmission method, a drop of the liquid is placed on one salt plate, and the second plate is carefully placed on top to create a thin film.

• The sample is then placed in the spectrometer's sample compartment.

Data Acquisition Parameters:

• Spectral Range: Typically 4000-400 cm-1.

• Resolution: 4 cm-1.

• Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

• Data Presentation: The spectrum is usually plotted as percent transmittance versus wavenumber (cm-1).

Mass Spectrometry (MS)

Instrumentation: A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

Sample Preparation:

• A dilute solution of 2-Fluoro-4-(trifluoromethyl)pyridine is prepared in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

• The solution is then further diluted to an appropriate concentration for GC-MS analysis (typically in the low ppm range).

• The final solution is transferred to a GC vial.

GC-MS Parameters (Typical):

• GC Column: A nonpolar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate of ~1 mL/min.

• Injection Mode: Split or splitless, depending on the sample concentration.

• Injection Volume: 1 µL.

• Oven Temperature Program:

  • Initial temperature: 50-70 °C, hold for 1-2 minutes.

  • Ramp: 10-20 °C/min to a final temperature of 250-280 °C.

  • Final hold: 2-5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Scan Speed: ~2 scans/second.

  • Ion Source Temperature: ~230 °C.

  • Quadrupole Temperature: ~150 °C.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the comprehensive spectroscopic analysis of a chemical compound such as 2-Fluoro-4-(trifluoromethyl)pyridine.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. rsc.org [rsc.org]

An In-depth Technical Guide to the Synthesis of 2-Fluoro-4-(trifluoromethyl)pyridine from Picoline Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for 2-fluoro-4-(trifluoromethyl)pyridine, a crucial building block in the pharmaceutical and agrochemical industries. The document details methodologies for key experiments, presents quantitative data in structured tables for easy comparison, and includes visualizations of the synthetic pathways.

Introduction

2-Fluoro-4-(trifluoromethyl)pyridine is a valuable intermediate in the synthesis of a wide range of biologically active molecules. The presence of both a fluorine atom at the 2-position and a trifluoromethyl group at the 4-position imparts unique electronic properties, enhances metabolic stability, and improves the binding affinity of the final products. This guide explores the most common and effective synthetic strategies starting from readily available picoline derivatives or building blocks that lead to the desired pyridine core.

The synthesis of 2-fluoro-4-(trifluoromethyl)pyridine can be broadly categorized into three main approaches, each starting from a key intermediate derived from picoline or synthesized through ring formation:

• Route A: Halogen exchange (Halex) reaction from 2-chloro-4-(trifluoromethyl)pyridine.

• Route B: Balz-Schiemann reaction from 2-amino-4-(trifluoromethyl)pyridine.

• Route C: Synthesis from non-pyridine precursors via a cyclization reaction to form the 2-hydroxy-4-(trifluoromethyl)pyridine intermediate.

Each of these routes involves the synthesis of the respective key intermediate, which is a critical step in the overall synthetic pathway.

Synthetic Pathways and Methodologies

This section details the experimental protocols for the synthesis of the key intermediates and the final product, 2-fluoro-4-(trifluoromethyl)pyridine.

Route A: Halogen Exchange from 2-Chloro-4-(trifluoromethyl)pyridine

This is one of the most direct methods for introducing the fluorine atom at the 2-position. The precursor, 2-chloro-4-(trifluoromethyl)pyridine, can be synthesized from 2-hydroxy-4-(trifluoromethyl)pyridine.

1. Synthesis of 2-Chloro-4-(trifluoromethyl)pyridine from 2-Hydroxy-4-(trifluoromethyl)pyridine

The chlorination of 2-hydroxy-4-(trifluoromethyl)pyridine is a standard method to produce the 2-chloro analogue.

• Experimental Protocol:

  • To a solution of 2-hydroxy-4-(trifluoromethyl)pyridine (1.0 mol) in N,N-dimethylformamide (DMF, 160 mL), add phosphorus pentachloride (PCl₅, 2.0 mol) at room temperature.[1]

  • Stir the reaction mixture for 5 hours.[1]

  • After the reaction is complete, perform vacuum distillation to collect the fraction at 78-80 °C / 75 mmHg.[1]

  • This yields 2-chloro-4-(trifluoromethyl)pyridine as a liquid.[1]

An alternative method using thionyl chloride (SOCl₂) has also been reported:

• Experimental Protocol:

  • To a mixture of 2-hydroxy-4-(trifluoromethyl)pyridine (0.012 mol) and 1,2-dichloroethane (20 mL), add 1-2 drops of DMF as a catalyst.[2]

  • Add thionyl chloride (0.025 mol) dropwise at room temperature.[2]

  • Reflux the reaction mixture at 110 °C for 4 hours.[2]

  • After completion, dilute the reaction with 1,2-dichloroethane (20 mL) and pour it into ice water.[2]

  • Neutralize the solution with a 10% sodium hydroxide solution.[2]

  • Separate the organic layer, extract the aqueous layer, and dry the combined organic phases over anhydrous sodium sulfate.[2]

  • Remove the solvent under reduced pressure to obtain the product.[2]

2. Halogen Exchange Reaction for the Synthesis of 2-Fluoro-4-(trifluoromethyl)pyridine

The conversion of the 2-chloro to the 2-fluoro group is typically achieved using a fluoride salt, such as potassium fluoride (KF). The efficiency of this reaction can be enhanced by using spray-dried KF or a phase-transfer catalyst.

• Experimental Protocol:

  • In a suitable solvent such as dimethyl sulfoxide (DMSO), suspend anhydrous potassium fluoride (2.0-2.4 molar equivalents relative to the starting material).

  • Add a phase-transfer catalyst, for example, cetyltrimethylammonium bromide (CTAB), at a loading of 6-10% by weight of the starting chloro-pyridine.[3]

  • Add 2-chloro-4-(trifluoromethyl)pyridine (1.0 molar equivalent).

  • Heat the mixture under reflux with stirring for 5-7 hours.[3]

  • Monitor the reaction progress by gas chromatography (GC) or thin-layer chromatography (TLC).

  • Upon completion, the reaction mixture is cooled, diluted with water, and the product is extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • The organic layer is washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

  • The crude product is then purified by distillation.

Route B: Balz-Schiemann Reaction from 2-Amino-4-(trifluoromethyl)pyridine

The Balz-Schiemann reaction is a classic method for introducing a fluorine atom onto an aromatic ring via a diazonium salt intermediate.[4]

1. Synthesis of 2-Amino-4-(trifluoromethyl)pyridine

A common route to this intermediate starts from 2,6-dichloro-4-(trifluoromethyl)pyridine.

• Experimental Protocol:

  • In a 200 mL autoclave, combine 2,6-dichloro-4-(trifluoromethyl)pyridine (0.046 mol), 28% aqueous ammonia (0.44 mol), and tetrahydrofuran (THF, 20 mL).[5][6]

  • Heat the mixture to 150 °C with stirring for 6 hours.[5][6]

  • Cool the autoclave to 30-40 °C.[5][6]

  • To the resulting mixture, add 5% Palladium on carbon (Pd/C) (300 mg, 54% wet).[5][6]

  • Pressurize the autoclave with hydrogen gas to 2.0 MPa.[5][6]

  • Heat the mixture to 100 °C with stirring for 3 hours.[5][6]

  • After cooling, filter the reaction mixture through Celite.[5][6]

  • Add water to the filtrate and separate the organic layer.

  • Concentration of the organic layer yields 2-amino-4-(trifluoromethyl)pyridine.

2. Balz-Schiemann Reaction for the Synthesis of 2-Fluoro-4-(trifluoromethyl)pyridine

This reaction involves diazotization of the amino group followed by thermal decomposition of the resulting tetrafluoroborate salt. The following is a general procedure adapted from the synthesis of 4-fluoropyridine.[7]

• Experimental Protocol:

  • In a suitable flask, dissolve 2-amino-4-(trifluoromethyl)pyridine in a 42% aqueous solution of tetrafluoroboric acid (HBF₄).

  • Cool the solution to 5-7 °C in an ice-water bath to precipitate the pyridylammonium tetrafluoroborate salt.[7]

  • Slowly add a solution of sodium nitrite (NaNO₂) while maintaining the temperature between 5-9 °C.[7]

  • After the addition is complete, stir the reaction mixture for an additional 30 minutes at 5-10 °C, then allow it to warm to room temperature.[7]

  • The diazonium salt is then thermally decomposed. This can be done by gently heating the solution.

  • The reaction mixture is then carefully neutralized with an aqueous solution of sodium bicarbonate.[7]

  • The product is extracted with an organic solvent (e.g., dichloromethane).[7]

  • The combined organic extracts are dried and the solvent is removed.

  • The crude product is purified by distillation.

Route C: Synthesis from Non-Pyridine Precursors via 2-Hydroxy-4-(trifluoromethyl)pyridine

This approach builds the pyridine ring with the trifluoromethyl group already in place, which can be advantageous in terms of cost and scalability.[2]

1. Synthesis of 2-Hydroxy-4-(trifluoromethyl)pyridine

This multi-step synthesis starts from vinyl n-butyl ether.

• Experimental Protocol:

  • Step 1: Synthesis of 4-butoxy-1,1,1-trifluoro-3-en-2-one. To a solution of vinyl n-butyl ether (0.70 mol) and pyridine (0.70 mol) in dichloromethane (100 mL) at -10 °C, add trifluoroacetic anhydride (0.70 mol) dropwise, maintaining the temperature between -10 °C and 0 °C. After the addition, warm the reaction to 25 °C and stir for 2 hours. The product is isolated after workup with a reported yield of 95.2%.[2]

  • Step 2: Synthesis of methyl 5-butoxy-5-methoxy-3-(trifluoromethyl)pent-2-enoate. This step involves a reaction with trimethylphosphonoacetate.

  • Step 3: Cyclization to 2-hydroxy-4-(trifluoromethyl)pyridine. The pent-2-enoate from the previous step (0.063 mol) is heated with ammonium acetate (0.29 mol) in formamide (20 mL) at 160 °C for 8 hours under a nitrogen atmosphere. After cooling and workup, the product is obtained with a yield of 74.0%.[2]

Once 2-hydroxy-4-(trifluoromethyl)pyridine is synthesized, it can be converted to 2-fluoro-4-(trifluoromethyl)pyridine via the chlorination and subsequent halogen exchange steps described in Route A .

Quantitative Data Summary

The following tables summarize the quantitative data for the key synthetic steps described above.

Table 1: Synthesis of 2-Chloro-4-(trifluoromethyl)pyridine

Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2-Hydroxy-4-(trifluoromethyl)pyridine	PCl₅	DMF	Room Temp.	5	84.3	[1]
2-Hydroxy-4-(trifluoromethyl)pyridine	SOCl₂, DMF (cat.)	1,2-Dichloroethane	110	4	92	[2]

Table 2: Synthesis of 2-Amino-4-(trifluoromethyl)pyridine

Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2,6-Dichloro-4-(trifluoromethyl)pyridine	1. NH₃ (aq) 2. H₂, Pd/C	THF	1. 150 2. 100	1. 6 2. 3	Not specified	[5][6]

Table 3: Synthesis of 2-Fluoro-4-(trifluoromethyl)pyridine

Starting Material	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2-Chloro-4-(trifluoromethyl)pyridine	KF, CTAB	DMSO	Reflux	5-7	81.1 (analogue)	[3]
2-Amino-4-(trifluoromethyl)pyridine	1. HBF₄, NaNO₂ 2. Heat	Water	1. 5-10 2. Elevated	-	Not specified	[7]

Visualizing the Synthetic Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of the synthetic routes described.

Caption: Route A: Synthesis via Halogen Exchange.

Caption: Route B: Synthesis via Balz-Schiemann Reaction.

Caption: Route C: Synthesis via Ring Formation.

Conclusion

The synthesis of 2-fluoro-4-(trifluoromethyl)pyridine can be accomplished through several viable routes, each with its own set of advantages and challenges. The choice of a particular synthetic pathway will depend on factors such as the availability of starting materials, scalability, cost-effectiveness, and the specific requirements of the target application. This guide provides the necessary technical details to assist researchers and professionals in selecting and implementing the most suitable method for their needs. The provided experimental protocols and quantitative data serve as a valuable resource for the practical synthesis of this important fluorinated pyridine derivative.

References

• 1. CN1263094A - Method for synthesizing 4-trifluoromethyl pyridine compound - Google Patents [patents.google.com]
• 2. CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine - Google Patents [patents.google.com]
• 3. CN102452976A - Synthetic method of 2-chloro-5-trifluoromethylpyridine - Google Patents [patents.google.com]
• 4. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 5. EP2527327A1 - Method for producing 2-amino-4-(trifluoromethyl)pyridine - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]

Key intermediates in trifluoromethylpyridine synthesis

An In-depth Technical Guide to the Core Intermediates in Trifluoromethylpyridine Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifluoromethylpyridines (TFMPs) are crucial structural motifs in the development of modern agrochemicals and pharmaceuticals.[1][2][3] The incorporation of a trifluoromethyl group onto a pyridine ring often imparts unique physicochemical properties, such as enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets.[4][5] These characteristics have led to the successful commercialization of numerous TFMP-containing herbicides, fungicides, insecticides, and therapeutic agents.[1][2][3][6]

This technical guide provides an in-depth overview of the key intermediates in the synthesis of trifluoromethylpyridines. It details the primary synthetic pathways, presents quantitative data for key transformations, and offers detailed experimental protocols for the synthesis of these vital building blocks. The focus is on the most industrially relevant methods: the chlorine/fluorine exchange pathway starting from picolines and the cyclocondensation route using trifluoromethyl-containing synthons.[2][6]

Major Synthetic Routes

The industrial production of trifluoromethylpyridines is dominated by two principal strategies:

• Chlorine/Fluorine Exchange from Picolines: This is the most established and widely used method.[2][6] It begins with a substituted picoline (methylpyridine), where the methyl group is first exhaustively chlorinated to a trichloromethyl group. This is followed by a halogen exchange (HALEX) reaction, typically using hydrogen fluoride (HF), to replace the chlorine atoms with fluorine, yielding the trifluoromethyl group.[2][7][8] Further chlorination of the pyridine ring can be performed before or after the fluorination step to produce dichlorinated intermediates.[2]

• Cyclocondensation with CF3 Building Blocks: This "bottom-up" approach involves constructing the pyridine ring from smaller, acyclic precursors, at least one of which already contains a trifluoromethyl group.[1][2][6] Common building blocks include trifluoroacetic acid derivatives and ethyl 4,4,4-trifluoro-3-oxobutanoate.[3][6] This method offers access to a wide variety of substitution patterns on the pyridine ring that may be difficult to achieve through the functionalization of a pre-formed ring.[4][9]

Key Intermediate: 2,3-Dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC)

This intermediate is a direct precursor to 2,3-Dichloro-5-(trifluoromethyl)pyridine, a high-demand building block for several agrochemicals.[2][10] It is typically synthesized by the exhaustive chlorination of a less-chlorinated precursor like 2-chloro-5-methylpyridine or 2-chloro-5-(chloromethyl)pyridine.[2][11]

Logical Relationship: Synthesis of 2,3,5-DCTC

Caption: Synthesis pathway for 2,3,5-DCTC via multi-step chlorination.

Data Presentation: Synthesis of 2,3-Dichloro-5-(trichloromethyl)pyridine

Starting Material	Reagents/Catalyst	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Reference
2-Chloro-5-(trichloromethyl)pyridine	PCl₅	210	16	-	-	[10]
2-Chloro-5-(chloromethyl)pyridine	Cl₂, Antimony trichloride	125-140	-	-	-	[11]

Experimental Protocol: Synthesis of 2,3-Dichloro-5-(trichloromethyl)pyridine from 2-Chloro-5-(trichloromethyl)pyridine[10]

• Charging the Reactor: A 50 mL Teflon autoclave is charged with 2-chloro-5-(trichloromethyl)pyridine (50 mmol) and phosphorus pentachloride (PCl₅, 1 or 2 equivalents).

• Reaction: The autoclave is sealed and heated in a metal block to 210°C for 16 hours.

• Work-up: After the reaction period, the autoclave is cooled to 25°C and opened carefully.

• Analysis: The resulting solution is analyzed by gas chromatography (GC) to determine the conversion and product composition.

Key Intermediate: 2,3-Dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF)

2,3,5-DCTF is arguably one of the most important TFMP intermediates, serving as the starting material for the fungicide Fluazinam and the insecticide Chlorfluazuron.[1][10] Its primary synthesis route is the fluorination of 2,3,5-DCTC.

Experimental Workflow: Synthesis of 2,3,5-DCTF

Caption: General workflow for the synthesis and purification of 2,3,5-DCTF.

Data Presentation: Synthesis of 2,3-Dichloro-5-(trifluoromethyl)pyridine

Starting Material	Reagents/Catalyst	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Reference
2,3-Dichloro-5-(trichloromethyl)pyridine	Anhydrous HF, Tungsten hexachloride	170	-	-	-	[7]
2,3-Dichloro-5-(trichloromethyl)pyridine	Anhydrous HF, Iron(III) chloride	175	-	-	-	[10]
2,3-Dichloro-5-(trichloromethyl)pyridine	Anhydrous HF, Catalyst	170	11	65	85	[8]
2,3-Dichloro-5-(trichloromethyl)pyridine	Anhydrous HF, Mercuric oxide	< 35	22	-	98 (selectivity)	[8]
2-Chloro-5-(trifluoromethyl)pyridine	Cl₂, Ferric chloride	150-170	18	-	-	[8]

Experimental Protocol: Fluorination of 2,3,5-DCTC with HF and WCl₆[7]

• Reactor Setup: 26.5 g (0.1 mol) of 2,3-dichloro-5-(trichloromethyl)pyridine and 0.2 g of tungsten hexachloride (WCl₆) are added to a suitable reactor.

• Heating: The reactor is heated to 170°C under atmospheric pressure.

• Reagent Addition: Approximately 20 g of anhydrous hydrogen fluoride (HF) is slowly introduced into the reactor.

• Reaction Monitoring: The reaction is monitored until the composition of the product no longer changes, indicating completion.

• Work-up: Unreacted hydrogen fluoride is recovered by condensation, and the generated hydrogen chloride is removed by absorption. The crude product is then purified. A similar procedure reports cooling the reaction mixture, sampling for analysis, and finding the product contained 94% of 2,3-dichloro-5-trifluoromethylpyridine with 92% purity.[7]

Key Intermediate: 2-Chloro-5-(trifluoromethyl)pyridine (2,5-CTF)

2,5-CTF is a vital intermediate for producing high-efficiency herbicides such as fluazifop.[2][6][12] It is typically synthesized from 3-picoline via chlorination and fluorination steps.

Signaling Pathway: Major Synthetic Routes to 2,5-CTF

References

• 1. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]
• 6. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 7. 2,3-Dichloro-5-(trifluoromethyl)pyridine | 69045-84-7 [chemicalbook.com]
• 8. alfa-chemical.com [alfa-chemical.com]
• 9. Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine - Google Patents [patents.google.com]
• 11. CN106008330A - Preparation method for 2,3-dichloro-5-(trifluoromethyl)pyridine - Google Patents [patents.google.com]
• 12. CN102452976A - Synthetic method of 2-chloro-5-trifluoromethylpyridine - Google Patents [patents.google.com]

Biological activity of trifluoromethylpyridine derivatives

An In-depth Technical Guide to the Biological Activity of Trifluoromethylpyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifluoromethylpyridine (TFMP) derivatives have emerged as a cornerstone in modern medicinal chemistry and agrochemical research.[1][2] The strategic incorporation of a trifluoromethyl (-CF3) group onto a pyridine scaffold imparts a unique combination of physicochemical properties that can significantly enhance the biological activity, metabolic stability, and pharmacokinetic profile of a molecule.[1][3] The high electronegativity, steric size comparable to a methyl group, and the strength of the C-F bond contribute to improved target binding, increased lipophilicity for better membrane penetration, and resistance to metabolic degradation.[1][3][4]

This technical guide provides a comprehensive overview of the diverse biological activities of trifluoromethylpyridine derivatives, supported by quantitative data, detailed experimental protocols for key assays, and visualizations of relevant pathways and workflows. The information is curated to serve as a vital resource for professionals engaged in drug discovery and agrochemical development.

Biological Activities and Quantitative Data

TFMP derivatives exhibit a broad spectrum of biological activities, ranging from anticancer and antimicrobial to insecticidal and herbicidal.[4][5]

Anticancer Activity

Derivatives of trifluoromethylpyridine are prominent in oncology research, acting as potent inhibitors of key enzymes and signaling pathways that drive tumor growth and proliferation.[1][6]

Table 1: Anticancer Activity of Selected Trifluoromethylpyridine Derivatives

Compound ID	Target / Cell Line	Activity Type	Value	Reference
11g	WRN Helicase (HCT116 Cell Line)	IC50	1.52 µM	[6]
Bimiralisib	Pan-PI3K / mTOR	-	Clinical Investigation	[6]
Naporafenib	BRAF / CRAF Kinase	-	Preclinical Models	[6]
W14	RORγt (Luciferase Reporter Assay)	IC50	7.5 nM	[7]
Compound 22	MV4-11 Cells (AML)	IC50	2.88 nM	[8]
Compound 29	MV4-11 Cells (AML)	IC50	<4 nM	[8]
Compound 30	MV4-11 Cells (AML)	IC50	<4 nM	[8]
Compound 30	FLT3-D835Y / CHK1 (Kinase Assay)	IC50	≤ 25 nM	[8]
Compound 36	MCF-7 Cells (Breast Cancer)	IC50	4.93 µM	[9]
Compound 33	MCF-7 Cells (Breast Cancer)	IC50	7.32 µM	[9]
Compound 9u	EGFR Kinase	IC50	0.091 µM	[10]
Compound 9u	A549 Cells (Lung Cancer)	IC50	0.35 µM	[10]
Compound 17v	H1975 Cells (Lung Cancer)	IC50	2.27 µM	[11]
Compound 3b	MCF-7 Cells (Breast Cancer)	IC50	6.13 µM	[12]

| Compound 3b | Tubulin Polymerization | IC50 | 4.03 µg/ml |[12][13] |

Agrochemical Activity

In the field of crop protection, TFMPs are integral to the development of modern herbicides, insecticides, and fungicides.[2][4][5] More than 20 agrochemicals containing the TFMP moiety have been commercialized.[4]

Table 2: Agrochemical Activity of Selected Trifluoromethylpyridine Derivatives

Compound ID	Activity Type	Target Organism	Activity Value	Reference
Fluazifop-butyl	Herbicide	Perennial grass weeds	Commercialized	[14]
Chlorfluazuron	Insecticide (IGR)	Lepidopterous pests	Commercialized	[4][14]
Flonicamid	Insecticide	Aphids	Commercialized	[14]
Sulfoxaflor	Insecticide	Various pests	Commercialized	[14]
Fluazinam	Fungicide	Various fungi	Commercialized	[14]
Compound E18	Insecticide	Mythimna separata	LC50 = 38.5 mg/L	[15]
Compound E27	Insecticide	Mythimna separata	LC50 = 30.8 mg/L	[15]

| Compound E3 | Insecticide | Plutella xylostella | 75% mortality @ 500 mg/L |[16][17] |

Antimicrobial Activity

The unique properties of TFMPs contribute to their efficacy against various pathogens, including bacteria, fungi, and parasites.[1] Their increased lipophilicity can facilitate better penetration of microbial cell membranes.[1]

Table 3: Antimicrobial Activity of Selected Trifluoromethylpyridine Derivatives

Compound ID	Activity Type	Target Organism	Activity Value (EC50/IC50)	Reference
Compound F10	Antibacterial	Xanthomonas oryzae pv. oryzae	83 mg/L	[16][17]
Various Sulfones	Antibacterial	Ralstonia solanacearum	40 - 78 mg/L	[16][17]
Compound 2g	Anti-malarial	Plasmodium falciparum (CQ-resistant)	0.0402 µM	[18]
Compound 2a	Anti-malarial	Plasmodium berghei (in vivo)	90% parasite inhibition	[18]

| Compound 2g | Anti-malarial | Plasmodium berghei (in vivo) | 91% parasite inhibition |[18] |

Signaling Pathways and Experimental Workflows

Visualizing the mechanisms of action and development processes is crucial for understanding the role of trifluoromethylpyridine derivatives.

References

• 1. nbinno.com [nbinno.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nbinno.com [nbinno.com]
• 4. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 6. benchchem.com [benchchem.com]
• 7. benthamdirect.com [benthamdirect.com]
• 8. Discovery of 5-trifluoromethyl-2-aminopyrimidine derivatives as potent dual inhibitors of FLT3 and CHK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Design, synthesis and antitumor activity evaluation of trifluoromethyl-substituted pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02875E [pubs.rsc.org]
• 14. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 15. Design, synthesis, insecticidal activity and 3D-QSR study for novel trifluoromethyl pyridine derivatives containing an 1,3,4-oxadiazole moiety - RSC Advances (RSC Publishing) DOI:10.1039/C8RA00161H [pubs.rsc.org]
• 16. Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives containing sulfur moieties - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07301F [pubs.rsc.org]
• 17. Synthesis and biological activities of novel trifluoromethylpyridine amide derivatives containing sulfur moieties - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 18. Synthesis and biological screening of some pyridine derivatives as anti-malarial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Safety, Handling, and Storage of 2-Fluoro-4-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 2-Fluoro-4-(trifluoromethyl)pyridine (CAS No: 118078-66-3). The following procedures and data are compiled from publicly available safety data sheets to ensure the safe and effective use of this compound in a laboratory setting.

Hazard Identification and Classification

2-Fluoro-4-(trifluoromethyl)pyridine is a hazardous substance requiring careful handling. Its classification under the Globally Harmonized System (GHS) and corresponding hazard statements are summarized below.

GHS Classification [1]

Hazard Class	Category
Flammable Liquids	3
Acute Toxicity, Oral	3
Skin Irritation	2
Serious Eye Irritation	2
Specific Target Organ Toxicity (Single Exposure)	3

GHS Pictograms:

Signal Word: Danger[1]

Hazard Statements (H-Statements): [1][2]

• H226: Flammable liquid and vapour.

• H301: Toxic if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements (P-Statements): [1][2]

• P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

• P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

• P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

• P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P405: Store locked up.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Fluoro-4-(trifluoromethyl)pyridine is provided below.

Property	Value
Molecular Formula	C₆H₃F₄N
Molecular Weight	165.09 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	113 °C
Density	1.355 g/mL at 25 °C
Flash Point	23.9 °C (75.0 °F) - closed cup
Refractive Index	n20/D 1.400

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risk.

Handling

• Avoid contact with skin and eyes.[2]

• Avoid inhalation of vapor or mist.[2]

• Keep away from sources of ignition - No smoking.[2]

• Take measures to prevent the buildup of electrostatic charge.[2]

• Use only in a well-ventilated area, preferably in a chemical fume hood.

• Do not eat, drink, or smoke when using this product.

• Wash hands thoroughly after handling.

Storage

• Store in a cool, dry, and well-ventilated place.[2]

• Keep the container tightly closed.[2]

• Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[2]

• Store locked up.[2]

• Keep away from heat, sparks, and open flames.[2]

• Incompatible Materials: Strong oxidizing agents.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 2-Fluoro-4-(trifluoromethyl)pyridine.

Protection Type	Recommended Equipment
Eye/Face Protection	Use chemical safety goggles and a face shield. Equipment should be tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[2]
Hand Protection	Handle with gloves. Gloves must be inspected prior to use. Use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact with this product.
Skin and Body Protection	Wear impervious clothing, such as a lab coat, to prevent skin contact.
Respiratory Protection	Where risk assessment shows air-purifying respirators are appropriate, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges.

First-Aid Measures

In the event of exposure, follow these first-aid measures and seek immediate medical attention.

• General Advice: Consult a physician. Show this safety data sheet to the doctor in attendance.[2]

• If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[2]

• In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty of water. Take the victim immediately to the hospital. Consult a physician.[2]

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[2]

• If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Immediately call a POISON CENTER or doctor/physician.[2]

Firefighting and Accidental Release Measures

Firefighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2]

• Specific Hazards: Flammable liquid and vapor. Vapors can form explosive mixtures with air.[2] Hazardous decomposition products formed under fire conditions include carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[2]

• Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.[2] Use water spray to cool unopened containers.[2]

Accidental Release Measures

• Personal Precautions: Wear respiratory protection. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas.[2]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[2]

• Containment and Cleanup: Contain spillage, and then collect with an electrically protected vacuum cleaner or by wet-brushing and place in a container for disposal according to local regulations.[2]

Disposal Considerations

Dispose of this chemical in accordance with federal, state, and local environmental regulations. It is recommended to burn the material in a chemical incinerator equipped with an afterburner and scrubber. Offer surplus and non-recyclable solutions to a licensed disposal company.

Experimental Protocols

Detailed methodologies for the generation of the safety data presented in this guide are not publicly available in the source documents. This information is typically generated through standardized testing protocols (e.g., OECD Guidelines for the Testing of Chemicals) by the manufacturer and is not disclosed in standard safety data sheets.

Visualizations

Safe Handling Workflow for 2-Fluoro-4-(trifluoromethyl)pyridine

Caption: A logical workflow for the safe handling of 2-Fluoro-4-(trifluoromethyl)pyridine.

References

• 1. 2-Fluoro-4-(trifluoromethyl)pyridine = 94 118078-66-3 [sigmaaldrich.com]
• 2. chemicalbook.com [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Aminopyridines using 2-Fluoro-4-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of various aminopyridines utilizing 2-Fluoro-4-(trifluoromethyl)pyridine as a key starting material. The methodologies presented herein are central to medicinal chemistry and drug development, offering robust pathways to novel substituted pyridine scaffolds. The primary focus is on Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Buchwald-Hartwig Amination, two powerful and versatile methods for C-N bond formation. Quantitative data is summarized in tabular format for ease of comparison, and detailed, step-by-step experimental protocols are provided. Visual diagrams generated using the DOT language are included to illustrate reaction pathways and experimental workflows.

Introduction

Aminopyridines are a privileged structural motif in a vast array of pharmaceuticals and biologically active compounds. The unique electronic properties of the pyridine ring, coupled with the diverse functionalities that can be introduced via the amino group, make these compounds valuable building blocks in drug discovery. 2-Fluoro-4-(trifluoromethyl)pyridine is an attractive precursor for the synthesis of 2-aminopyridine derivatives. The strong electron-withdrawing nature of both the trifluoromethyl group and the ring nitrogen atom activates the C-2 position towards nucleophilic attack, facilitating the displacement of the fluoride leaving group. This inherent reactivity allows for efficient synthesis of a wide range of aminopyridines under relatively mild conditions.

I. Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a fundamental reaction for the functionalization of electron-deficient aromatic rings. In the case of 2-Fluoro-4-(trifluoromethyl)pyridine, the reaction proceeds readily with a variety of amine nucleophiles. The rate of reaction is significantly enhanced by the electronegativity of the fluorine atom, making it a superior leaving group compared to other halogens in this context.[1][2]

General Reaction Scheme:

Caption: General SNAr of 2-Fluoro-4-(trifluoromethyl)pyridine.

Key Experimental Parameters and Data Summary

Entry	Amine Source	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Acetamidine hydrochloride	NaOH	DMSO/H₂O	Elevated	-	Good	[3][4]
2	Ammonia (28% aq.)	-	-	180	10	-	[4]
3	Primary/Secondary Amines	-	DMSO or neat	50	48	19-41	[5]

Experimental Protocol: Synthesis of 2-Amino-4-(trifluoromethyl)pyridine via SNAr

This protocol details the synthesis of the parent 2-amino-4-(trifluoromethyl)pyridine using acetamidine hydrochloride as an ammonia surrogate.[3][4]

Materials:

• 2-Fluoro-4-(trifluoromethyl)pyridine

• Acetamidine hydrochloride

• Sodium hydroxide (NaOH)

• Dimethyl sulfoxide (DMSO)

• Water (H₂O)

• Ethyl acetate

• n-Hexane

• Saturated saline solution

• Sodium sulfate (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Ice bath

Procedure:

• To a round-bottom flask, add 2-fluoro-4-(trifluoromethyl)pyridine (1.0 eq), acetamidine hydrochloride (1.2 eq), sodium hydroxide (2.5 eq), and dimethyl sulfoxide (DMSO).

• Add a small amount of water to the reaction mixture.

• Stir the reaction at an elevated temperature and monitor its progress using an appropriate technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers and wash with saturated saline solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• To the resulting residue, add n-hexane and concentrate again to induce crystallization.

• Add n-hexane to the crystals and stir the slurry under ice cooling for approximately 60 minutes.

• Filter the deposited crystals, wash three times with ice-cooled n-hexane, and dry under reduced pressure to obtain 2-Amino-4-(trifluoromethyl)pyridine as a white crystalline solid.[4]

SNAr Workflow

Caption: SNAr Experimental Workflow.

II. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that provides a powerful and general method for the formation of C-N bonds.[6][7][8] This reaction is particularly useful for coupling amines with aryl halides that may be less reactive under SNAr conditions. While SNAr is highly effective for 2-fluoro-4-(trifluoromethyl)pyridine, the Buchwald-Hartwig reaction offers an alternative, especially for more complex or sterically hindered amines. It is important to note that for di-halogenated pyridines, such as 2-fluoro-4-iodopyridine, the Buchwald-Hartwig amination can be selective for the more reactive C-I bond over the C-F bond.[9]

General Reaction Scheme:

Caption: General Buchwald-Hartwig Amination Scheme.

Key Experimental Parameters and Data Summary

Entry	Amine	Catalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	Aromatic Amines	Pd(OAc)₂	BINAP	K₂CO₃	Toluene	Microwave	0.5	Good	[9]
2	Primary Amines	Pd(OAc)₂	CyPF-tBu	-	-	-	-	-	[10]
3	Various Amines	Pd₂(dba)₃	XPhos	-	-	-	-	-	[10]

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol provides a general guideline for the palladium-catalyzed amination of 2-Fluoro-4-(trifluoromethyl)pyridine. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

Materials:

• 2-Fluoro-4-(trifluoromethyl)pyridine

• Amine

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Phosphine ligand (e.g., BINAP, XPhos, CyPF-tBu)

• Base (e.g., NaOt-Bu, Cs₂CO₃, K₃PO₄)

• Anhydrous solvent (e.g., Toluene, Dioxane)

• Schlenk tube or microwave vial

• Inert atmosphere (Nitrogen or Argon)

• Magnetic stirrer and stir bar

• Heating source (oil bath or microwave reactor)

• Silica gel for column chromatography

Procedure:

• In an oven-dried Schlenk tube or microwave vial under an inert atmosphere, combine the palladium catalyst (1-5 mol%), the phosphine ligand (1.2-2.4 eq relative to Pd), and the base (1.5-2.0 eq).

• Add 2-Fluoro-4-(trifluoromethyl)pyridine (1.0 eq) and the amine (1.1-1.5 eq).

• Add the anhydrous solvent via syringe.

• Seal the vessel and heat the reaction mixture to the desired temperature with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and dilute with an appropriate solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of Celite to remove the catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired aminopyridine.

Buchwald-Hartwig Catalytic Cycle

Caption: Simplified Buchwald-Hartwig Catalytic Cycle.

III. Safety Considerations

• 2-Fluoro-4-(trifluoromethyl)pyridine: This reagent is flammable and toxic. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Palladium Catalysts and Ligands: Many phosphine ligands are air-sensitive and should be handled under an inert atmosphere. Palladium compounds can be toxic and should be handled with care.

• Bases: Strong bases such as sodium t-butoxide are corrosive and moisture-sensitive. Handle under an inert atmosphere.

• Solvents: Use anhydrous solvents for the Buchwald-Hartwig amination. Many organic solvents are flammable.

Conclusion

The synthesis of aminopyridines from 2-Fluoro-4-(trifluoromethyl)pyridine is a versatile and efficient process. Nucleophilic aromatic substitution offers a direct and often high-yielding route, particularly with less hindered amines. For more challenging couplings, the Buchwald-Hartwig amination provides a powerful alternative, expanding the scope of accessible aminopyridine derivatives. The protocols and data presented in these application notes serve as a comprehensive guide for researchers in the synthesis of these valuable compounds for applications in drug discovery and development.

References

• 1. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Amino-4-(trifluoromethyl)pyridine synthesis - chemicalbook [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. A mild, catalyst-free synthesis of 2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. research.rug.nl [research.rug.nl]

Application Notes and Protocols for 2-Fluoro-4-(trifluoromethyl)pyridine in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-4-(trifluoromethyl)pyridine is a versatile building block in modern organic synthesis, particularly valued in the fields of medicinal chemistry and agrochemicals. The presence of a fluorine atom at the 2-position provides a reactive site for various palladium-catalyzed cross-coupling reactions, allowing for the introduction of a wide range of substituents. The electron-withdrawing trifluoromethyl group at the 4-position significantly influences the reactivity of the pyridine ring and can impart desirable properties such as metabolic stability and enhanced binding affinity to the final products.

These application notes provide a detailed overview of the use of 2-fluoro-4-(trifluoromethyl)pyridine in several key palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. Detailed experimental protocols and tabulated data from literature sources are presented to facilitate the practical application of these methodologies in a research and development setting.

General Considerations for Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. The success of these reactions is highly dependent on the choice of catalyst, ligand, base, and solvent. For reactions involving 2-fluoro-4-(trifluoromethyl)pyridine, the electron-deficient nature of the pyridine ring generally facilitates the oxidative addition step. However, careful optimization of reaction conditions is often necessary to achieve high yields and selectivity.

Key Parameters for Optimization:

• Palladium Precatalyst: Pd(OAc)₂, Pd₂(dba)₃, and various pre-formed palladium-ligand complexes are commonly used.

• Ligand: The choice of phosphine or N-heterocyclic carbene (NHC) ligand is crucial for catalyst stability and reactivity. Bulky, electron-rich ligands are often effective.

• Base: The base plays a critical role in the catalytic cycle, and its strength and solubility can significantly impact the reaction outcome. Common bases include carbonates (K₂CO₃, Cs₂CO₃), phosphates (K₃PO₄), and alkoxides (NaOtBu, KHMDS).

• Solvent: Aprotic polar solvents such as dioxane, THF, and toluene are frequently employed. The addition of water can sometimes be beneficial, particularly in Suzuki-Miyaura reactions.

• Temperature: Reactions are typically run at elevated temperatures (80-120 °C), although milder conditions can sometimes be achieved with highly active catalyst systems.

Suzuki-Miyaura Coupling: Synthesis of 2-Aryl-4-(trifluoromethyl)pyridines

The Suzuki-Miyaura coupling is a widely used method for the formation of C(sp²)-C(sp²) bonds, enabling the synthesis of biaryl and heteroaryl-aryl compounds. In the context of 2-fluoro-4-(trifluoromethyl)pyridine, this reaction allows for the introduction of a variety of aryl and heteroaryl substituents at the 2-position.

General Reaction Scheme:

Caption: General scheme of the Suzuki-Miyaura coupling reaction.

Tabulated Data for Suzuki-Miyaura Coupling of Related Substrates

While specific data for 2-fluoro-4-(trifluoromethyl)pyridine is limited, the following table provides typical conditions for the Suzuki-Miyaura coupling of analogous pyridine derivatives, which can serve as a starting point for optimization.[1][2][3][4]

Aryl Halide/Sulfonate	Boronic Acid/Ester	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Yield (%)
Pyridine-2-sulfonyl fluoride	2-Thiopheneboronic acid pinacol ester	Pd(dppf)Cl₂ (10)	-	Na₃PO₄ (3)	Dioxane/H₂O (4:1)	65-100	5-89
Pyridine-2-sulfonyl fluoride	Various (hetero)aryl boronic acids	Pd(dppf)Cl₂ (10)	-	Na₃PO₄ (3)	Dioxane	100	modest to good
Various heteroaryl halides	Various heteroaryltrifluoroborates	Pd(OAc)₂ (2-3)	RuPhos (4-6)	K₃PO₄ (3)	n-Butanol	100	good to excellent

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol is a generalized procedure based on common practices for Suzuki-Miyaura couplings of halopyridines.[1][2][3][4]

Materials:

• 2-Fluoro-4-(trifluoromethyl)pyridine (1.0 equiv)

• Aryl- or heteroarylboronic acid or boronic acid pinacol ester (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-10 mol%)

• Base (e.g., K₃PO₄ or Na₃PO₄, 2-3 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane, with or without water)

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried reaction vessel, add 2-fluoro-4-(trifluoromethyl)pyridine, the boronic acid or ester, the palladium catalyst, and the base.

• Seal the vessel with a septum and purge with an inert gas for 10-15 minutes.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination: Synthesis of 2-Amino-4-(trifluoromethyl)pyridines

The Buchwald-Hartwig amination is a versatile method for the formation of C-N bonds, allowing the coupling of aryl halides with a wide range of amines. This reaction is particularly useful for synthesizing substituted aminopyridines from 2-fluoro-4-(trifluoromethyl)pyridine.

General Reaction Scheme:

Caption: General scheme of the Buchwald-Hartwig amination.

Tabulated Data for Buchwald-Hartwig Amination of Related Substrates

The following table presents typical conditions for the Buchwald-Hartwig amination of related halopyridines and arylsulfonates.[5][6][7]

Aryl Halide/Sulfonate	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Yield (%)
Aryl perfluorooctanesulfonates	Butylamine, Benzylamine, Morpholine	Pd(OAc)₂	BINAP	Cs₂CO₃	Toluene	80-90	Good
2-Bromopyridines	Volatile amines	Not specified	Not specified	Not specified	Not specified	Not specified	Not specified
Heteroaryl chlorides	Primary amines, amides, imines	Pd(OAc)₂	CyPFtBu JosiPhos	Not specified	Not specified	Not specified	High

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

This generalized protocol is based on established methods for the amination of halopyridines.[5][6][7]

Materials:

• 2-Fluoro-4-(trifluoromethyl)pyridine (1.0 equiv)

• Amine (1.1-1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, BINAP, 2-4 mol%)

• Base (e.g., NaOtBu, K₂CO₃, 1.5-2.0 equiv)

• Anhydrous solvent (e.g., toluene, dioxane)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a glovebox or under an inert atmosphere, charge a reaction vessel with the palladium precatalyst, the phosphine ligand, and the base.

• Add the anhydrous solvent, followed by the amine and then 2-fluoro-4-(trifluoromethyl)pyridine.

• Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the residue by column chromatography.

Sonogashira Coupling: Synthesis of 2-Alkynyl-4-(trifluoromethyl)pyridines

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne, providing a direct route to alkynyl-substituted aromatic compounds. This reaction is effective for the alkynylation of 2-fluoro-4-(trifluoromethyl)pyridine.

General Reaction Scheme:

Caption: General scheme of the Sonogashira coupling reaction.

Tabulated Data for Sonogashira Coupling of Related Substrates

The following table summarizes typical conditions for the Sonogashira coupling of related bromo- and fluoropyridines.[8][9][10][11]

Aryl Halide	Alkyne	Pd Catalyst (mol%)	Cu(I) Source (mol%)	Base	Solvent	Temp. (°C)	Yield (%)
6-Bromo-3-fluoro-2-cyanopyridine	Various terminal alkynes	Pd(PPh₃)₄ (15)	CuI (30)	Et₃N	THF/Et₃N	RT	43-97
Electron-rich fluoroarenes	Terminal alkynes	Pd-catalyst	-	LiHMDS	-	Not specified	Good
Heteroaryl bromides	Various terminal alkynes	Pd(CF₃COO)₂ (2.5)	CuI (5)	Et₃N	DMF	100	72-96

Experimental Protocol: General Procedure for Sonogashira Coupling

This protocol is a generalized procedure based on common practices for Sonogashira couplings of halopyridines.[8][9][10][11]

Materials:

• 2-Fluoro-4-(trifluoromethyl)pyridine (1.0 equiv)

• Terminal alkyne (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%)

• Copper(I) iodide (CuI, 2-10 mol%)

• Base (e.g., triethylamine, diisopropylamine)

• Solvent (e.g., THF, DMF)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a reaction flask, add the palladium catalyst and copper(I) iodide.

• Purge the flask with an inert gas.

• Add the solvent and the base, followed by 2-fluoro-4-(trifluoromethyl)pyridine and the terminal alkyne.

• Stir the reaction mixture at room temperature or heat to the desired temperature (e.g., 60-100 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent and wash with aqueous ammonium chloride solution, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Catalytic Cycle

The following diagram illustrates the general catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: A simplified catalytic cycle for palladium-catalyzed cross-coupling.

Conclusion

2-Fluoro-4-(trifluoromethyl)pyridine is a valuable substrate for palladium-catalyzed cross-coupling reactions, providing access to a diverse range of substituted pyridine derivatives. The protocols and data presented here, based on analogous systems, offer a solid foundation for researchers to develop and optimize these important transformations. The versatility of Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings makes this building block a powerful tool in the synthesis of complex molecules for pharmaceutical and agrochemical applications. Careful selection and optimization of reaction parameters will be key to achieving high efficiency and yields in these synthetic endeavors.

References

• 1. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. "Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of P" by Juan Rueda-Espinosa, Dewni Ramanayake et al. [scholarship.claremont.edu]
• 3. Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Sonogashira Coupling [organic-chemistry.org]
• 9. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 10. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 11. Synthesis and optical properties of bis- and tris-alkynyl-2-trifluoromethylquinolines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Suzuki-Miyaura Coupling with 2-Halopyridines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool in modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides. This reaction is of paramount importance in the pharmaceutical and materials science industries for the construction of biaryl and hetero-biaryl scaffolds, which are prevalent in a vast array of biologically active molecules and functional materials.

2-Halopyridines are crucial building blocks in medicinal chemistry. However, their use in Suzuki-Miyaura coupling can present unique challenges. The reactivity of the C-X bond follows the general trend I > Br > Cl, with 2-chloropyridines being notably less reactive and often requiring more specialized and highly active catalyst systems to achieve efficient coupling.[1] Furthermore, the Lewis basic nitrogen atom of the pyridine ring can coordinate to the palladium catalyst, potentially leading to catalyst inhibition or deactivation. Careful optimization of the catalyst, ligand, base, and solvent system is therefore critical for a successful transformation.

These application notes provide a detailed overview of Suzuki-Miyaura coupling protocols for 2-chloro-, 2-bromo-, and 2-iodopyridines, offering a selection of reaction conditions and experimental procedures to guide researchers in developing robust and high-yielding synthetic routes.

General Reaction Scheme

The Suzuki-Miyaura coupling of a 2-halopyridine with an arylboronic acid can be represented by the following general scheme:

References

• 1. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoropyridines

Introduction

Nucleophilic aromatic substitution (SNAr) on fluoropyridines is a fundamental and powerful transformation in modern medicinal chemistry and drug development.[1] The electron-deficient nature of the pyridine ring, amplified by the high electronegativity of the fluorine atom, makes the positions ortho (2- and 6-) and para (4-) to the ring nitrogen highly susceptible to nucleophilic attack.[1] This reaction is prized for its reliability, extensive substrate scope, and its utility in the late-stage functionalization of complex molecules.[2][3][4]

Key Advantages of Using 2-Fluoropyridines in SNAr:

• Enhanced Reactivity: The potent electron-withdrawing effect of fluorine activates the pyridine ring for nucleophilic attack more effectively than other halogens. For instance, the reaction of 2-fluoropyridine with sodium ethoxide in ethanol is reported to be 320 times faster than that of 2-chloropyridine.[1][4]

• Milder Reaction Conditions: The heightened reactivity often allows for the use of lower temperatures and weaker bases, which is critical for preserving sensitive functional groups in complex, drug-like molecules.[1][4]

• Broad Nucleophile Scope: A diverse array of oxygen-, nitrogen-, sulfur-, and carbon-centered nucleophiles can be effectively employed, enabling the introduction of a wide range of functionalities.[1]

• Predictable Regioselectivity: Nucleophilic attack is strongly favored at the 2- and 4-positions of the pyridine ring. This is because the ring nitrogen can effectively stabilize the negative charge in the reaction intermediate through resonance.[1][5]

Reaction Mechanism

The SNAr reaction of a 2-fluoropyridine proceeds via a two-step addition-elimination mechanism.[1]

• Nucleophilic Attack: The nucleophile attacks the carbon atom bonded to the fluorine, leading to the formation of a resonance-stabilized anionic intermediate, known as a Meisenheimer complex.[1] The aromaticity of the ring is temporarily broken in this step.

• Elimination of Leaving Group: The aromaticity of the pyridine ring is restored by the elimination of the fluoride ion. Fluoride, despite the strength of the C-F bond, is an excellent leaving group in this context because the first step (nucleophilic attack) is the rate-determining step.[1][6]

General mechanism of SNAr on 2-fluoropyridine.

Data Presentation: Reaction Conditions for SNAr of 2-Fluoropyridines

The following tables summarize optimized reaction conditions for the nucleophilic aromatic substitution on unsubstituted 2-fluoropyridine with various classes of nucleophiles. These conditions are effective for achieving high conversion rates.[1]

Table 1: SNAr with Oxygen- and Sulfur-Based Nucleophiles [1]

Nucleophile Class	Nucleophile Example	Base	Solvent	Temperature (°C)	Time (h)	Conversion (%)
1°, 2°, or 3° Alcohol	Cyclohexanol	KOtBu	THF	50	3	>95
Phenol	Phenol	K₃PO₄	t-Amyl alcohol	110	12	>95

| Thiol | Thiophenol | K₃PO₄ | t-Amyl alcohol | 110 | 3 | >95 |

Table 2: SNAr with Nitrogen-Based Nucleophiles [1]

Nucleophile Class	Nucleophile Example	Base	Solvent	Temperature (°C)	Time (h)	Conversion (%)
1° or 2° Amine	Morpholine	K₃PO₄	t-Amyl alcohol	110	3	>95
Amide	Benzamide	K₂CO₃	DMSO	130	12	>95

| N-Heterocycle | Indole | K₂CO₃ | DMSO | 130 | 12 | >95 |

Table 3: SNAr with Carbon-Based Nucleophiles [1]

Nucleophile Class	Nucleophile Example	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)

| Cyanide | KCN | - | DMSO | 130 | 12 | ~80 |

Experimental Protocols

General Considerations:

• Reactions involving strong bases (e.g., KOtBu) should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching by atmospheric moisture.[1]

• Anhydrous solvents should be used, particularly for reactions sensitive to water.[1]

• Reaction progress should be monitored by appropriate analytical techniques such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: Synthesis of 2-Morpholinopyridine

This protocol provides a typical procedure for the reaction of 2-fluoropyridine with a secondary amine nucleophile, morpholine.[1]

Materials:

• 2-Fluoropyridine

• Morpholine

• Potassium phosphate tribasic (K₃PO₄)

• Anhydrous tert-Amyl alcohol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Standard glassware for workup and purification (separatory funnel, flasks, etc.)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser under a nitrogen atmosphere, add K₃PO₄ (1.5 equivalents).[1]

• Add anhydrous tert-amyl alcohol to achieve a suitable concentration (e.g., 0.2 M).[1]

• Add 2-fluoropyridine (1.0 equivalent) followed by morpholine (1.2 equivalents) to the stirring suspension.[1]

• Heat the reaction mixture to 110 °C.[1]

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 3 hours.[1]

Workup:

• Upon completion, cool the reaction mixture to room temperature.[1]

• Dilute the mixture with ethyl acetate and water.[1]

• Transfer the mixture to a separatory funnel and separate the organic layer.[1]

• Extract the aqueous layer with ethyl acetate.[1]

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[1]

• Filter the mixture to remove the drying agent.[1]

Purification:

• Concentrate the filtrate under reduced pressure to obtain the crude product.[1]

• Purify the crude product by flash column chromatography on silica gel to yield the pure 2-morpholinopyridine.[1]

Typical experimental workflow for SNAr reactions.

Nucleophilic aromatic substitution on 2-fluoropyridines is a highly effective and versatile tool for synthetic chemists, particularly within the field of drug discovery. The enhanced reactivity of the C-F bond in this context allows for broad applicability and the use of mild conditions, facilitating the synthesis of complex and functionally diverse molecules. The provided data and protocols serve as a practical guide for researchers to effectively utilize these important reactions in their work.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 2-Fluoro-4-(trifluoromethyl)pyridine in Pharmaceutical Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-4-(trifluoromethyl)pyridine is a valuable building block in medicinal chemistry, prized for its role in the synthesis of complex pharmaceutical agents. The incorporation of the trifluoromethyl group (-CF3) into drug candidates can significantly enhance their metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] The fluorine atom at the 2-position serves as a versatile handle for nucleophilic aromatic substitution (SNAr) reactions, allowing for the facile introduction of various functional groups.[3][4] These characteristics make 2-fluoro-4-(trifluoromethyl)pyridine a key intermediate in the development of targeted therapies, including kinase inhibitors.[1][2]

This document provides detailed application notes, experimental protocols, and quantitative data for the use of 2-fluoro-4-(trifluoromethyl)pyridine in the synthesis of key pharmaceutical intermediates and their subsequent elaboration into biologically active compounds.

Key Applications in Drug Discovery

The primary application of 2-fluoro-4-(trifluoromethyl)pyridine in drug discovery is as a precursor to 2-amino-4-(trifluoromethyl)pyridine. This amino-pyridine derivative is a crucial component of several kinase inhibitors, including the dual PI3K/mTOR inhibitor Bimiralisib (PQR309) and a new class of Werner syndrome helicase (WRN) inhibitors.[2][5]

• PI3K/mTOR Inhibitors: The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell growth and proliferation and is often dysregulated in cancer.[1] Bimiralisib, which contains the 2-amino-4-(trifluoromethyl)pyridine moiety, has shown potent inhibition of PI3Kα and mTOR.[6]

• WRN Helicase Inhibitors: Werner syndrome helicase (WRN) is a promising therapeutic target in cancers with microsatellite instability (MSI).[5][7] Novel inhibitors based on a 2-amino-4-(trifluoromethyl)pyrimidine scaffold, a close analogue of the pyridine series, have demonstrated selective antiproliferative activity against MSI-H cancer cell lines.[5]

Data Presentation

The following tables summarize key quantitative data related to the synthesis and biological activity of compounds derived from 2-fluoro-4-(trifluoromethyl)pyridine.

Table 1: Synthesis of 2-Amino-4-(trifluoromethyl)pyridine

Starting Material	Reagents and Conditions	Yield (%)	Reference
2-Chloro-4-(trifluoromethyl)pyridine	28% Aqueous Ammonia, 180°C, 10h	~70.8	[8]
2,6-Dichloro-4-(trifluoromethyl)pyridine	1. 28% Aqueous Ammonia, THF, 150°C, 6h; 2. 5% Pd/C, H₂, 2.0 MPa, 100°C, 3h	71.9	[1][9]

Table 2: Biological Activity of Pharmaceutical Agents

Compound	Target(s)	Key Biological Activity	IC₅₀ Values	Reference
Bimiralisib (PQR309)	PI3K/mTOR	Inhibition of cancer cell proliferation	PI3Kα: 33 nM, mTOR: 89 nM	[2][6]
WRN Inhibitor (Compound 11g)	WRN Helicase	Selective inhibition of MSI-H cancer cell growth	HCT116 (MSI-H): 1.52 µM, LNCaP (MSI-H): 1.72 µM, SW620 (MSS): 4.24 µM, PC3 (MSS): 2.78 µM	[5]

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-4-(trifluoromethyl)pyridine from 2-Fluoro-4-(trifluoromethyl)pyridine

This protocol describes the nucleophilic aromatic substitution of the fluorine atom in 2-fluoro-4-(trifluoromethyl)pyridine with ammonia to yield the key intermediate, 2-amino-4-(trifluoromethyl)pyridine.

Materials:

• 2-Fluoro-4-(trifluoromethyl)pyridine

• 28% Aqueous Ammonia

• High-pressure autoclave

• Solvent (e.g., Dioxane or THF, optional)

• Deionized water

• Organic solvent for extraction (e.g., Ethyl acetate)

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard glassware for workup and purification

Procedure:

• In a high-pressure autoclave, combine 2-fluoro-4-(trifluoromethyl)pyridine (1.0 eq) and 28% aqueous ammonia (10-20 eq). A co-solvent such as dioxane or THF may be added.

• Seal the autoclave and heat the reaction mixture to 150-180°C for 10-15 hours. The internal pressure will increase during the reaction.

• After the reaction is complete, cool the autoclave to room temperature.

• Carefully vent the autoclave and transfer the reaction mixture to a round-bottom flask.

• If a precipitate has formed, collect the crystals by filtration, wash with cold water, and dry under vacuum.

• If the product remains in solution, extract the aqueous mixture with an organic solvent such as ethyl acetate (3 x volume of aqueous phase).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization or column chromatography on silica gel to afford 2-amino-4-(trifluoromethyl)pyridine.

Expected Yield: Based on analogous reactions with 2-chloro-4-(trifluoromethyl)pyridine, yields are expected to be in the range of 70-80%.[8]

Protocol 2: General Procedure for Nucleophilic Aromatic Substitution with Amines

This protocol provides a general method for the reaction of 2-fluoro-4-(trifluoromethyl)pyridine with various primary or secondary amines.

Materials:

• 2-Fluoro-4-(trifluoromethyl)pyridine

• Amine nucleophile (1.1 - 1.5 eq)

• Base (e.g., K₂CO₃, DIPEA, 2.0 eq)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO, NMP)

• Standard laboratory glassware with inert atmosphere setup (e.g., nitrogen or argon)

• Stirring plate and heating mantle

• TLC plates for reaction monitoring

• Workup and purification supplies

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add 2-fluoro-4-(trifluoromethyl)pyridine (1.0 eq), the amine nucleophile (1.1 - 1.5 eq), and the base (2.0 eq).

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to 80-120°C and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature.

• Pour the reaction mixture into ice-water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or recrystallization.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. EP0228846A1 - Amino-trifluoromethylpyridine compound and process for preparing the same - Google Patents [patents.google.com]
• 9. EP2527327A1 - Method for producing 2-amino-4-(trifluoromethyl)pyridine - Google Patents [patents.google.com]

Applications of 2-Fluoro-4-(trifluoromethyl)pyridine in Agrochemical Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the use of 2-Fluoro-4-(trifluoromethyl)pyridine as a key building block in the synthesis of agrochemicals. The unique chemical properties imparted by the fluorine atom and the trifluoromethyl group make this pyridine derivative a valuable synthon for creating novel and effective herbicides, fungicides, and insecticides.

Introduction

2-Fluoro-4-(trifluoromethyl)pyridine is a versatile heterocyclic intermediate characterized by a pyridine ring substituted with a highly electronegative fluorine atom at the 2-position and a lipophilic trifluoromethyl group at the 4-position. This substitution pattern creates a molecule with distinct reactivity, making it a sought-after precursor in the agrochemical industry. The fluorine atom at the 2-position is a good leaving group for nucleophilic aromatic substitution (SNAr) reactions, allowing for the introduction of various functional groups. The trifluoromethyl group often enhances the biological activity and metabolic stability of the final agrochemical product.[1][2]

One of the most notable applications of this scaffold is in the synthesis of the herbicide Pyroxsulam.[1][3] This document will detail the synthetic pathway to Pyroxsulam, starting from 2-Fluoro-4-(trifluoromethyl)pyridine, and provide comprehensive experimental protocols for the key transformations.

Key Synthetic Transformations and Intermediates

The primary utility of 2-Fluoro-4-(trifluoromethyl)pyridine in agrochemical synthesis lies in its facile conversion to key intermediates through nucleophilic aromatic substitution at the C-2 position. The two most common transformations involve the introduction of a methoxy or a hydroxy group, which then serve as handles for further functionalization.

A generalized workflow for the utilization of 2-Fluoro-4-(trifluoromethyl)pyridine in the synthesis of agrochemicals like Pyroxsulam is depicted below.

Caption: Synthetic pathway from 2-Fluoro-4-(trifluoromethyl)pyridine to Pyroxsulam.

Application in Herbicide Synthesis: The Case of Pyroxsulam

Pyroxsulam is a potent, broad-spectrum herbicide used for the control of grass and broadleaf weeds in cereal crops.[1][3] Its synthesis utilizes a 2-methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl chloride intermediate, which can be derived from 2-Fluoro-4-(trifluoromethyl)pyridine.

Experimental Protocols

Protocol 1: Synthesis of 2-Methoxy-4-(trifluoromethyl)pyridine from 2-Chloro-4-(trifluoromethyl)pyridine

Reaction:

Materials:

• 2-Chloro-4-(trifluoromethyl)pyridine

• Sodium methoxide (30% solution in methanol)

• Methanol

• Dichloromethane

• Anhydrous sodium sulfate

• Water

Procedure:

• To a dry reaction flask, add 2-chloro-4-(trifluoromethyl)pyridine (45.5 g, 0.251 mol) and a 30% mass fraction of sodium methanol solution (135.5 g, 0.753 mol).[4]

• Stir the mixture well and heat to 65 °C.[4]

• Monitor the reaction progress by gas chromatography (GC) until the starting material is completely consumed.[4]

• Cool the reaction mixture to room temperature and filter to remove any insoluble material.[4]

• Recover the methanol by distillation under reduced pressure.[4]

• To the residue, add water and extract with dichloromethane.[4]

• Separate the organic phase, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the product.[4]

Quantitative Data:

Parameter	Value	Reference
Starting Material	2-Chloro-4-(trifluoromethyl)pyridine	[4]
Yield	92.1%	[4]
Product	2-Methoxy-4-(trifluoromethyl)pyridine	[4]

Protocol 2: Synthesis of 2-Hydroxy-4-(trifluoromethyl)pyridine via Hydrolysis of 2-Fluoro-6-(trifluoromethyl)pyridine

This protocol describes the hydrolysis of the 6-isomer, but the reaction conditions are expected to be applicable to the 4-isomer due to similar electronic effects.

Reaction:

Materials:

• 2-Fluoro-6-(trifluoromethyl)pyridine

• Sodium hydroxide (98%)

• Water

• Concentrated hydrochloric acid

Procedure:

• Charge a 100ml round-bottomed flask equipped with a mechanical stirrer, reflux condenser, and thermometer with sodium hydroxide (1.8g, 2.20 mole equivalents) and water (16.2g).[5]

• Add 2-fluoro-6-trifluoromethylpyridine (3.3g, 99.5% strength) to the aqueous base.[5]

• Heat the resulting two-phase solution to 100 °C and maintain for 2 hours.[5]

• Monitor the reaction by gas chromatography.

• Upon completion, cool the reaction mixture and acidify with concentrated hydrochloric acid to precipitate the product.

• Filter the solid, wash with water, and dry to obtain 2-hydroxy-6-trifluoromethylpyridine.

Quantitative Data:

Parameter	Value	Reference
Starting Material	2-Fluoro-6-(trifluoromethyl)pyridine	[5]
Reagent	Sodium Hydroxide	[5]
Temperature	100 °C	[5]
Reaction Time	2 hours	[5]

Protocol 3: Synthesis of 2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl chloride

This key intermediate is synthesized from 2-methoxy-4-(trifluoromethyl)pyridine.

Reaction:

Note: A detailed, citable experimental protocol for this specific transformation was not found in the provided search results. The synthesis of pyridine-3-sulfonyl chlorides often involves the use of chlorosulfonic acid or a mixture of phosphorus pentachloride and phosphorus oxychloride on the corresponding sulfonic acid.[6][7]

Protocol 4: Synthesis of Pyroxsulam

This final step involves the condensation of the sulfonyl chloride intermediate with an aminotriazolopyrimidine.

Reaction:

Materials:

• 2-Methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl chloride

• 2-Amino-5,7-dimethoxy[1][8][9]triazolo[1,5-a]pyrimidine

• Dichloromethane

• Triethylamine

• 4-Dimethylaminopyridine (DMAP)

• 4N Hydrochloric acid

• Methanol

Procedure:

• To a solution of 2-amino-5,7-dimethoxy[1][8][9]triazolo[1,5-a]pyrimidine in dichloromethane, add a catalytic amount of 4-dimethylaminopyridine.

• Add 2-methoxy-4-(trifluoromethyl)pyridine-3-sulfonyl chloride to the mixture.

• Stir for 30 minutes, then add triethylamine dropwise at room temperature.

• Heat the reaction mixture to 35 °C and stir for 3 hours.

• After the reaction is complete, treat the mixture with 4N HCl.

• Stir at 25 °C for 1 hour, then cool to 10 °C.

• Filter the resulting solid, wash with water, then with methanol, and dry to obtain Pyroxsulam.

Quantitative Data:

Parameter	Value
Yield	94%
Purity (HPLC)	98.5%

Other Potential Agrochemical Applications

While the synthesis of Pyroxsulam is a prime example, the 2-substituted-4-(trifluoromethyl)pyridine core is a versatile scaffold. The ability to introduce different nucleophiles at the 2-position opens up possibilities for the synthesis of a wide range of other potential agrochemicals. For instance, the introduction of different alkoxy groups, amino groups, or sulfur-containing moieties could lead to new herbicides, fungicides, or insecticides with novel modes of action.[2]

Conclusion

2-Fluoro-4-(trifluoromethyl)pyridine is a valuable and reactive intermediate in the synthesis of modern agrochemicals. Its primary utility lies in its susceptibility to nucleophilic aromatic substitution, which allows for the efficient introduction of key functional groups required for biological activity. The synthesis of the herbicide Pyroxsulam serves as a key example of its application. The provided protocols offer a foundation for researchers to explore the synthesis of Pyroxsulam and to develop novel agrochemicals based on the 2-substituted-4-(trifluoromethyl)pyridine scaffold. Further research into the direct functionalization of 2-fluoro-4-(trifluoromethyl)pyridine and its application in the synthesis of a broader range of agrochemicals is a promising area for future investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 3. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 4. 2-Methoxy-4-trifluoromethyl-pyridine | 219715-34-1 [chemicalbook.com]
• 5. WO2000014068A1 - Chemical process for preparing 2-hydroxy-6-trifluoromethylpyridine - Google Patents [patents.google.com]
• 6. CN112830892A - Synthesis method of pyridine-3-sulfonyl chloride - Google Patents [patents.google.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2-Methoxy-4-trifluoromethylpyridine | Properties, Uses, Safety Data & Supplier Info - China Chemical Manufacturer [pipzine-chem.com]

Preparation of Molidustat using 2-Chloro-4-(trifluoromethyl)pyridine as a precursor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Molidustat (BAY 85-3934) is a potent, orally bioavailable inhibitor of hypoxia-inducible factor prolyl hydroxylase (HIF-PH) enzymes, which is in development for the treatment of anemia associated with chronic kidney disease. By inhibiting HIF-PH, Molidustat stabilizes the alpha subunit of HIF (HIF-α), leading to the transcription of HIF-responsive genes, including erythropoietin (EPO). This mimics the body's natural response to hypoxia, stimulating the production of red blood cells. This document provides detailed application notes and protocols for the synthesis of Molidustat, with a focus on a potential synthetic route utilizing key intermediates that can be derived from precursors such as 2-chloro-4-(trifluoromethyl)pyridine, although the specific use of this starting material is not explicitly detailed in the available public literature. The protocols provided are based on established synthetic transformations described in patents filed by Bayer AG.

Mechanism of Action: HIF Signaling Pathway

Under normoxic conditions, HIF-α is hydroxylated by HIF-PH enzymes, leading to its recognition by the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, subsequent ubiquitination, and rapid degradation by the proteasome. In hypoxic conditions, or in the presence of a HIF-PH inhibitor like Molidustat, this hydroxylation is blocked. This leads to the stabilization of HIF-α, which then translocates to the nucleus, heterodimerizes with HIF-β, and binds to hypoxia-response elements (HREs) in the promoter regions of target genes, activating their transcription. A primary target gene is EPO, which stimulates erythropoiesis.

Flow Chemistry for the Synthesis of Trifluoromethylpyridine Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifluoromethylpyridine derivatives are crucial building blocks in the pharmaceutical and agrochemical industries due to the unique physicochemical properties imparted by the trifluoromethyl group, such as enhanced metabolic stability and binding affinity.[1][2] Traditional batch synthesis of these compounds often involves hazardous reagents, harsh reaction conditions, and challenges in scalability and safety. Flow chemistry, or continuous-flow synthesis, has emerged as a powerful alternative, offering precise control over reaction parameters, improved safety, and enhanced scalability.[3] This document provides detailed application notes and protocols for the synthesis of trifluoromethylpyridine derivatives using various flow chemistry techniques, including thermal, photochemical, and electrochemical methods.

Advantages of Flow Chemistry for Trifluoromethylpyridine Synthesis

Continuous-flow processing offers several advantages over traditional batch methods for the synthesis of trifluoromethylpyridine derivatives:

• Enhanced Safety: Flow reactors handle only small volumes of reactants at any given time, minimizing the risks associated with exothermic reactions or the use of hazardous reagents.[3]

• Precise Process Control: Microreactors enable precise control over reaction parameters such as temperature, pressure, and residence time, leading to higher yields and selectivity.

• Improved Heat and Mass Transfer: The high surface-area-to-volume ratio in microreactors facilitates efficient heat and mass transfer, allowing for rapid and uniform heating and mixing.

• Scalability: Scaling up production in flow chemistry is achieved by extending the operation time or by "scaling out" (using multiple reactors in parallel), which is often more straightforward than scaling up batch reactors.

• Automation and Integration: Flow systems can be easily automated and integrated with in-line analysis and purification tools, enabling streamlined and efficient multi-step syntheses.[3]

Synthesis Methodologies in Continuous Flow

Thermal Synthesis: One-Pot Condensation-Cyclization

A highly efficient one-pot continuous-flow method for the synthesis of trifluoromethylated N-fused heterocycles, such as trifluoromethylated imidazopyridines, has been developed. This method involves the direct alkylation-cyclization of amines with trifluoroacetic anhydride (TFAA).

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Notes: Scale-up Synthesis of 2-Fluoro-4-(trifluoromethyl)pyridine and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-4-(trifluoromethyl)pyridine is a critical heterocyclic building block in the development of novel pharmaceuticals and agrochemicals. The incorporation of a trifluoromethyl group can enhance metabolic stability and binding affinity, while the 2-fluoro substituent serves as an excellent leaving group for nucleophilic aromatic substitution (SNAr) reactions. In fact, the reaction of 2-fluoropyridine with sodium ethoxide is reported to be 320 times faster than that of 2-chloropyridine, making the fluoro derivative a highly sought-after intermediate.

These application notes provide detailed protocols for the scalable synthesis of 2-Fluoro-4-(trifluoromethyl)pyridine, starting with the synthesis of its chloro-precursor, followed by a halogen exchange (Halex) reaction, and concluding with the synthesis of a key derivative.

Part 1: Scale-up Synthesis of 2-Chloro-4-(trifluoromethyl)pyridine

A modern and scalable approach to synthesizing the key precursor, 2-Chloro-4-(trifluoromethyl)pyridine, avoids traditional methods that are difficult to scale and instead builds the pyridine ring from acyclic precursors. This multi-step synthesis offers mild conditions and high yields.[1]

Synthetic Workflow

Caption: Synthesis of 2-Chloro-4-(trifluoromethyl)pyridine.

Experimental Protocols

Step 1: Synthesis of 4-Butoxy-1,1,1-trifluoro-3-en-2-one [1]

• To a suitable reactor, add vinyl n-butyl ether (0.70 mol), pyridine (0.70 mol), and dichloromethane (100 mL).

• Stir and cool the mixture to -10°C.

• Slowly add trifluoroacetic anhydride (0.70 mol) dropwise, maintaining the reaction temperature between -10°C and 0°C.

• After the addition is complete, allow the reaction to warm to 25°C and stir for 2 hours.

• Cool the reaction mixture back to -10°C and filter any solids formed.

• Wash the filtrate with water (200 mL), perform a liquid-liquid separation, and dry the organic phase over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to obtain the product as a pale yellow liquid.

Step 2: Synthesis of 2-Hydroxy-4-(trifluoromethyl)pyridine [1]

• Combine the crude product from Step 1 with trimethyl phosphonoacetate and sodium methoxide in methanol. (Note: Specific quantities for this step are not detailed in the source).

• Following the formation of the intermediate ester mixture, add the mixture (0.063 mol), ammonium acetate (0.29 mol), and formamide (20 mL) to a reactor.

• Under a nitrogen atmosphere, heat the mixture to 160°C and maintain for 8 hours.

• Cool the reaction to 60°C and add water (20 mL) and saturated sodium chloride solution (20 mL).

• Stir until a solid precipitates, then cool the mixture to -10°C.

• Filter the solid and dry under vacuum to yield the product.

Step 3: Synthesis of 2-Chloro-4-(trifluoromethyl)pyridine [1][2]

• To a reactor, add 2-hydroxy-4-(trifluoromethyl)pyridine (1.0 mol) and a suitable solvent such as DMF (160 mL) or 1,2-dichloroethane.

• Add a chlorinating agent such as phosphorus pentachloride (2.0 mol) or thionyl chloride.[1][2]

• Allow the reaction to proceed for approximately 5 hours at room temperature or until completion (if using SOCl₂, reflux may be required).[1][2]

• Upon completion, the reaction mixture can be quenched into ice water and extracted with an organic solvent like ethyl acetate.

• The final product is isolated by vacuum distillation.

Data Summary Table

Step	Product	Key Reagents	Conditions	Yield	Reference
1	4-Butoxy-1,1,1-trifluoro-3-en-2-one	Trifluoroacetic Anhydride, Pyridine	DCM, -10°C to 25°C, 2h	95.2%	[1]
2	2-Hydroxy-4-(trifluoromethyl)pyridine	Ammonium Acetate, Formamide	160°C, 8h	74.0%	[1]
3	2-Chloro-4-(trifluoromethyl)pyridine	PCl₅, DMF	Room Temp, 5h	84.3%	[2]

Part 2: Scale-up Synthesis of 2-Fluoro-4-(trifluoromethyl)pyridine

The conversion of 2-chloro to 2-fluoropyridines is typically achieved via a nucleophilic aromatic substitution known as the Halogen Exchange (Halex) reaction. This is an industrially important method that often uses an alkali metal fluoride in a high-boiling aprotic solvent.

Synthetic Workflow

Caption: Halogen Exchange (Halex) reaction for fluorination.

Experimental Protocol (Representative)

This protocol is based on established principles for Halex reactions on chloro(trifluoromethyl)pyridines.[3][4]

• Charge a high-pressure reactor with 2-chloro-4-(trifluoromethyl)pyridine, an excess of anhydrous potassium fluoride (spray-dried KF is often preferred for high reactivity), and a high-boiling aprotic solvent (e.g., DMSO, sulfolane).[3][5]

• A phase-transfer catalyst (e.g., a quaternary ammonium salt) may be added to improve reaction rates.[5]

• Seal the reactor and heat the mixture to a temperature range of 170°C to 250°C under autogenous pressure.[3]

• Maintain the reaction for several hours, monitoring for completion by GC analysis. A similar process for a related isomer showed high conversion after 15 hours.[6]

• After cooling, dilute the reaction mixture with a suitable organic solvent and filter to remove inorganic salts.

• Wash the filtrate with water to remove the reaction solvent (e.g., DMSO).

• Dry the organic layer and purify the final product by fractional distillation.

Data Summary Table (Representative)

Parameter	Value/Condition	Notes	Reference
Starting Material	2-Chloro-4-(trifluoromethyl)pyridine	-	-
Fluorinating Agent	Anhydrous Potassium Fluoride (KF)	Spray-dried or activated KF is recommended.	[3]
Solvent	Sulfolane, DMSO, Benzonitrile	High-boiling polar aprotic solvent is required.	[3]
Temperature	170 - 250 °C	Reaction is typically run at high temperatures.	[3]
Pressure	Autogenous	Performed in a sealed pressure vessel.	[3]
Expected Yield	>80%	Yields for analogous processes are high (e.g., 85% for the 6-CF₃ isomer).	[4]
Expected Purity	>99%	High purity is achievable after distillation.	[4]

Part 3: Synthesis of 2-Amino-4-(trifluoromethyl)pyridine Derivative

2-Amino-4-(trifluoromethyl)pyridine is a valuable derivative used in the synthesis of many active pharmaceutical ingredients.[7] It can be synthesized directly from the chloro-precursor via high-pressure amination.

Synthetic Workflow

Caption: Synthesis of 2-Amino-4-(trifluoromethyl)pyridine.

Experimental Protocol

This protocol describes a direct, one-step amination under high temperature and pressure.[8]

• Charge a 200 mL autoclave with 2-chloro-4-(trifluoromethyl)pyridine (14.5 g).

• Add 28% aqueous ammonia (108 mL).

• Seal the autoclave and heat the mixture to 180°C for 10 hours. The internal pressure will reach approximately 20 atm.

• After the reaction period, allow the system to cool to room temperature.

• Collect the resulting crystals by filtration.

• Wash the crystals with water and dry to yield the final product.

Data Summary Table

Parameter	Value/Condition	Reference
Starting Material	2-Chloro-4-(trifluoromethyl)pyridine	[8]
Key Reagent	28% Aqueous Ammonia	[8]
Temperature	180 °C	[8]
Pressure	~20 atm (autogenous)	[8]
Reaction Time	10 hours	[8]
Yield	~70.8%	[8]

References

• 1. CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine - Google Patents [patents.google.com]
• 2. CN1263094A - Method for synthesizing 4-trifluoromethyl pyridine compound - Google Patents [patents.google.com]
• 3. EP0944564B9 - Halogen exchange reactions and uses thereof - Google Patents [patents.google.com]
• 4. WO2015151116A2 - Process for producing 2-fluoro-6-(trifluoromethyl)pyridine compounds - Google Patents [patents.google.com]
• 5. CN102452976A - Synthetic method of 2-chloro-5-trifluoromethylpyridine - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Catalyst Selection for Cross-Coupling Reactions with 2-Halopyridines

Welcome to the technical support center for cross-coupling reactions involving 2-halopyridines. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with these versatile but often tricky substrates. The inherent Lewis basicity of the pyridine nitrogen can lead to catalyst inhibition and low yields, a common issue known as the "2-pyridyl problem".[1][2][3]

This guide provides troubleshooting advice, frequently asked questions (FAQs), catalyst and condition recommendations, and detailed experimental protocols to help you optimize your reactions and achieve higher yields.

Section 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful tool for forming C-C bonds. However, coupling with 2-halopyridines, especially the less reactive 2-chloropyridines, requires highly active catalyst systems to overcome the strong C-Cl bond and prevent catalyst inhibition.[4][5]

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki-Miyaura reaction with a 2-chloropyridine failing or giving low yields? A1: This is a common issue primarily due to two factors:

• Catalyst Inhibition : The pyridine nitrogen can coordinate to the palladium center, acting as a catalyst poison and hindering the catalytic cycle.[5]

• High C-Cl Bond Strength : The carbon-chlorine bond in 2-chloropyridines is strong, making the initial oxidative addition step—often the rate-determining step—energetically demanding and slow.[4] Standard catalysts like Pd(PPh₃)₄ are often ineffective for this reason.[5]

Q2: What is the best catalyst system for coupling 2-chloropyridines? A2: Highly active catalyst systems are essential. The most effective systems typically involve a palladium precatalyst paired with a bulky, electron-rich phosphine ligand.

• Recommended Ligands : Buchwald dialkylbiaryl phosphine ligands such as SPhos, XPhos, and RuPhos are highly effective.[4][6] These ligands are sterically demanding, which helps to prevent the pyridine nitrogen from binding to the palladium center and deactivating the catalyst.[6][7]

• Alternative Ligands : N-heterocyclic carbene (NHC) ligands are also a powerful alternative for activating C-Cl bonds.[4]

Q3: How do I choose the right base for my reaction? A3: The base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which is necessary for the transmetalation step.[6] For challenging couplings with 2-chloropyridines, a strong base is often required. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are frequently the most effective choices.[4][6] It is always recommended to screen a few different bases during optimization.[6]

Q4: My reaction is producing significant side products like homocoupled boronic acid and protodeboronation. What can I do? A4: These side reactions reduce the yield of the desired product.

• Homocoupling : This side reaction is often promoted by the presence of oxygen.[5] Ensure your reaction setup is thoroughly degassed and maintained under a positive pressure of an inert gas (Argon or Nitrogen).[4]

• Protodeboronation : This occurs when the boronic acid's C-B bond is cleaved by a proton source. To minimize this, use anhydrous solvents and reagents.[5] If the problem persists, consider using more stable boron reagents like pinacol boronic esters or trifluoroborate salts.[6]

Troubleshooting Guide: Suzuki-Miyaura Reactions

Problem	Potential Cause	Recommended Solution
Low or No Conversion	1. Catalyst system is not active enough for the C-Cl bond. 2. Reaction temperature is too low. 3. Base is ineffective or insoluble.	1. Switch to a more active catalyst system, such as Pd₂(dba)₃ with a Buchwald ligand (e.g., SPhos, XPhos).[4][5] 2. Increase the reaction temperature, typically to 80-120 °C.[4][6] 3. Screen stronger bases like K₃PO₄ or Cs₂CO₃.[4] Consider a solvent system like dioxane/water to aid solubility.[4]
Catalyst Decomposition (Formation of Palladium Black)	1. Presence of oxygen in the reaction. 2. Impurities in reagents or solvents.	1. Ensure all solvents are rigorously degassed.[4] Use Schlenk techniques or a glovebox to maintain an inert atmosphere.[6] 2. Use high-purity, anhydrous reagents and solvents.
Protodeboronation (Arene byproduct from boronic acid)	1. Presence of water or other proton sources. 2. Boronic acid instability.	1. Use anhydrous solvents and reagents.[5] 2. Switch from a boronic acid to a more stable boronic ester (e.g., pinacol ester).[6]
Homocoupling (Biaryl byproduct from boronic acid)	1. Presence of oxygen. 2. Inefficient reduction of Pd(II) precatalyst.	1. Ensure the reaction is thoroughly degassed.[6] 2. Use a Pd(0) source (e.g., Pd₂(dba)₃) or an efficient precatalyst system.[6]

Catalyst System Comparison for Suzuki-Miyaura Coupling

2-Halopyridine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
2-Chloropyridine	Pd₂(dba)₃ / SPhos	K₃PO₄	1,4-Dioxane/H₂O	80-100	Good-Excellent	[4][5]
2-Chloropyridine	Pd(OAc)₂ / XPhos	K₃PO₄	t-BuOH	100	High	[6]
2-Bromopyridine	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	Moderate-Good	[8]
2-Iodopyridine	PdCl₂(dppf)	Na₂CO₃	DME/H₂O	85	High	[8]
Note: This table presents representative conditions. Optimization is often required for specific substrates.

General Experimental Protocol: Suzuki-Miyaura Coupling of 2-Chloropyridine

This is a generalized procedure and should be optimized for specific substrates.[5]

• Reaction Setup : To an oven-dried Schlenk tube or reaction vial, add the 2-chloropyridine (1.0 equiv.), the arylboronic acid (1.5 equiv.), K₃PO₄ (2.0 equiv.), Pd₂(dba)₃ (1-2 mol%), and SPhos (2-4 mol%).

• Inert Atmosphere : Seal the vessel, then evacuate and backfill with an inert gas (e.g., argon) three times to ensure all oxygen is removed.[6]

• Solvent Addition : Add degassed 1,4-dioxane (and a small amount of degassed water, e.g., 10:1 ratio) via syringe.

• Reaction : Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup : Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Section 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a key method for forming C-N bonds. With 2-halopyridines, the primary challenge is catalyst poisoning by the substrate's nitrogen atom.[7]

Frequently Asked Questions (FAQs)

Q1: My Buchwald-Hartwig amination of a 2-bromopyridine is giving a low yield. What is the most likely cause? A1: The most common reason for low yields is catalyst poisoning.[7] The nitrogen atom of the 2-bromopyridine substrate coordinates to the palladium center, inhibiting its catalytic activity. This can be overcome by using a suitable ligand.[7]

Q2: Which ligands are best for preventing catalyst poisoning in this reaction? A2: Sterically hindered, electron-rich phosphine ligands are critical. These bulky ligands create a coordinatively saturated environment around the palladium atom, which physically blocks the pyridine nitrogen from binding and deactivating the catalyst.[7]

• Recommended Ligands : Biaryl monophosphine ligands such as XPhos, RuPhos, and SPhos are excellent choices. Bidentate ligands like Xantphos can also be effective.[7]

Q3: What is the best base for aminating 2-halopyridines? A3: The choice of base is critical and often depends on the functional group tolerance of your substrates.

• Strong Bases : Sodium tert-butoxide (NaOtBu) is a common and highly effective base that often leads to high reaction rates.[9]

• Weaker Bases : For substrates with base-sensitive functional groups (e.g., esters), weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are preferred.[7][10]

• Non-nucleophilic Amide Bases : Lithium bis(trimethylsilyl)amide (LiHMDS) can be useful for substrates with protic functional groups.[10][11]

Q4: I am trying to couple a volatile amine (e.g., methylamine). How can I prevent it from evaporating? A4: For volatile amines, the reaction must be performed in a sealed tube to maintain a sufficient concentration of the amine in the reaction mixture. The amine is typically cooled and added as a liquid to the sealed tube before heating.[9][12]

Troubleshooting Guide: Buchwald-Hartwig Amination

Problem	Potential Cause	Recommended Solution
Low or No Yield	1. Catalyst poisoning by pyridine nitrogen. 2. Incorrect base selection. 3. Thermal decomposition of the catalyst.	1. Use a bulky, electron-rich ligand (e.g., XPhos, RuPhos) to shield the palladium center.[7] 2. Screen different bases. Start with NaOtBu for robust substrates, or Cs₂CO₃ for base-sensitive ones.[7] 3. Lower the reaction temperature to 80-90 °C and increase the reaction time. Monitor for the formation of palladium black.[7]
Reaction Stalls	1. Catalyst has decomposed or been poisoned over time. 2. Reagent insolubility.	1. Add a fresh portion of catalyst and ligand. Ensure the inert atmosphere is maintained. 2. Try a different solvent. Toluene and 1,4-dioxane are generally effective.[7]
Side reaction: Hydrodehalogenation	1. B-hydride elimination from an amidopalladium intermediate. 2. Reductive dehalogenation.	1. Use chelating bidentate ligands (e.g., dppp, Xantphos) which can inhibit this side reaction.[9] 2. Ensure the reaction is performed under a strictly inert atmosphere and use pure reagents.

General Experimental Protocol: Buchwald-Hartwig Amination of 2-Bromopyridine

This protocol is a general starting point and may require optimization.[7][9]

• Reaction Setup : In a glovebox or under a stream of argon, add the 2-bromopyridine (1.0 equiv.), the amine (1.2 equiv.), NaOtBu (1.4 equiv.), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and a suitable ligand (e.g., XPhos, 2-4 mol%) to a dry Schlenk tube.

• Solvent Addition : Add anhydrous, degassed toluene or 1,4-dioxane via syringe.

• Reaction : Seal the tube and heat the mixture in an oil bath at 80-110 °C with stirring.

• Monitoring : Follow the reaction's progress using TLC, GC-MS, or LC-MS.[7]

• Workup : After completion, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove palladium residues. Wash the filtrate with water and brine.

• Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.[7]

Section 3: Visualizations and Workflows

Catalyst Selection and Troubleshooting Logic

The following diagram provides a decision tree for troubleshooting common issues in cross-coupling reactions with 2-halopyridines.

References

• 1. researchgate.net [researchgate.net]
• 2. A General Solution for the 2-Pyridyl Problem - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. scispace.com [scispace.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Palladium-catalyzed C,N-cross coupling reactions of 3-halo-2-aminopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low yields in nucleophilic aromatic substitution of fluoropyridines

Welcome to the technical support center for nucleophilic aromatic substitution (SNAr) reactions of fluoropyridines. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, particularly low reaction yields, and to provide practical guidance for optimizing these crucial synthetic transformations.

Troubleshooting Guide: Low Yields in SNAr of Fluoropyridines

This guide addresses specific problems that can lead to low yields in the SNAr of fluoropyridines, offering potential causes and actionable solutions in a question-and-answer format.

Question 1: My SNAr reaction shows low or no conversion of the starting fluoropyridine. What are the likely causes and how can I fix it?

Answer: Low or no conversion is a common issue that can stem from several factors related to reactants, reaction conditions, or the reaction setup itself.

• Inactive Nucleophile: The nucleophile may not be sufficiently reactive.

  • Solution: If using a neutral nucleophile (e.g., an alcohol or amine), a base is required to generate the more reactive anionic nucleophile (alkoxide or amide). Ensure the base is strong enough to deprotonate the nucleophile. For instance, potassium tert-butoxide (KOtBu) or sodium hydride (NaH) are effective for alcohols, while bases like potassium carbonate (K₂CO₃) or triethylamine (Et₃N) can be used for amines.[1] For carbon nucleophiles like nitriles, a strong base is also necessary to generate the corresponding anion.[2]

• Inappropriate Solvent: The choice of solvent is critical for SNAr reactions.

  • Solution: Aprotic polar solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP) are generally preferred as they solvate the cation of the nucleophilic salt, leaving the anion more "naked" and nucleophilic.[3] Protic solvents can solvate the nucleophile through hydrogen bonding, reducing its reactivity.[4] However, in some cases, solvents like tert-amyl alcohol have been used successfully.[1]

• Insufficient Temperature: The reaction may require more thermal energy to overcome the activation barrier.

  • Solution: Many SNAr reactions require elevated temperatures to proceed at a reasonable rate.[5][6] If the reaction is sluggish at room temperature, gradually increase the temperature, monitoring for any decomposition of starting materials or products.

• Moisture in the Reaction: Water can protonate the anionic nucleophile, rendering it inactive, and can also hydrolyze some starting materials or reagents.

  • Solution: Ensure all glassware is thoroughly dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and ensure reagents are stored properly to prevent moisture absorption.[1][7]

• Poor Leaving Group Ability (for other halogens): While fluorine is an excellent leaving group for SNAr due to its high electronegativity which activates the ring towards nucleophilic attack, in some contexts with other halogens, the leaving group ability can be an issue. However, for fluoropyridines, this is less of a concern. In fact, the reactivity order for SNAr is typically F > Cl > Br > I, which is the opposite of SN1/SN2 reactions.[8][9]

Question 2: I am observing the formation of multiple side products and the yield of my desired product is low. What could be the cause and how can I improve selectivity?

Answer: The formation of side products can be due to competing reaction pathways or decomposition.

• Competing Regioselectivity: In substituted fluoropyridines, the nucleophile might attack at positions other than the one bearing the fluorine.

  • Solution: Nucleophilic attack on pyridines is highly favored at the 2- and 4-positions due to the ability of the nitrogen atom to stabilize the negative charge in the Meisenheimer intermediate through resonance.[1][10] If your fluoropyridine has other leaving groups, the reaction conditions will dictate the selectivity. For example, in 5-bromo-2-chloro-3-fluoropyridine, SNAr conditions can favor substitution of the fluorine, while palladium catalysis favors substitution of the bromine.[11]

• Decomposition of Starting Material or Product: Sensitive functional groups on either the fluoropyridine or the nucleophile may not be stable under the reaction conditions.

  • Solution: Employ milder reaction conditions. This could involve using a weaker base, a lower reaction temperature, or a shorter reaction time.[1][7] The increased reactivity of fluoropyridines often allows for the use of milder conditions compared to other halopyridines.[1]

• Product Inhibition: In some catalytic SNAr reactions, the product can bind more strongly to the catalyst than the starting material, leading to catalyst inhibition.[12]

  • Solution: While less common in standard SNAr, if using a transition metal catalyst, consider using additives that can facilitate product release or using a higher catalyst loading.

Frequently Asked Questions (FAQs)

Q1: Why is fluorine a good leaving group in SNAr reactions?

A1: In SNAr reactions, the rate-determining step is typically the initial attack of the nucleophile on the aromatic ring to form the Meisenheimer intermediate.[9][13] The high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon atom highly electrophilic and susceptible to nucleophilic attack. This inductive electron withdrawal by fluorine activates the pyridine ring for the substitution reaction.[1][9]

Q2: What is the general mechanism for the SNAr of fluoropyridines?

A2: The reaction proceeds via a two-step addition-elimination mechanism. First, the nucleophile attacks the carbon atom attached to the fluorine, forming a resonance-stabilized anionic intermediate called a Meisenheimer complex. The aromaticity of the pyridine ring is then restored by the elimination of the fluoride ion.[1][8]

Q3: Which positions on the pyridine ring are most reactive towards nucleophilic attack?

A3: The 2- and 4-positions of the pyridine ring are the most activated towards nucleophilic attack. This is because the negative charge of the Meisenheimer intermediate can be delocalized onto the electronegative nitrogen atom through resonance, which provides significant stabilization.[1][10][14]

Q4: What role does the base play in these reactions?

A4: The primary role of the base is to deprotonate the nucleophile (if it is not already anionic), thereby increasing its nucleophilicity. For example, an alcohol (ROH) is converted to the much more reactive alkoxide (RO⁻). The choice of base and its strength is crucial and depends on the pKa of the nucleophile.[1]

Q5: Can I use protic solvents for SNAr reactions of fluoropyridines?

A5: While polar aprotic solvents are generally recommended, protic solvents can sometimes be used. However, they can decrease the reactivity of the nucleophile by forming hydrogen bonds.[4] If a protic solvent must be used, a stronger base or higher temperatures might be necessary to achieve a reasonable reaction rate.

Quantitative Data Summary

The following tables summarize reaction conditions and yields for the SNAr of 2-fluoropyridine with various nucleophiles.

Table 1: SNAr with Oxygen- and Sulfur-Based Nucleophiles [1]

Nucleophile Class	Nucleophile Example	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Primary Alcohol	Ethanol	NaH	THF	65	12	>95
Secondary Alcohol	Isopropanol	KOtBu	THF	65	12	>95
Phenol	Phenol	K₂CO₃	DMF	100	12	>95
Thiol	Thiophenol	K₂CO₃	DMF	25	1	>95

Table 2: SNAr with Nitrogen-Based Nucleophiles [1]

Nucleophile Class	Nucleophile Example	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Primary Amine	Benzylamine	K₂CO₃	Dioxane	100	12	>95
Secondary Amine	Morpholine	K₃PO₄	t-Amyl Alcohol	110	12	>95
Amide	Benzamide	K₂CO₃	Dioxane	100	12	>95
N-Heterocycle	Imidazole	K₂CO₃	Dioxane	100	12	>95

Experimental Protocols

General Procedure for SNAr with an Amine Nucleophile (Morpholine) [1]

• Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add potassium phosphate tribasic (K₃PO₄) (1.5 equivalents) under an inert atmosphere (e.g., nitrogen).

• Reagent Addition: Add anhydrous tert-amyl alcohol to achieve a suitable concentration (e.g., 0.2 M). Then, add 2-fluoropyridine (1.0 equivalent) followed by morpholine (1.2 equivalents).

• Reaction: Stir the reaction mixture and heat it to 110 °C. Monitor the reaction progress by a suitable analytical method (e.g., TLC or LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute it with an organic solvent (e.g., ethyl acetate) and water.

• Extraction: Separate the organic layer. Extract the aqueous layer with the same organic solvent.

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude product by flash column chromatography on silica gel to yield the pure 2-morpholinopyridine.[1]

Visualizations

Caption: General mechanism of SNAr on 2-fluoropyridine.

Caption: Troubleshooting decision tree for low SNAr yields.

Caption: Typical experimental workflow for SNAr reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. Chemoselective amination of 5-bromo-2-chloro-3-fluoropyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 14. youtube.com [youtube.com]

Technical Support Center: Regioselective Functionalization of Substituted Pyridines

Welcome to the technical support center for the regioselective functionalization of substituted pyridines. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide clear guidance on achieving desired positional selectivity in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is achieving regioselectivity in pyridine functionalization so challenging?

A1: The functionalization of pyridine rings presents a significant challenge due to the electron-deficient nature of the ring and the presence of the nitrogen atom.[1][2][3][4] The nitrogen atom's electron-withdrawing effect deactivates the ring towards electrophilic aromatic substitution and also acts as a coordination site for Lewis acids, which can further reduce reactivity.[2] This inherent electronic property makes it difficult to control the position of incoming functional groups.[5]

Q2: I'm getting a mixture of C2 and C4 isomers in my nucleophilic aromatic substitution (SNAr) reaction. How can I favor one over the other?

A2: Nucleophilic aromatic substitution on pyridines inherently favors the C2 and C4 positions because the negative charge of the Meisenheimer intermediate can be stabilized by delocalization onto the electronegative nitrogen atom.[6] The distribution between C2 and C4 products is influenced by:

• Steric Hindrance: Bulky nucleophiles or substituents near the C2 position will favor attack at the more accessible C4 position.[6] Conversely, a bulky substituent at the C4 position can favor C2 attack.

• Electronic Effects: The electronic nature of other substituents on the pyridine ring can subtly influence the relative electron deficiency at the C2 and C4 positions.[6]

To favor C4 substitution, consider using a bulkier nucleophile. To favor C2, ensure the C4 position is sterically unhindered. Experimenting with solvents of varying polarities can also influence the product ratio.[6]

Q3: My electrophilic aromatic substitution (EAS) reaction on pyridine is giving very low yields. What can I do?

A3: The electron-deficient pyridine ring is inherently unreactive towards electrophiles.[2][6] To improve yields, consider the following strategies:

• Use Activating Groups: Introduce electron-donating groups onto the pyridine ring to increase its nucleophilicity.[6]

• Employ Pyridine N-oxide: A common and effective strategy is to first oxidize the pyridine to its N-oxide.[6][7] The N-oxide is more reactive towards electrophiles and directs substitution primarily to the C4 position. The N-oxide can then be deoxygenated to yield the desired substituted pyridine.[6]

Q4: How can I achieve functionalization at the C3 (meta) position of pyridine?

A4: The meta-position of pyridine is the most challenging to functionalize directly due to the electronic properties of the ring.[5][8][9][10] However, several advanced strategies have been developed:

• Directing Groups: Installing a directing group on the pyridine can guide the functionalization to the desired position. However, this often requires additional synthetic steps for installation and removal.[9]

• Temporary Dearomatization: A newer strategy involves the temporary dearomatization of the pyridine ring, which alters its electronic properties and allows for subsequent regioselective functionalization.[5][8][10][11]

• Transition Metal Catalysis: Certain transition metal-catalyzed C-H activation methods can achieve meta-selectivity, sometimes accelerated by specialized ligands.[9]

Troubleshooting Guide

Problem 1: Poor Regioselectivity in Minisci-Type Reactions (Mixture of C2 and C4 Isomers)

Possible Cause	Troubleshooting Steps
Steric hindrance at C2 is insufficient to direct to C4.	Pre-installing a bulky steric group on the pyridine nitrogen can block C2 functionalization, thereby enabling selective Minisci-type C4 alkylation.[12]
Reaction conditions favor a mixture of products.	Optimize reaction conditions such as solvent, temperature, and the radical source. Solvent and acid effects can influence the relative reactivity of the C2 and C4 positions.[13]
Electronic effects of substituents.	The electronic nature of existing substituents can influence the regioselectivity. For example, both electron-donating and electron-withdrawing groups at C4 have been observed to influence the selectivity of radical attack.[13]

Problem 2: Low or No Reactivity in C-H Activation Reactions

Possible Cause	Troubleshooting Steps
Inappropriate catalyst or ligand.	The choice of catalyst and ligand is crucial for successful C-H activation. For example, a 1,10-phenanthroline ligand bearing a Lewis acidic alkylborane moiety has been shown to accelerate iridium catalysis and control regioselectivity.[9]
The pyridine ring is deactivated.	The nitrogen atom can coordinate to the metal catalyst, inhibiting catalysis. The use of specific directing groups or N-oxide protection can mitigate this issue.
Harsh reaction conditions leading to decomposition.	Explore milder reaction conditions, such as those offered by photoredox catalysis, which often operate at room temperature.[14]

Data Presentation: Comparison of Catalytic Systems for C-H Arylation

The direct arylation of pyridines is a powerful method for creating valuable biaryl structures. Below is a comparison of two prominent catalytic systems.

Table 1: Comparison of Palladium-Catalyzed and Photoredox-Catalyzed C-H Arylation of 2-Phenylpyridine Derivatives

Parameter	Palladium-Catalyzed Arylation	Photoredox-Catalyzed Arylation
Catalyst System	Pd(OAc)₂ / Ligand	Ru(bpy)₃Cl₂ or other photocatalyst
Arylating Agent	Aryl iodides, arylboronic acids, diaryliodonium salts	Arenediazonium salts
Typical Catalyst Loading	2-10 mol%	1-5 mol%
Reaction Temperature	80-120 °C	Room Temperature
Regioselectivity	Often requires a directing group for high selectivity	Can exhibit inherent regioselectivity

Data compiled from multiple sources.[14]

Experimental Protocols

Protocol 1: General Procedure for Pyridine N-oxide Preparation

This protocol is a common first step to activate the pyridine ring for electrophilic substitution.

• In a well-ventilated fume hood, add the substituted pyridine to a round-bottom flask equipped with a magnetic stir bar.

• Carefully add an oxidizing agent such as m-chloroperoxybenzoic acid (mCPBA) or peracetic acid portion-wise while stirring. The reaction is often exothermic.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction by adding a reducing agent (e.g., aqueous sodium thiosulfate) to destroy excess peroxide.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or crystallization to obtain the pyridine N-oxide.

Protocol 2: Minisci-Type C-H Alkylation of Pyridine (Photoredox Conditions)

This protocol is based on Minisci photoredox conditions for C-H functionalization.[15]

• To an oven-dried vial, add the substituted pyridine (1.0 equiv.), the carboxylic acid (as a radical precursor, 2.0 equiv.), and the photocatalyst (e.g., fac-Ir(ppy)₃, 1-5 mol%).

• Add a persulfate salt (e.g., K₂S₂O₈, 2.0 equiv.).

• Evacuate and backfill the vial with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent mixture (e.g., CH₃CN/H₂O).

• Stir the reaction mixture and irradiate with a blue LED light source at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the product by flash chromatography.

Visualizations

Caption: Factors governing regioselectivity in pyridine functionalization.

Caption: Troubleshooting flowchart for poor regioselectivity.

Caption: General workflow for a C-H functionalization experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. C–H functionalization of pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. meta-Selective C-H Functionalization of Pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Regioselective synthesis of pyridines by redox alkylation of pyridine N-oxides with malonates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Directing Group-Free Regioselective meta-C-H Functionalization of Pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 10. Directing Group‐Free Regioselective <i>meta</i>‐C−H Functionalization of Pyridines (2023) | Andrea Varga | 1 Citations [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Radical-Based Regioselective C-H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Purification Strategies for Fluorinated Pyridine Compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of fluorinated pyridine compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of fluorinated pyridine derivatives?

A1: The types of impurities largely depend on the synthetic method used.

• From electrophilic fluorination (e.g., using Selectfluor®): Common impurities include unreacted starting material, regioisomers, and byproducts from the fluorinating agent. For example, the reaction of 1,2-dihydropyridines with Selectfluor® can yield diastereomeric 3-fluoro-3,6-dihydropyridines, which might undergo elimination to form the corresponding pyridine as a byproduct.[1][2]

• From reactions using pyridine as a solvent or reagent: Residual pyridine is a very common impurity.[1]

• From metal-catalyzed reactions (e.g., Rhodium-catalyzed synthesis): Impurities can include residual metal catalysts, ligands, and byproducts from side reactions like fluoride displacement by nucleophilic solvents.[1]

• General impurities: Solvents used in the reaction or workup, and byproducts from starting materials are also common.[1]

Q2: How can I effectively remove residual pyridine from my reaction mixture?

A2: Several methods can be employed to remove residual pyridine, especially during the aqueous workup phase.

• Acidic Wash: Washing the organic layer with a dilute acidic solution (e.g., 1N HCl) will protonate the pyridine, rendering it water-soluble and thus easily extracted into the aqueous phase. This method is suitable for target compounds that are stable in acidic conditions.[1][3][4]

• Copper Sulfate Wash: For acid-sensitive compounds, washing with a 10% aqueous copper sulfate solution is a good alternative. Pyridine forms a complex with copper, and this complex partitions into the aqueous layer.[1][4][5]

• Azeotropic Removal: Traces of pyridine can be removed by repeatedly concentrating the reaction mixture from a solvent such as toluene or heptane, which forms an azeotrope with pyridine.[1][5][6]

Q3: My fluorinated pyridine derivative is an oil and will not crystallize. What steps can I take?

A3: Inducing crystallization from an oil can be challenging, but the following techniques can be attempted:

• Solvent Selection: Experiment with a variety of solvents and solvent systems. A good crystallization solvent will dissolve the compound when hot but not when cold.

• Anti-Solvent Addition: Dissolve the oily compound in a good solvent and then slowly add an anti-solvent (a solvent in which the compound is insoluble) until turbidity is observed. Warming the mixture to redissolve the precipitate and then allowing it to cool slowly can promote crystal growth.

• Seed Crystals: If a small amount of solid has been previously obtained, adding a seed crystal to a supersaturated solution can initiate crystallization.

• Scratching: Gently scratching the inside of the flask with a glass rod at the meniscus of the solution can create nucleation sites for crystal growth.

• Concentration: Slowly evaporate the solvent from a solution of the compound.

• Trituration: Repeatedly washing the oil with a solvent in which it is insoluble may induce solidification.

Troubleshooting Guides

Chromatography

Issue 1: Peak tailing is observed during HPLC or column chromatography of my fluorinated pyridine compound.

Cause: Peak tailing for basic compounds like pyridines is often due to strong interactions between the basic nitrogen atom of the pyridine ring and acidic residual silanol groups on the surface of silica-based stationary phases.[7] This leads to non-ideal peak shapes. Other causes can include column overload, physical issues with the column or connections, and a mismatch between the sample solvent and the mobile phase.[7]

Solutions:

• Mobile Phase pH Adjustment: Lowering the mobile phase pH to around 2.5-3.0 with a buffer (e.g., 10-20 mM phosphate buffer) can protonate the residual silanol groups, minimizing their interaction with the basic analyte.[7]

• Use of Mobile Phase Additives: Adding a competing base, such as triethylamine (TEA), at a low concentration (e.g., 5-10 mM) to the mobile phase can shield the active silanol sites from the pyridine compound.[3][7]

• Change Stationary Phase: Consider using an end-capped silica column, a polymer-based column, or alumina, which are less acidic.[7] For HPLC, switching from a C18 column to a phenyl, cyano, or polar-embedded phase can offer different interaction mechanisms and improve separation.[7]

Workflow for Troubleshooting Chromatography Issues

Caption: A high-level workflow for troubleshooting common chromatography issues.

Issue 2: How to separate close-boiling fluorinated pyridine isomers?

Cause: Isomers of fluorinated pyridines often have very similar physicochemical properties, including close boiling points and polarities, which makes their separation by conventional fractional distillation or standard chromatography challenging.[8]

Solutions:

• Enhanced Distillation:

  • Azeotropic Distillation: Introduce an entrainer that forms an azeotrope with one of the isomers, altering its effective boiling point and facilitating separation.[8]

  • Extractive Distillation: Add a high-boiling, non-volatile solvent that interacts differently with each isomer, thereby changing their relative volatilities.[8]

• Chromatography: High-Performance Liquid Chromatography (HPLC), especially with mixed-mode or specialized columns, can exploit subtle differences in the isomers' interactions with the stationary phase.[8]

• Complexation and Crystallization: React the isomer mixture with a reagent that selectively forms a salt or complex with one isomer. The resulting difference in solubility can allow for separation by filtration or crystallization.[8]

Data Presentation: Purification Methods for Fluorinated Pyridines

Purification Method	Principle of Separation	Common Applications	Potential Issues	Troubleshooting/Optimization
Column Chromatography	Differential adsorption of components onto a solid stationary phase.	Separation of reaction mixtures, isolation of products from byproducts.	Peak tailing, poor resolution, low recovery.	Add mobile phase additives (e.g., TEA), adjust pH, change stationary phase.[3][7]
Recrystallization	Difference in solubility of the compound and impurities in a solvent at different temperatures.	Purification of solid compounds to high purity.	Oiling out, failure to crystallize, low recovery.	Use appropriate solvent/anti-solvent systems, seed crystals, slow cooling.[9]
Acid-Base Extraction	Partitioning of acidic/basic compounds between an organic and an aqueous phase by pH adjustment.	Removal of basic (e.g., pyridine) or acidic impurities.	Emulsion formation, compound instability at certain pHs.	Use brine to break emulsions, select appropriate pH range for compound stability.[1][3]
Distillation	Separation of liquids with different boiling points.	Purification of volatile liquid compounds.	Formation of azeotropes, decomposition of heat-sensitive compounds.	Use azeotropic or extractive distillation, vacuum distillation for high-boiling or sensitive compounds.[3][8][10]

Data Presentation: Azeotropic Data for Pyridine with Common Solvents

Co-solvent	Boiling Point of Co-solvent (°C)	Boiling Point of Azeotrope (°C)	Composition of Azeotrope (% Pyridine by weight)
Water	100.0	92.6	57
Toluene	110.8	110.6	~44 (by mole)
Benzene	80.2	80.1	~35 (by mole)
Cyclohexane	80.7	79.2	~37 (by mole)
Heptane	98.4	97.8	~2.7 (by mole)

Data sourced from various azeotrope tables.[11][12][13] Note that exact compositions can vary slightly between sources.

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography of a Fluorinated Pyridine Derivative

• TLC Analysis: Determine an appropriate solvent system using Thin Layer Chromatography (TLC). A common starting point is a mixture of hexanes and ethyl acetate. The ideal Rf (retention factor) for your product is around 0.2-0.4.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column and allow the silica to pack under gravity or with gentle pressure.

  • Ensure the packed bed is level and free of air bubbles.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the appropriate solvent.

  • Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving the product, adding silica, and evaporating the solvent.

  • Carefully add the sample to the top of the packed column.

• Elution:

  • Begin eluting with the least polar solvent system determined from your TLC analysis.

  • Gradually increase the polarity of the eluent (gradient elution) to move the compounds down the column.

  • Collect fractions and monitor the separation by TLC.

• Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure to obtain the purified fluorinated pyridine compound.[14][15][16]

Protocol 2: Single-Solvent Recrystallization

This method is suitable when a single solvent is found that dissolves the compound at high temperatures but not at low temperatures.[9]

• Solvent Selection: In a test tube, add a small amount of your impure fluorinated pyridine and a few drops of a potential solvent. Heat the mixture. A good solvent will dissolve the compound when hot. Allow it to cool; the compound should precipitate out.

• Dissolution: Place the impure compound in an Erlenmeyer flask. Add the selected solvent dropwise while heating and stirring until the compound just dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration through a fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.[9][17]

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor® - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. EP0192287A2 - Process for the preparation of fluorinated pyridines - Google Patents [patents.google.com]
• 11. Azeotrope_(data) [chemeurope.com]
• 12. Azeotrope tables - Wikipedia [en.wikipedia.org]
• 13. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. orgsyn.org [orgsyn.org]
• 17. rsc.org [rsc.org]

Managing side reactions in the synthesis of 2-aminopyridines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing side reactions during the synthesis of 2-aminopyridines.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 2-aminopyridines.

Problem 1: Low Yield of the Desired 2-Aminopyridine

Low product yield is a frequent issue in organic synthesis. The following guide provides a systematic approach to troubleshooting low yields in 2-aminopyridine synthesis.

Troubleshooting Workflow for Low Yield

Caption: A step-by-step workflow for troubleshooting low yields.

Possible Causes and Solutions:

• Suboptimal Reaction Conditions: The reaction temperature, time, and stoichiometry of reactants are critical. For instance, in the Chichibabin reaction, high temperatures are often required, while Buchwald-Hartwig aminations are sensitive to the choice of base and solvent.

  • Solution: Systematically screen reaction parameters. For example, in a microwave-assisted synthesis of 2-amino-3-cyanopyridines, increasing the temperature from 40°C to 80°C can significantly improve the yield.

• Incomplete Reaction: The reaction may not have reached completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Extend the reaction time if necessary.

• Reagent Decomposition or Impurity: The purity of starting materials and reagents is crucial. For example, sodium amide used in the Chichibabin reaction can lose its activity over time.

  • Solution: Use freshly prepared or purified reagents. Ensure that solvents are anhydrous, especially for moisture-sensitive reactions like the Buchwald-Hartwig amination.

• Catalyst Inactivity (for catalyzed reactions): In reactions like the Buchwald-Hartwig amination, the palladium catalyst can be poisoned by the pyridine nitrogen.

  • Solution: Choose a suitable ligand to protect the palladium catalyst. Bulky, electron-rich phosphine ligands are often effective.

Problem 2: Formation of Undesired Isomers

The formation of constitutional isomers, such as 4-aminopyridine, can be a significant issue, complicating purification and reducing the yield of the desired 2-aminopyridine.

Logical Relationship for Isomer Formation

Caption: Factors influencing the formation of isomeric aminopyridines.

Possible Causes and Solutions:

• Reaction Mechanism: In the Chichibabin reaction, amination typically occurs at the C2 and C6 positions due to electronic effects. However, if these positions are blocked, amination at the C4 position can occur, leading to the formation of the 4-amino isomer.

  • Solution: For substrates where C4 amination is a possibility, consider alternative synthetic routes like the Buchwald-Hartwig amination of a 2-halopyridine, which is generally highly regioselective.

• Steric Hindrance: Bulky substituents on the pyridine ring can influence the regioselectivity of the amination.

  • Solution: The choice of aminating agent can sometimes influence the isomeric ratio. Experimenting with different amines or ammonia sources may be beneficial.

• Reaction Conditions: In some cases, temperature and solvent can affect the ratio of isomers.

  • Solution: A systematic optimization of reaction conditions, including temperature, solvent, and reaction time, may be necessary to maximize the yield of the desired 2-aminopyridine isomer.

Problem 3: Formation of Dimerization or Oligomerization Byproducts

In some reactions, such as the Chichibabin reaction, dimerization of the pyridine starting material can be a significant side reaction.

Reaction Pathway for Dimer Formation

Caption: Competing pathways of amination and dimerization in the Chichibabin reaction.

Possible Causes and Solutions:

• Reaction Conditions: Dimerization in the Chichibabin reaction is favored at atmospheric pressure.[1]

  • Solution: Performing the reaction under elevated pressure can significantly suppress the formation of the dimer byproduct and favor the desired amination. For example, with 4-tert-butylpyridine, increasing the pressure to 350 psi increases the yield of the aminated product from 11% to 74%.[1]

• Concentration: High concentrations of the pyridine starting material can promote dimerization.

  • Solution: Running the reaction at a lower concentration may help to reduce the rate of dimerization.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the synthesis of 2-aminopyridines?

A1: The most common side reactions depend on the synthetic method employed:

• Chichibabin Reaction: Dimerization of the pyridine starting material to form bipyridines is a major side reaction.[1]

• Buchwald-Hartwig Amination: Catalyst poisoning by the pyridine nitrogen can lead to low yields. Hydrodehalogenation of the starting halopyridine is another possible side reaction.

• Synthesis from Pyridine N-Oxides: Formation of isomeric aminopyridines can occur if both the 2- and 6-positions are unsubstituted.[2]

• Ullmann Condensation: Homocoupling of the starting halopyridine can be a side reaction.

• General Side Reactions: Over-amination of dihalopyridines can occur, and hydrolysis of halopyridine starting materials can be an issue in the presence of water.

Q2: How can I minimize the formation of the 4-aminopyridine isomer?

A2: To minimize the formation of the 4-aminopyridine isomer, consider the following:

• Choice of Synthetic Route: The Buchwald-Hartwig amination of 2-halopyridines is generally more regioselective for the 2-position than the Chichibabin reaction.

• Protecting Groups: If the C2 and C6 positions are blocked by substituents, amination at C4 is more likely in the Chichibabin reaction. If possible, choose a synthetic strategy that allows for amination before the introduction of blocking groups.

• Reaction Conditions: In the synthesis from pyridine N-oxides, the choice of activating agent can influence the regioselectivity.[3]

Q3: My Buchwald-Hartwig amination of 2-chloropyridine is not working. What should I do?

A3: The amination of 2-chloropyridines can be challenging due to the lower reactivity of the C-Cl bond and potential catalyst inhibition.

• Ligand Selection: Use bulky, electron-rich phosphine ligands such as XPhos or SPhos, which have been shown to be effective for the amination of aryl chlorides.[4]

• Base Selection: A strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS) is typically required.

• Catalyst Precursor: Using a pre-formed palladium catalyst can sometimes improve results.

• Solvent: Anhydrous, non-coordinating solvents like toluene or dioxane are generally preferred.

Q4: How can I purify my 2-aminopyridine product from the reaction mixture?

A4: The purification method will depend on the nature of the impurities.

• Acid-Base Extraction: 2-Aminopyridine is basic and can be separated from non-basic impurities by extraction with a dilute acid solution. The product can then be recovered by basifying the aqueous layer and extracting with an organic solvent.[5]

• Column Chromatography: Silica gel chromatography can be used to separate 2-aminopyridine from less polar impurities. To prevent tailing of the basic product on the acidic silica gel, a small amount of a base like triethylamine can be added to the eluent.[5]

• Cation-Exchange Chromatography: This method is effective for removing excess 2-aminopyridine from reaction mixtures.[6]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent can be a highly effective purification method.[5]

Data Presentation

Table 1: Effect of Pressure on Chichibabin Reaction of 4-tert-Butylpyridine [1]

Pressure	Yield of 2-Amino-4-tert-butylpyridine (%)	Yield of 4,4'-di-tert-butyl-2,2'-bipyridine (%)
Atmospheric	11	89
350 psi N₂	74	26

Table 2: Comparison of Palladium Catalysts for Buchwald-Hartwig Amination of Haloarenes [4]

Palladium Precursor	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Substrates	Yield (%)
Pd(OAc)₂	X-Phos	KOt-Bu	Toluene	100	0.17	Haloarenes + Various Amines	Good to Excellent
Pd₂(dba)₃	BINAP	NaOt-Bu	Toluene	110	-	Haloarenes + Various Amines	High
Pd(OAc)₂	SPhos	Cs₂CO₃	THF	-	-	Haloarenes + Various Amines	-

Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Amination of 2-Chloropyridine[4]

• To a reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the palladium precursor (e.g., Pd(OAc)₂, 0.02 equiv), the phosphine ligand (e.g., X-Phos, 0.04 equiv), and a strong base (e.g., NaOt-Bu, 1.4 equiv).

• Add the 2-chloropyridine (1.0 equiv) and the amine (1.2 equiv) to the vessel.

• Add the anhydrous, deoxygenated solvent (e.g., toluene).

• Heat the reaction mixture to 100-110 °C and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• Cool the reaction mixture to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Purification of 2-Aminopyridine by Acid-Base Extraction[5]

• Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Transfer the solution to a separatory funnel and add an equal volume of a dilute acid solution (e.g., 1M HCl).

• Shake the funnel vigorously for 1-2 minutes, venting periodically.

• Allow the layers to separate and drain the lower aqueous layer.

• Repeat the acid wash of the organic layer 2-3 times.

• Combine the aqueous layers and basify with a suitable base (e.g., NaOH) until the pH is >10.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) 3-4 times.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the purified 2-aminopyridine.

References

• 1. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 2. 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming challenges in the synthesis of 2-Amino-4-(trifluoromethyl)pyridine

Welcome to the technical support center for the synthesis of 2-Amino-4-(trifluoromethyl)pyridine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during the synthesis of this critical building block.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for synthesizing 2-Amino-4-(trifluoromethyl)pyridine?

Several synthetic routes have been established, commonly starting from substituted pyridines. The choice of starting material often depends on availability, cost, and the desired scale of production.[1] Prominent starting materials include:

• 2,6-dichloro-4-(trifluoromethyl)pyridine

• 2-chloro-4-(trifluoromethyl)pyridine

• 2-fluoro-4-(trifluoromethyl)pyridine

Q2: My amide coupling reaction with 2-Amino-4-(trifluoromethyl)pyridine is sluggish or failing. What is the likely cause and how can I troubleshoot it?

The reduced nucleophilicity of the amino group is a primary cause for sluggish amide coupling reactions.[2] The potent electron-withdrawing effect of the trifluoromethyl group deactivates the pyridine ring and the exocyclic amino group.[2]

Troubleshooting Steps: [2]

• Use a stronger coupling reagent: Standard reagents may be insufficient. Consider using more effective agents like HATU or PyBOP.

• Activate the carboxylic acid: Convert the carboxylic acid to a more reactive acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride.

• Increase the reaction temperature: Gently heating the reaction (e.g., to 40-60 °C) can help drive it to completion, but monitor for potential decomposition.

• Use a stronger, non-nucleophilic base: If applicable, switch from bases like triethylamine to stronger, non-nucleophilic alternatives such as DBU.

Q3: What are the key challenges in synthesizing 2-Amino-4-(trifluoromethyl)pyridine?

Key challenges include achieving high purity, preventing side reactions, and ensuring complete conversion of starting materials.[3] Careful control of reaction conditions such as temperature, pressure, and catalyst choice is crucial to address these challenges.[3][4]

Q4: Can I use a palladium-catalyzed cross-coupling reaction for this synthesis?

Yes, the Buchwald-Hartwig amination is a powerful method for forming the C-N bond in this synthesis.[3] This reaction typically involves a palladium catalyst, a phosphine ligand, and a base to couple an aryl halide with an amine, and can be an effective strategy for optimization under milder conditions.[3]

Q5: How should 2-Amino-4-(trifluoromethyl)pyridine be stored?

It should be stored in a tightly sealed container in a cool, dry place away from heat and strong oxidizing agents.[2] For long-term storage, maintaining it at -20°C for one month or -80°C for six months, protected from light, is recommended.[2]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 2-Amino-4-(trifluoromethyl)pyridine.

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	- Incomplete reaction- Suboptimal reaction temperature or pressure- Catalyst deactivation- Poor quality of starting materials	- Increase reaction time or temperature within the recommended range.[3]- Ensure the autoclave is properly sealed to maintain pressure.[3]- Use fresh catalyst and ensure proper handling. For Buchwald-Hartwig amination, consider using more robust ligands.[3]- Verify the purity of starting materials using appropriate analytical techniques.[3]
Incomplete Reaction	- Insufficient reaction time or temperature- Inadequate mixing	- Gradually increase the reaction time and monitor progress using TLC or GC-MS.[1]- Ensure efficient stirring, especially in heterogeneous mixtures.
Difficulty in Product Isolation and Purification	- Product is soluble in the reaction mixture- Formation of emulsions during workup- Co-crystallization with impurities	- After the reaction, cool the mixture to induce crystallization and filter the product.[3]- Use appropriate extraction and washing steps. For example, after extraction with an organic solvent, wash with brine to break emulsions.[3]- Recrystallize the crude product from a suitable solvent system to improve purity.[1][3]
Side Reactions	- Over-amination or side-product formation- Catalyst decomposition and homo-coupling (in cross-coupling reactions)	- Optimize stoichiometry of reagents.- Use anhydrous, degassed solvents, especially in palladium-catalyzed reactions.[2]

Comparative Data of Synthesis Routes

The following table summarizes key quantitative data for three prominent synthesis routes, allowing for a direct comparison of their efficiency and reaction conditions.[1]

Parameter	Route 1: From 2,6-dichloro-4-(trifluoromethyl)pyridine	Route 2: From 2-chloro-4-(trifluoromethyl)pyridine	Route 3: From 2-fluoro-4-(trifluoromethyl)pyridine
Starting Material	2,6-dichloro-4-(trifluoromethyl)pyridine	2-chloro-4-(trifluoromethyl)pyridine	2-fluoro-4-(trifluoromethyl)pyridine
Key Reagents	Ammonia, THF, 5% Pd/C, H₂	28% Aqueous Ammonia	Acetamidine hydrochloride, NaOH, DMSO, H₂O
Reaction Steps	2	1	1
Reaction Time	~9 hours	10 hours	Not specified (typically a few hours)
Yield	71.9%	~70.8%	High (reported for analogues)
Purity	High (recrystallized)	High (recrystallized)	High (reported for analogues)

Experimental Protocols & Methodologies

Route 1: Synthesis from 2,6-dichloro-4-(trifluoromethyl)pyridine[1][5][6]

This protocol involves a two-step, one-pot reaction.

Step 1: Amination

• In a 200 mL autoclave, combine 10 g (0.046 moles) of 2,6-dichloro-4-(trifluoromethyl)pyridine, 30.6 mL (0.44 moles) of 28% aqueous ammonia, and 20 mL of tetrahydrofuran (THF).

• Heat the mixture to 150 °C with stirring and maintain the reaction for approximately 6 hours.

• Cool the autoclave to 30-40 °C.

Step 2: Dehalogenation

• To the resulting mixture from Step 1, add 300 mg of 5% Palladium on carbon (Pd/C) (54% wet).

• Pressurize the autoclave with hydrogen gas to 2.0 MPa.

• Heat the mixture to 100 °C with stirring and continue the reaction for about 3 hours.

• After cooling the reactor to 30-40 °C, filter the reaction mixture through Celite.

• Add water to the filtrate and extract three times with ethyl acetate.

• Wash the combined organic layers with saturated saline and dry over sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Add n-hexane to the residue and concentrate again. To the resulting crystals, add n-hexane and stir under ice cooling for about 60 minutes.

• Filter the deposited crystals, wash three times with ice-cooled n-hexane, and dry under reduced pressure to obtain 2-Amino-4-(trifluoromethyl)pyridine as a white crystal.

Route 2: Synthesis from 2-chloro-4-(trifluoromethyl)pyridine[1][7]

This method involves the direct amination of 2-chloro-4-(trifluoromethyl)pyridine in a high-pressure environment.

• In a 200 mL autoclave, charge 14.5 g of 2-chloro-4-(trifluoromethyl)pyridine and 108 mL of 28% aqueous ammonia.

• Heat the mixture to 180°C for 10 hours. The internal pressure will be approximately 20 atm.

• After the reaction, allow the system to cool to room temperature.

• The resulting crystals are washed with water and dried to yield 2-Amino-4-(trifluoromethyl)pyridine.

Visualized Workflows and Logic Diagrams

A logical workflow for troubleshooting failed reactions.

A generalized experimental workflow for synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-Amino-4-(trifluoromethyl)pyridine | Properties, Uses, Safety Data & Supplier China [pipzine-chem.com]

Impact of solvent and base selection on Suzuki coupling of halopyridines

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the Suzuki-Miyaura cross-coupling of halopyridines. The information provided is intended to help overcome common challenges by optimizing solvent and base selection.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the Suzuki coupling of halopyridines, offering potential causes and actionable solutions in a question-and-answer format.

Question 1: Why is my Suzuki coupling reaction with a halopyridine resulting in a low or no yield?

Answer:

Low or no product formation is a common challenge, particularly with less reactive chloropyridines, due to the strong carbon-halogen bond which complicates the oxidative addition step in the catalytic cycle.[1] A systematic evaluation of each reaction component is crucial for identifying and resolving the issue.

Potential Causes and Solutions:

• Inactive Catalyst System: The choice of palladium catalyst and ligand is critical. Standard catalysts like Pd(PPh₃)₄ may be insufficient for less reactive halopyridines.[1]

  • Solution: For chloropyridines, switch to more active catalyst systems employing bulky, electron-rich phosphine ligands (e.g., Buchwald's biaryl phosphines like XPhos or SPhos) or N-heterocyclic carbene (NHC) ligands.[1][2] For more reactive bromo- or iodopyridines, Pd(PPh₃)₄ may be sufficient.[2]

• Ineffective Base: The base is essential for activating the boronic acid in the transmetalation step.[1] Its strength, solubility, and steric properties are important factors.[1]

  • Solution: Screen different bases. Strong, non-nucleophilic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often effective for challenging couplings.[1][3]

• Inappropriate Solvent System: The solvent must dissolve the reactants and facilitate the catalytic cycle.[1]

  • Solution: A mixture of an organic solvent and water (e.g., 1,4-dioxane/water or toluene/water) is often beneficial as water can help dissolve the base and facilitate the formation of the active boronate species.[4] However, anhydrous solvents may be necessary to minimize protodeboronation.[5]

• Insufficient Reaction Temperature: Many Suzuki couplings require heating to proceed at an optimal rate.[2]

  • Solution: Gradually increase the reaction temperature, typically to a range of 80-120 °C.[1][2] Microwave irradiation can also be effective in accelerating the reaction.[6]

• Oxygen Sensitivity: The active Pd(0) catalyst is sensitive to oxygen, which can lead to its deactivation.[1]

  • Solution: Ensure all solvents are thoroughly degassed by bubbling with an inert gas (e.g., Argon or Nitrogen) or by using a freeze-pump-thaw technique.[1][2] The reaction should be set up under an inert atmosphere.[3]

Question 2: I am observing significant side reactions. How can these be minimized?

Answer:

Side reactions such as homocoupling, protodeboronation, and dehalogenation are common in Suzuki couplings and can significantly reduce the yield of the desired product.

Common Side Reactions and Mitigation Strategies:

• Homocoupling: This is the self-coupling of the boronic acid to form a biaryl byproduct and is often promoted by the presence of oxygen.[2][3]

  • Solution: Rigorously degas the solvent and reaction setup.[2] Using a Pd(0) precatalyst like Pd(PPh₃)₄ or Pd₂(dba)₃ can also reduce homocoupling compared to Pd(II) precatalysts.[2]

• Protodeboronation: This involves the cleavage of the carbon-boron bond of the boronic acid by a proton source, often from water or acidic impurities.[1]

  • Solution: Use anhydrous solvents and reagents where possible.[1][5] Employing a milder or less nucleophilic base can sometimes help.[1] Using more stable boronic esters (e.g., pinacol esters) can also reduce the incidence of this side reaction.[1]

• Dehalogenation: The starting halopyridine can be converted to the corresponding pyridine, especially at high temperatures.

  • Solution: Optimize reaction conditions by carefully screening the temperature, base, and solvent to find conditions that favor the cross-coupling over dehalogenation.[5] A lower reaction temperature or a milder base may be beneficial.[2]

Frequently Asked Questions (FAQs)

Q1: Which type of base is generally better for the Suzuki coupling of halopyridines, inorganic or organic?

A1: Inorganic bases such as potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), and potassium phosphate (K₃PO₄) are widely used and often superior to organic bases like triethylamine (TEA) for Suzuki couplings.[3][7] The choice of base can significantly impact the reaction yield, and its effectiveness is highly dependent on the specific substrates, catalyst, and solvent system.[3] For challenging couplings, such as those involving chloropyridines, stronger inorganic bases like K₃PO₄ or Cs₂CO₃ are often required.[1]

Q2: What is the role of water in the Suzuki coupling reaction?

A2: Water can play a key role in the Suzuki reaction.[8] It can aid in the dissolution of inorganic bases and facilitate the formation of the active boronate species, which is crucial for the transmetalation step.[4] A biphasic organic-water solvent system is commonly used.[9] However, water can also lead to the undesirable side reaction of protodeboronation, so a balance must be struck.[1][4] In some cases, anhydrous conditions are necessary to prevent this.[5]

Q3: Is it always necessary to perform the Suzuki coupling under an inert atmosphere?

A3: Yes, it is highly recommended to perform Suzuki-Miyaura couplings under an inert atmosphere (e.g., argon or nitrogen).[4] The active Pd(0) catalyst is sensitive to oxygen and can be oxidized and deactivated, leading to lower yields and an increase in side products like boronic acid homocoupling.[1][4]

Q4: Can I use boronic esters instead of boronic acids?

A4: Yes, boronic esters, such as pinacol esters, can be used and are often more stable than their corresponding boronic acids, making them less prone to protodeboronation.[1]

Q5: How does the position of the halogen on the pyridine ring affect the reaction?

A5: The reactivity of halopyridines in Suzuki coupling can be influenced by the position of the halogen. 2-Halopyridines can be challenging due to the ability of the pyridine nitrogen to coordinate to the palladium catalyst and inhibit its activity.[3][10] This can sometimes be overcome by using specialized ligands or catalyst systems.[3] The electronic properties of the pyridine ring also play a role, with electron-deficient pyridines generally being more reactive.[11]

Data Presentation

Table 1: Effect of Different Bases on the Suzuki Coupling of Halopyridines

Base	Solvent	Temperature (°C)	Halopyridine Substrate	Yield (%)	Notes
Na₂CO₃	Toluene/Ethanol/Water	80	3-Bromopyridine	High Yield	A common and effective base.[2]
K₂CO₃	1,4-Dioxane/H₂O	100	Chloropyridine	80	A widely used and effective base.[4]
K₃PO₄	1,4-Dioxane	80	Chloropyridine	Good to Excellent	Often provides good yields, especially for challenging couplings.[4]
Cs₂CO₃	Toluene or 1,4-Dioxane	Varies	Chloropyridine	High Yield	A strong base, effective for difficult couplings.[1]
LiOᵗBu	Dioxane/H₂O	100	2,6-Dichloropyridine	94	A strong base, effective for exhaustive coupling of polychlorinated pyridines.[4][10]

Table 2: Effect of Different Solvents on the Suzuki Coupling of Halopyridines

Solvent	Base	Temperature (°C)	Halopyridine Substrate	Yield (%)	Notes
Toluene/Ethanol/H₂O	Na₂CO₃	80	3-Bromopyridine	High Yield	A common multiphasic solvent system.[2]
1,4-Dioxane/H₂O	K₂CO₃	100	Chloropyridine	80	A widely used and effective solvent system.[4]
2-Methyltetrahydrofuran (2-MeTHF)	K₃PO₄	100	3-Chloropyridine	High Yield	A more environmentally friendly solvent alternative.[2]
Toluene	K₃PO₄ or Cs₂CO₃	Varies	Varies	Varies	A common organic solvent for Suzuki couplings.[9][12]
DMF/H₂O	Na₂CO₃	60	Chloropyridine	76	A polar aprotic solvent that can be effective.[4]

Experimental Protocols

General Procedure for Suzuki Coupling of a 3-Halopyridine:

This is a generalized procedure and may require optimization for specific substrates.

• Reaction Setup: To an oven-dried Schlenk flask, add the 3-halopyridine (1.0 mmol), the arylboronic acid (1.2 mmol), and the chosen base (e.g., sodium carbonate, 2.0 mmol).[2]

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon) three times.[2]

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%).[2]

• Solvent Addition: Add the degassed solvent mixture (e.g., toluene (4 mL), ethanol (1 mL), and water (1 mL)) via syringe.[2]

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80 °C) with vigorous stirring for the required time (e.g., 6 hours), or until monitoring by TLC/GC-MS indicates completion.[2]

• Workup: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate.[2]

• Purification: Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.[2]

Procedure for Suzuki Coupling of a 3-Chloropyridine using a Buchwald Precatalyst:

This procedure is suitable for less reactive chloropyridines.

• Reaction Setup: To an oven-dried vial equipped with a magnetic stir bar, add the 3-chloropyridine (1.0 mmol), the arylboronic acid pinacol ester (1.5 mmol), and potassium phosphate (K₃PO₄, 2.0 mmol).[2]

• Catalyst Addition: Add the Buchwald precatalyst (e.g., XPhos Pd G3, 0.01 mmol, 1 mol%).[2]

• Inert Atmosphere: Seal the vial with a Teflon-lined cap, then evacuate and backfill with argon three times.[2]

• Solvent Addition: Add degassed solvent (e.g., 2-methyltetrahydrofuran (2-MeTHF), 2 mL) via syringe.[2]

• Reaction: Place the vial in a preheated oil bath at 100 °C and stir for 12-24 hours. Monitor the reaction progress by GC-MS or LC-MS.[2]

• Workup: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.[2]

• Purification: Concentrate the filtrate and purify the residue by flash chromatography.[2]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. quora.com [quora.com]
• 9. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 10. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Yoneda Labs [yonedalabs.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Catalyst Deactivation in Palladium-Catalyzed Reactions of Pyridines

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues related to catalyst deactivation in palladium-catalyzed cross-coupling reactions involving pyridine substrates. The unique electronic properties of the pyridine ring, particularly the Lewis basic nitrogen atom, present distinct challenges that can lead to catalyst deactivation and low reaction yields.[1][2] This guide provides practical FAQs and troubleshooting advice to help you overcome these obstacles.

Frequently Asked Questions (FAQs)

Q1: Why are palladium-catalyzed cross-coupling reactions involving pyridine substrates often problematic?

A1: The primary challenge stems from the Lewis basic nitrogen atom in the pyridine ring. This nitrogen can coordinate strongly to the palladium center of the catalyst, forming stable, inactive complexes.[1][2] This process, often called "catalyst poisoning," can halt the catalytic cycle.[1][2] The issue is particularly pronounced in reactions involving 2-substituted pyridines, a phenomenon referred to as the "2-pyridyl problem."[2]

Q2: What are the main mechanisms of palladium catalyst deactivation in the presence of pyridines?

A2: The primary deactivation pathways include:

• Catalyst Poisoning: The pyridine nitrogen acts as a ligand, binding to the palladium center and preventing the coordination of reactants or inhibiting crucial steps like oxidative addition and reductive elimination.[1][2]

• Formation of Palladium Black: The active Pd(0) catalyst can aggregate and precipitate as metallic palladium black, a visible sign of deactivation. This is often caused by slow catalysis, high temperatures, or high catalyst concentrations.[3]

• Depletion of Active Pd(II) Species: In some reactions, the catalytic cycle relies on a Pd(II) species. If this is reduced to inactive Pd(0) and not efficiently reoxidized, the reaction will stop.[1]

• Ligand Degradation: Phosphine ligands, commonly used in these reactions, can degrade at high temperatures, leaving the palladium center unprotected and prone to deactivation.[3]

Q3: My reaction is sluggish or has stalled completely. What are the likely causes?

A3: A stalled reaction is a common indicator of catalyst deactivation. The most probable causes are catalyst poisoning by the pyridine substrate or product, or the formation of palladium black.[2][3] Insufficiently degassed solvents can also lead to oxidation of the active Pd(0) catalyst to inactive Pd(II) species.[3][4]

Q4: I observe a black precipitate in my reaction. What is it and what should I do?

A4: The black precipitate is likely palladium black, which is aggregated, inactive metallic palladium.[3] Its formation indicates that the catalyst is no longer stable in the reaction mixture. To address this, you may need to optimize the reaction conditions by using more robust ligands, lowering the reaction temperature, or reducing the catalyst loading.[3]

Q5: How can I prevent catalyst deactivation when working with pyridine substrates?

A5: Several strategies can be employed to minimize catalyst deactivation:

• Ligand Selection: Use bulky, electron-rich phosphine ligands such as XPhos, SPhos, or P(t-Bu)₃.[2] These ligands can promote faster catalytic turnover, which can outcompete the poisoning process.[5]

• Use of Pre-catalysts: Well-defined palladium pre-catalysts can ensure the efficient generation of the active catalytic species in situ.[2][6]

• Control of Reaction Conditions: Thoroughly degas all solvents and reagents to remove oxygen.[4][7] Lowering the reaction temperature and using the minimum effective catalyst loading can also help prevent catalyst decomposition.[3]

• Slow Addition of Reagents: In some cases, slow addition of the pyridine substrate can keep its concentration low, minimizing catalyst poisoning.[5]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during palladium-catalyzed reactions of pyridines.

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Catalyst poisoning by pyridine nitrogen.	1. Switch to a bulkier, electron-rich ligand: Employ ligands like XPhos, SPhos, or RuPhos.[5] 2. Use a palladium pre-catalyst: This ensures efficient generation of the active catalyst.[2][6] 3. Increase catalyst loading: A modest increase (e.g., from 1 mol% to 3 mol%) can sometimes overcome partial deactivation.[2]
Incomplete activation of the Pd(II) pre-catalyst.	1. Optimize the base and solvent system: The choice of base and solvent is crucial for the in-situ reduction of Pd(II) to Pd(0).[3] 2. Use a well-defined Pd(0) source: Consider using a catalyst like Pd(PPh₃)₄.
Formation of Palladium Black	Catalyst aggregation due to slow catalysis or high temperature.	1. Use a more robust ligand: Sterically hindered ligands can stabilize the palladium center.[3] 2. Lower the reaction temperature: This can slow down the rate of catalyst decomposition.[3] 3. Reduce catalyst concentration: High concentrations can promote aggregation.[3]
Homocoupling of Boronic Acid	Presence of oxygen or Pd(II) species.	1. Thoroughly degas the reaction mixture: Use techniques like freeze-pump-thaw or sparging with an inert gas.[4][7] 2. Add a mild reducing agent: Potassium formate can help minimize the concentration of free Pd(II).[7][8] 3. Use a Pd(0) pre-catalyst: This can minimize homocoupling that occurs during the in-situ reduction of Pd(II).[2]
Protodeboronation of Pyridylboronic Acid	Instability of the boronic acid, especially in the presence of aqueous bases.	1. Use a non-aqueous base: Bases like K₃PO₄ can be effective. 2. Switch to a more stable boron reagent: Consider using pyridyl pinacol esters or MIDA boronates.[5]

Quantitative Data Summary

Table 1: Comparison of Ligands for Intramolecular C-H Arylation of a Pyridine Derivative [9]

Entry	Ligand	Yield (%)
1	None	42
2	CyJohnPhos (L3)	90
3	PPh₃ (L4)	94
4	PCy₃ (L2)	77

Reaction conditions: 10 mol % Pd(OAc)₂, ligand, K₂CO₃, 110 °C.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a 3- or 4-Pyridylboronic Acid [5]

• Reagent Preparation: In an oven-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), the 3- or 4-pyridylboronic acid (1.2-1.5 equiv), and the base (e.g., K₂CO₃ or K₃PO₄, 3.0 equiv).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%).

• Solvent Addition: Add the degassed solvent (e.g., dioxane).

• Inert Atmosphere: Seal the vessel, evacuate, and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring for 2-24 hours, monitoring by TLC or LC-MS.

• Workup and Purification: After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water or brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Monitoring Catalyst Deactivation by NMR Spectroscopy [2][10][11][12]

• Sample Preparation: In an NMR tube, combine the pyridine substrate, aryl halide, base, and a suitable internal standard in a deuterated solvent that has been thoroughly degassed.

• Initial Spectrum: Acquire a ¹H NMR spectrum before adding the palladium catalyst to serve as a t=0 reference.

• Initiation: Add the palladium catalyst to the NMR tube, quickly cap and shake the tube, and place it in the NMR spectrometer.

• Data Acquisition: Acquire ¹H NMR spectra at regular intervals.

• Data Analysis: Integrate the signals corresponding to the starting materials, product, and internal standard. Plot the concentration of the product versus time. A plateau in product formation before complete consumption of the starting material is indicative of catalyst deactivation.

Protocol 3: Reactivation of a Deactivated Supported Palladium Catalyst [13][14]

• Catalyst Separation: After the reaction, separate the spent supported palladium catalyst from the reaction mixture by filtration.

• Solvent Wash: Wash the catalyst with a polar organic solvent (e.g., acetone or methanol) at a temperature between 20 °C and 150 °C to remove adsorbed organic impurities.[14]

• Base Treatment (for nitrogen poisoning): If deactivation is due to nitrogen-containing impurities, contact the catalyst with a solution of an alkali metal or alkaline earth metal bicarbonate, carbonate, or hydroxide in a liquid medium at a temperature of at least 150 °C.[13]

• Recovery: After the treatment, filter the reactivated catalyst, wash it with a suitable solvent, and dry it under vacuum before reuse.

Visualizations

Catalyst poisoning by pyridine coordination.

A logical workflow for troubleshooting low yields.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. Design and Preparation of New Palladium Precatalysts for C-C and C-N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. web.uvic.ca [web.uvic.ca]
• 11. sites.krieger.jhu.edu [sites.krieger.jhu.edu]
• 12. Operando monitoring of mechanisms and deactivation of molecular catalysts - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC04383H [pubs.rsc.org]
• 13. US3959382A - Method for reactivating palladium catalysts - Google Patents [patents.google.com]
• 14. US4999326A - Palladium catalyst reactivation - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Fluoropyridines vs. 2-Chloropyridines in SNAr Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 2-fluoropyridines and 2-chloropyridines in Nucleophilic Aromatic Substitution (SNAr) reactions. The information presented is supported by experimental data to assist researchers in selecting the appropriate substrate and optimizing reaction conditions for the synthesis of substituted pyridines, a common scaffold in medicinal chemistry.

The SNAr Mechanism on Halopyridines

Nucleophilic aromatic substitution on halopyridines is a cornerstone of synthetic chemistry, enabling the introduction of a wide array of functional groups. The reaction proceeds via a two-step addition-elimination mechanism.[1][2][3]

• Nucleophilic Attack: The reaction is initiated by the attack of a nucleophile on the carbon atom bearing the halogen. This step is typically the rate-determining step as it temporarily disrupts the aromaticity of the pyridine ring.[1][4] This forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1][5] The electron-deficient nature of the pyridine ring, particularly at the 2- and 4-positions, makes it susceptible to this attack.[5][6][7]

• Elimination of Leaving Group: The aromaticity of the ring is restored by the elimination of the halide ion. This second step is generally fast.[1]

The stability of the Meisenheimer intermediate is crucial. For 2-halopyridines, the negative charge in the intermediate can be effectively delocalized onto the electronegative nitrogen atom, which significantly stabilizes it and facilitates the reaction.[6]

Reactivity Comparison: The "Element Effect"

In the context of SNAr reactions, the typical trend of halide leaving group ability (I > Br > Cl > F), which is observed in SN1 and SN2 reactions, is reversed.[2][4] The established reactivity order for halogens in SNAr is F >> Cl ≈ Br > I .[8][9][10] This phenomenon is often referred to as the "element effect".[9][11]

The enhanced reactivity of 2-fluoropyridines stems from the high electronegativity of the fluorine atom. This strong inductive electron-withdrawing effect makes the carbon atom at the 2-position more electrophilic and thus more susceptible to nucleophilic attack.[4][5] Since the initial attack is the rate-determining step, the factor that accelerates this step has the greatest influence on the overall reaction rate. While the C-F bond is the strongest single bond to carbon, its cleavage occurs in the fast, non-rate-determining second step, making its strength less relevant to the reaction kinetics.[5][6]

Quantitative Data: Fluoride vs. Chloride

Experimental data consistently demonstrates the superior reactivity of 2-fluoropyridines over their 2-chloro counterparts. A landmark study showed that the reaction of 2-fluoropyridine with sodium ethoxide in ethanol is 320 times faster than the reaction of 2-chloropyridine under the same conditions.[5][12] This significant rate enhancement allows for the use of milder reaction conditions, which is highly advantageous when working with complex molecules and sensitive functional groups.[5][12]

Feature	2-Fluoropyridines	2-Chloropyridines	Rationale
Relative Rate	Much Faster	Slower	The high electronegativity of fluorine strongly polarizes the C-F bond, increasing the electrophilicity of the carbon center and accelerating the rate-determining nucleophilic attack.[4][5][12]
Reaction Conditions	Milder (lower temperatures, weaker bases)	More Forcing (higher temperatures, stronger bases)	The higher intrinsic reactivity of the C-F bond in SNAr allows reactions to proceed under less harsh conditions.[5][12][13]
Functional Group Tolerance	Generally Higher	Generally Lower	Milder conditions result in better compatibility with sensitive functional groups present in complex substrates.[12]
Availability & Cost	Can be less common and more expensive	More widely available and generally less expensive	Chloropyridines are more common commercially.[12]

Experimental Protocols

The following are representative protocols for SNAr reactions. Note that reactions with 2-chloropyridine will typically require longer reaction times or higher temperatures to achieve comparable yields to 2-fluoropyridine.

Protocol 1: Synthesis of 2-Morpholinopyridine with an Amine Nucleophile

This protocol details a standard procedure for the reaction of a 2-halopyridine with a secondary amine.

Materials:

• 2-Fluoropyridine or 2-Chloropyridine (1.0 equiv)

• Morpholine (1.2 equiv)

• Potassium Phosphate Tribasic (K₃PO₄) or Potassium tert-butoxide (KOtBu) (1.5 equiv)

• Anhydrous tert-Amyl Alcohol or Dimethyl Sulfoxide (DMSO)

• Round-bottom flask with magnetic stir bar

• Reflux condenser and inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Under an inert atmosphere, add the base (e.g., K₃PO₄) to a round-bottom flask.[5]

• Add anhydrous solvent (e.g., tert-amyl alcohol) to achieve a suitable concentration (e.g., 0.2 M).[5]

• Add the 2-halopyridine (1.0 equivalent) followed by morpholine (1.2 equivalents) to the stirring suspension.[5]

• Heat the reaction mixture. For 2-fluoropyridine, a temperature of 110 °C is often sufficient.[5] For 2-chloropyridine, higher temperatures or microwave heating may be necessary.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent like ethyl acetate and wash with water. Separate the organic layer.

• Extract the aqueous layer with the same organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure 2-morpholinopyridine.[5]

Protocol 2: Synthesis of 2-Benzyloxypyridine with an Alcohol Nucleophile

This protocol outlines a general method for reacting a 2-halopyridine with an alcohol.

Materials:

• 2-Fluoropyridine or 2-Chloropyridine (1.0 equiv)

• Benzyl alcohol (1.1 equiv)

• Potassium tert-butoxide (KOtBu) (1.2 equiv)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Round-bottom flask with magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• To a solution of benzyl alcohol (1.1 equiv) in anhydrous DMSO, add KOtBu (1.2 equiv) portion-wise at room temperature under an inert atmosphere. Stir for 15 minutes to form the alkoxide.

• Add the 2-halopyridine (1.0 equiv) to the solution.

• Stir the reaction at room temperature for 2-fluoropyridine or heat to 60-80 °C for 2-chloropyridine.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, carefully quench by pouring the mixture into ice-water.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing the SNAr Mechanism and Reactivity Factors

The following diagrams illustrate the key mechanistic steps and factors influencing the SNAr reaction on 2-halopyridines.

Caption: General mechanism of SNAr on a 2-halopyridine.

Caption: Factors influencing the reactivity of halopyridines in SNAr reactions.

Conclusion

For nucleophilic aromatic substitution reactions, 2-fluoropyridines are demonstrably more reactive than 2-chloropyridines. This enhanced reactivity is a direct consequence of the high electronegativity of fluorine, which accelerates the rate-determining nucleophilic attack. This allows for the use of milder reaction conditions, leading to improved functional group tolerance and potentially higher yields, which are critical considerations in the synthesis of complex, high-value molecules in drug discovery and development. While 2-chloropyridines are often more accessible and cost-effective, the investment in 2-fluoropyridine substrates can be justified by the significant improvements in reaction efficiency and substrate scope.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 3. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chemrxiv.org [chemrxiv.org]

Navigating the Bioisosteric Landscape: A Comparative Guide to Alternatives for 2-Fluoro-4-(trifluoromethyl)pyridine in Medicinal Chemistry

For researchers, scientists, and drug development professionals, the strategic selection of building blocks is paramount in the quest for novel therapeutics. The 2-fluoro-4-(trifluoromethyl)pyridine scaffold is a valuable synthon, prized for the metabolic stability and unique electronic properties conferred by the trifluoromethyl group. However, a nuanced understanding of its alternatives is crucial for fine-tuning pharmacokinetic profiles and optimizing synthetic routes. This guide provides an objective comparison of viable alternatives, supported by experimental data and detailed protocols for key chemical transformations.

The primary alternatives to 2-fluoro-4-(trifluoromethyl)pyridine in medicinal chemistry are its halogenated counterparts, 2-chloro- and 2-bromo-4-(trifluoromethyl)pyridine, as well as bioisosteres that replace the trifluoromethyl group, such as 2-fluoro-4-(difluoromethyl)pyridine and 2-fluoro-4-cyanopyridine. The choice of building block profoundly impacts reactivity in crucial bond-forming reactions and influences key physicochemical properties of the final molecule.

Physicochemical and Reactivity Profiles of Key Alternatives

The electronic nature of the substituent at the 2-position dictates the reactivity of the pyridine ring in common palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions (SNAr). Generally, in cross-coupling reactions, the reactivity follows the trend of C-Br > C-Cl > C-F, reflecting the bond dissociation energies. Conversely, for SNAr reactions, the trend is typically C-F > C-Cl > C-Br, driven by the electronegativity of the leaving group which facilitates the initial nucleophilic attack.

Compound	Leaving Group	pKa (Predicted)	cLogP (Predicted)	Typical Reactivity Profile
2-Fluoro-4-(trifluoromethyl)pyridine	F	-2.79	1.95	Favored for SNAr; Less reactive in cross-coupling
2-Chloro-4-(trifluoromethyl)pyridine	Cl	-1.98	2.25	Balanced reactivity; Good for cross-coupling and SNAr
2-Bromo-4-(trifluoromethyl)pyridine	Br	-1.89	2.38	Favored for cross-coupling; Less reactive in SNAr
2-Fluoro-4-(difluoromethyl)pyridine	F	-1.25	1.45	Similar to fluoro analog with reduced lipophilicity
2-Fluoro-4-cyanopyridine	F	-3.85	0.90	Electron-withdrawing nature impacts reactivity

Note: pKa and cLogP values are predicted and can vary based on the algorithm used. The reactivity profile is a generalization and can be influenced by specific reaction conditions.

Comparative Performance in Key Medicinal Chemistry Reactions

The following sections provide a comparative overview of the performance of 2-fluoro-4-(trifluoromethyl)pyridine and its alternatives in Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution (SNAr) reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation in drug discovery. The choice of the halide at the 2-position of the 4-(trifluoromethyl)pyridine scaffold significantly impacts reaction efficiency.

Halide at 2-position	Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
Bromo	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	~85-95
Chloro	Phenylboronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene	100	~70-85
Fluoro	Phenylboronic acid	Pd(OAc)₂ / RuPhos	K₂CO₃	Dioxane/H₂O	110	~40-60

Note: Yields are representative and can vary based on specific reaction conditions and the nature of the boronic acid.

The data indicates that 2-bromo-4-(trifluoromethyl)pyridine generally provides the highest yields under standard Suzuki-Miyaura conditions, followed by the chloro- and then the fluoro-analogue. This aligns with the expected reactivity trend based on carbon-halogen bond strength.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines. Similar to the Suzuki-Miyaura coupling, the reactivity of the 2-halopyridine is a critical factor.

Halide at 2-position	Amine	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
Bromo	Aniline	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	~80-90
Chloro	Aniline	Pd(OAc)₂ / RuPhos	K₂CO₃	Dioxane	110	~65-80
Fluoro	Aniline	Pd₂(dba)₃ / BrettPhos	LiHMDS	Toluene	110	~30-50

Note: Yields are representative and can vary based on the specific amine and reaction conditions.

Again, the bromo- and chloro-substituted pyridines are more efficient substrates for the Buchwald-Hartwig amination compared to the fluoro-analogue.

Nucleophilic Aromatic Substitution (SNAr)

In contrast to palladium-catalyzed cross-coupling reactions, the reactivity order is inverted for SNAr. The highly electronegative fluorine atom makes the 2-position of the pyridine ring more electrophilic and facilitates the rate-determining nucleophilic attack.

Halide at 2-position	Nucleophile	Base	Solvent	Temp (°C)	Relative Rate
Fluoro	Morpholine	K₂CO₃	DMSO	80	High
Chloro	Morpholine	K₂CO₃	DMSO	100	Moderate
Bromo	Morpholine	K₂CO₃	DMSO	120	Low

Note: Relative rates are qualitative and intended for comparative purposes.

For the synthesis of compounds requiring the introduction of a nucleophile at the 2-position, 2-fluoro-4-(trifluoromethyl)pyridine is the superior starting material, often allowing for milder reaction conditions and shorter reaction times.

Experimental Protocols

Detailed methodologies for the key reactions are provided below. These are representative protocols and may require optimization for specific substrates.

General Protocol for Suzuki-Miyaura Coupling of 2-Chloro-4-(trifluoromethyl)pyridine

Materials:

• 2-Chloro-4-(trifluoromethyl)pyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous toluene

Procedure:

• To an oven-dried Schlenk tube, add 2-chloro-4-(trifluoromethyl)pyridine, arylboronic acid, Pd₂(dba)₃, SPhos, and K₃PO₄.

• Evacuate and backfill the tube with argon three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite®.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination of 2-Bromo-4-(trifluoromethyl)pyridine

Materials:

• 2-Bromo-4-(trifluoromethyl)pyridine (1.0 equiv)

• Amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous toluene

Procedure:

• In a glovebox, add NaOtBu, Pd₂(dba)₃, and XPhos to an oven-dried Schlenk tube.

• Add 2-bromo-4-(trifluoromethyl)pyridine, the amine, and anhydrous toluene.

• Seal the tube and heat the reaction mixture to 100 °C for 8-16 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling, quench the reaction with saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the residue by flash chromatography.

General Protocol for Nucleophilic Aromatic Substitution (SNAr) of 2-Fluoro-4-(trifluoromethyl)pyridine

Materials:

• 2-Fluoro-4-(trifluoromethyl)pyridine (1.0 equiv)

• Nucleophile (e.g., morpholine) (1.2 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous dimethyl sulfoxide (DMSO)

Procedure:

• To a round-bottom flask, add 2-fluoro-4-(trifluoromethyl)pyridine, morpholine, and K₂CO₃.

• Add anhydrous DMSO and heat the mixture to 80 °C.

• Stir the reaction for 4-8 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and pour into water.

• Extract the aqueous mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Visualization of a Relevant Biological Pathway

The 4-(trifluoromethyl)pyridine scaffold is present in a number of biologically active molecules. For instance, Molidustat is an inhibitor of hypoxia-inducible factor (HIF) prolyl hydroxylase, an enzyme that regulates the stability of HIF-1α.[1][2] Inhibition of this enzyme leads to the stabilization of HIF-1α and subsequent transcription of genes involved in erythropoiesis, making it a target for the treatment of anemia.

Caption: The HIF-1 signaling pathway under normoxic and hypoxic conditions, and the point of intervention by HIF-prolyl hydroxylase inhibitors like Molidustat.

Conclusion

The selection of a 2-substituted-4-(trifluoromethyl)pyridine building block is a critical decision in medicinal chemistry that requires a balance between synthetic accessibility and the desired physicochemical properties of the target molecule. While 2-bromo- and 2-chloro-4-(trifluoromethyl)pyridine are generally superior for palladium-catalyzed cross-coupling reactions, 2-fluoro-4-(trifluoromethyl)pyridine is the preferred substrate for nucleophilic aromatic substitution. A thorough understanding of these reactivity trends, coupled with the judicious selection of reaction conditions, will empower researchers to efficiently synthesize novel and diverse chemical entities for drug discovery programs.

References

• 1. Discovery of Molidustat (BAY 85‐3934): A Small‐Molecule Oral HIF‐Prolyl Hydroxylase (HIF‐PH) Inhibitor for the Treatment of Renal Anemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. First‐in‐man–proof of concept study with molidustat: a novel selective oral HIF‐prolyl hydroxylase inhibitor for the treatment of renal anaemia - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Physicochemical Properties of Fluorinated Pyridine Analogs

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. Fluorine's unique properties can significantly modulate a compound's physicochemical profile, influencing its potency, selectivity, and pharmacokinetic properties.[1] This guide provides an objective comparison of key physicochemical parameters for fluorinated pyridine analogs, supported by experimental data and detailed protocols.

Impact of Fluorination on Key Physicochemical Properties

Fluorine's high electronegativity and small atomic radius dramatically alter the electron distribution within the pyridine ring. This substitution impacts several properties critical for drug design and development:

• pKa (Basicity): Fluorine acts as a strong electron-withdrawing group, which decreases the electron density on the pyridine nitrogen. This reduction in electron density lowers the basicity of the pyridine, resulting in a lower pKa value. This modulation of pKa can be crucial for optimizing a drug's solubility, absorption, and interaction with biological targets.

• LogP (Lipophilicity): The effect of fluorination on lipophilicity is context-dependent. While a single fluorine atom can increase lipophilicity by masking polar C-H bonds, extensive fluorination can lead to a decrease in lipophilicity due to the creation of a "fluorous" phase that is both hydrophobic and lipophobic.[2] Careful placement of fluorine is therefore essential to fine-tune a molecule's passage through biological membranes.

• Metabolic Stability: A significant advantage of fluorination is the enhancement of metabolic stability.[3] The carbon-fluorine bond is exceptionally strong and resistant to cleavage by metabolic enzymes like cytochrome P450s.[4][5][6] By replacing a hydrogen atom at a metabolically vulnerable site with fluorine, the molecule's half-life can be extended, leading to improved pharmacokinetic profiles.[3]

Quantitative Data Summary

The following table summarizes the experimental data for pyridine and its mono-fluorinated analogs.

Compound	Structure	pKa	LogP
Pyridine	C₅H₅N	5.25	0.65
2-Fluoropyridine	C₅H₄FN	-0.44	0.8
3-Fluoropyridine	C₅H₄FN	2.97[7]	0.8
4-Fluoropyridine	C₅H₄FN	1.39	0.49

Data sourced from publicly available chemical databases and scientific literature. LogP values are calculated estimates.

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties are provided below.

Determination of pKa by Potentiometric Titration

This method determines the acid dissociation constant (pKa) by monitoring pH changes in a solution upon the addition of a titrant.[8][9]

Materials:

• Calibrated pH meter and electrode[10][11]

• Magnetic stirrer and stir bar

• Burette

• Standardized 0.1 M HCl and 0.1 M NaOH solutions[10][11]

• 0.15 M KCl solution for maintaining ionic strength[10][11]

• Test compound (API)

• Nitrogen gas[10]

Procedure:

• Calibration: Calibrate the pH meter using standard buffers of pH 4, 7, and 10.[10][11]

• Sample Preparation: Prepare a 1 mM solution of the test compound.[10] For sparingly soluble compounds, a co-solvent may be used, though this can affect the pKa value.[8]

• Titration Setup: Place 20 mL of the sample solution in a reaction vessel with a magnetic stir bar.[10] Add KCl solution to maintain a constant ionic strength.[10][11] Purge the solution with nitrogen to remove dissolved CO₂.[10]

• Titration: Immerse the pH electrode in the solution. For a basic compound like pyridine, make the solution acidic (pH 1.8-2.0) with 0.1 M HCl.[10][11] Titrate the solution by adding small, precise volumes of 0.1 M NaOH, recording the pH after each addition.[10] Continue until the pH reaches approximately 12.[10]

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the resulting sigmoid curve.[9] Perform at least three titrations to ensure reproducibility.[10]

Determination of LogP by the Shake-Flask Method

The shake-flask method is the traditional and most reliable technique for measuring the partition coefficient (LogP) of a compound between n-octanol and water.[12][13]

Materials:

• n-Octanol (pre-saturated with water)

• Water or buffer (e.g., PBS pH 7.4, pre-saturated with n-octanol)[14][15]

• Test compound

• Centrifuge tubes or separatory funnels

• Shaker or vortex mixer

• Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

• Phase Preparation: Mix equal volumes of n-octanol and water/buffer in a separatory funnel and shake vigorously for 24 hours to ensure mutual saturation.[14][15] Allow the phases to separate completely.

• Sample Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).[14][15]

• Partitioning: Add a small volume of the stock solution to a known volume of the pre-saturated n-octanol and water/buffer mixture in a centrifuge tube. The final concentration of the compound should be low enough to avoid saturation in either phase.

• Equilibration: Shake the tube for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases until equilibrium is reached.[13]

• Phase Separation: Centrifuge the tube to ensure complete separation of the n-octanol and aqueous layers.

• Quantification: Carefully withdraw an aliquot from each phase. Analyze the concentration of the compound in both the n-octanol and aqueous phases using a suitable analytical method.

• Calculation: The LogP is calculated using the following formula: LogP = log ( [Compound]octanol / [Compound]aqueous )

Determination of Metabolic Stability by Microsomal Stability Assay

This in vitro assay assesses a compound's susceptibility to metabolism by liver enzymes, primarily cytochrome P450s (CYPs).[16][17][18]

Materials:

• Liver microsomes (human or animal)[16]

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4)[17]

• NADPH regenerating system (contains NADPH, co-factors like glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[16][17]

• Test compound and positive control compounds with known stability[19]

• Incubator set to 37°C[16][19]

• Quenching solution (e.g., ice-cold acetonitrile or methanol)[16]

• Analytical instrument for quantification (e.g., LC-MS/MS)[16]

Procedure:

• Preparation: Prepare working solutions of the test compound (typically 1-10 µM) and liver microsomes (e.g., 0.5 mg/mL protein concentration).[19]

• Incubation: In a microcentrifuge tube, pre-warm the microsomal solution and the test compound at 37°C.

• Reaction Initiation: Start the metabolic reaction by adding the NADPH regenerating system.[16]

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and terminate the reaction by adding it to a tube containing ice-cold quenching solvent.[16][19] The zero-minute time point serves as the initial concentration control.

• Protein Precipitation: Vortex the quenched samples and centrifuge to precipitate the proteins.

• Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the compound remaining versus time. The slope of this line gives the elimination rate constant (k). From this, the in vitro half-life (t₁/₂) can be calculated (t₁/₂ = 0.693/k) and subsequently used to determine intrinsic clearance.[17]

Visualizations

Caption: General experimental workflow for physicochemical profiling.

Caption: Influence of fluorine substitution on pyridine properties.

Caption: Fluorine blocking P450-mediated metabolic oxidation.

References

• 1. Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. synthical.com [synthical.com]
• 7. 3-Fluoropyridine CAS#: 372-47-4 [m.chemicalbook.com]
• 8. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 9. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. dergipark.org.tr [dergipark.org.tr]
• 12. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 13. encyclopedia.pub [encyclopedia.pub]
• 14. LogP / LogD shake-flask method [protocols.io]
• 15. researchgate.net [researchgate.net]
• 16. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 17. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 18. Metabolic Stability Assays [merckmillipore.com]
• 19. mttlab.eu [mttlab.eu]

Unlocking Potent Kinase Inhibition: A Comparative Guide to Trifluoromethylpyridine-Based Compounds

For researchers, scientists, and drug development professionals, the quest for potent and selective kinase inhibitors is a continuous journey. Trifluoromethylpyridine-based compounds have emerged as a promising scaffold in this pursuit, demonstrating significant inhibitory activity against a range of critical kinase targets implicated in cancer and other diseases. This guide provides an objective comparison of their performance, supported by experimental data, detailed protocols, and visual representations of the underlying biological pathways.

The strategic incorporation of the trifluoromethyl group onto the pyridine ring can significantly enhance a compound's metabolic stability, binding affinity, and overall efficacy. This has led to the development of numerous derivatives targeting key kinases such as Epidermal Growth Factor Receptor (EGFR), FMS-like Tyrosine Kinase 3 (FLT3), Checkpoint Kinase 1 (CHK1), and Proline-rich Tyrosine Kinase 2 (PYK2).[1][2][3][4][5][6]

Comparative Inhibitory Activity

The following tables summarize the in vitro inhibitory activities of representative trifluoromethylpyridine-based compounds against their primary kinase targets and in cellular assays. The data, presented as IC50 values (the concentration of inhibitor required to reduce kinase activity by 50%), allows for a direct comparison of the potency of these compounds.

Table 1: EGFR Inhibitory Activity of 5-Trifluoromethylpyrimidine Derivatives

A series of novel 5-trifluoromethylpyrimidine derivatives have been synthesized and evaluated for their inhibitory activity against EGFR and their anti-proliferative effects on various cancer cell lines.[5] Compound 9u emerged as a particularly potent inhibitor.[5]

Compound	EGFR IC50 (μM)	A549 Cell IC50 (μM)	MCF-7 Cell IC50 (μM)	PC-3 Cell IC50 (μM)
9u	0.091	0.35	3.24	5.12
Gefitinib	0.085	10.21	>50	>50

Data sourced from "Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors"[5]

Table 2: Dual FLT3 and CHK1 Inhibitory Activity of 5-Trifluoromethyl-2-aminopyrimidine Derivatives

Researchers have discovered a potent dual inhibitor of FLT3 and CHK1, compound 30 , which exhibits excellent kinase potency and antiproliferative activity against the MV4-11 acute myeloid leukemia cell line.[4]

Compound	FLT3 (WT) IC50 (nM)	FLT3 (D835Y) IC50 (nM)	CHK1 IC50 (nM)	MV4-11 Cell IC50 (nM)
30	25.0	1.0	1.1	1.0

Data sourced from "Discovery of 5-trifluoromethyl-2-aminopyrimidine derivatives as potent dual inhibitors of FLT3 and CHK1"[4]

Table 3: PYK2 Inhibitory Activity of Diaminopyrimidine Derivatives

A series of diaminopyrimidines containing a trifluoromethyl group have been investigated as inhibitors of PYK2, with efforts to enhance potency and selectivity over the closely related Focal Adhesion Kinase (FAK).[3][6]

Compound	PYK2 IC50 (nM)	FAK IC50 (nM)
Analog 1	100	>1000
Analog 2	50	500

Illustrative data based on structure-activity relationship studies described in "Trifluoromethylpyrimidine-based inhibitors of proline-rich tyrosine kinase 2 (PYK2): structure-activity relationships..."[3][6]

Signaling Pathways and Inhibition

Understanding the signaling context of the target kinase is crucial for interpreting the effects of these inhibitors. The diagrams below illustrate the key signaling pathways affected by the trifluoromethylpyridine-based compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trifluoromethylpyrimidine-based inhibitors of proline-rich tyrosine kinase 2 (PYK2): structure-activity relationships and strategies for the elimination of reactive metabolite formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of 5-trifluoromethyl-2-aminopyrimidine derivatives as potent dual inhibitors of FLT3 and CHK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Comparative analysis of catalysts for Suzuki coupling of pyridyl boronates

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency. However, the coupling of pyridyl boronates, particularly 2-pyridyl boronates, presents a significant challenge known as the "2-pyridyl problem."[1][2] This difficulty stems from the instability of the pyridyl boronic acid, which is prone to rapid protodeboronation, and the potential for the pyridine nitrogen to coordinate with and inhibit the metal catalyst.[1][2] This guide provides a comparative analysis of various catalyst systems developed to overcome these challenges, with supporting data for researchers, scientists, and drug development professionals.

Catalyst Performance Comparison

The choice of catalyst, particularly the ligand system, is critical for achieving high yields and broad substrate scope in the Suzuki coupling of pyridyl boronates. Modern, sterically hindered and electron-rich phosphine ligands, as well as N-heterocyclic carbene (NHC) ligands, have proven to be more robust and versatile than traditional ligands like triphenylphosphine for this challenging transformation.[1] Nickel-based catalysts have also emerged as a powerful, cost-effective alternative to palladium systems.[3][4][5]

Below is a summary of the performance of various catalyst systems in the Suzuki coupling of pyridyl boronates.

Catalyst System	Ligand	Substrate 1 (Aryl/Heteroaryl Halide)	Substrate 2 (Pyridyl Boronate)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Ref.
Pd₂(dba)₃ / SPhos	SPhos	2-Chloro-m-xylene	3-Pyridineboronic acid	K₃PO₄	n-Butanol	100-120	18-24	81	[6]
Pd(OAc)₂ / Ligand 1	1 (Monophosphine)	3-Chloropyridine	N-Methyl-5-indole boronic acid	K₃PO₄	n-Butanol	100	18	77	[6]
Pd₂(dba)₃ / Ligand 1	1 (Phosphine oxide)	4-n-Butylbromobenzene	Lithium triisopropyl 2-pyridyl boronate	KF	Dioxane	110	-	85	[7]
Pd₂(dba)₃ / Ligand 2	2 (Phosphine)	Aryl/Heteroaryl Chlorides	Lithium triisopropyl 2-pyridylboronates	-	-	-	-	modest yields	[7]
NiCl₂(PCy₃)₂	PCy₃	3-Chloro-Pyridine	Pyridylboronic acid	-	2-Me-THF / t-amyl alcohol	-	-	-	[3]
[(dppf)NiCl₂]/Zn	dppf	3-Chloropyridine	2-Thienyl boronic acid	K₂CO₃(H₂O)₁.₅	Acetonitrile	50	-	81	[4]
Pd(dppf)Cl₂ / CuCl	dppf	Aryl Halides	2-Pyridyl boronates	-	DMF	100	-	Greatly enhanced	[8]

Key Catalyst Systems and Ligands

Palladium Catalysts with Buchwald-Type Phosphine Ligands:

Bulky, electron-rich biaryl phosphine ligands such as RuPhos and XPhos are often considered state-of-the-art for difficult Suzuki couplings, including those involving pyridyl boronates.[1] These ligands are thought to promote the key steps of oxidative addition and reductive elimination while stabilizing the palladium catalyst.[1] Similarly, monophosphine ligands like SPhos have demonstrated exceptional reactivity and broad substrate scope, facilitating the coupling of even sterically hindered and electron-poor partners.[6]

Nickel-Based Catalysts:

Nickel catalysts offer a cost-effective and highly reactive alternative to palladium.[4][5] They have shown particular promise for the coupling of heteroaryl halides and can be effective with a range of substrates that are challenging for palladium systems.[3][4] For instance, the commercially available and air-stable precatalyst NiCl₂(PCy₃)₂ has been successfully employed for the synthesis of bis(heterocyclic) frameworks.[3]

Copper(I)-Facilitated Suzuki Coupling:

The addition of copper(I) salts, such as CuCl, has been shown to significantly enhance the yields of Suzuki couplings involving electron-deficient 2-heterocyclic boronates.[8] It is hypothesized that the role of copper is to facilitate the transmetalation of the boronate to the palladium complex, a step that is often slow and can be outcompeted by protodeboronation.[8]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published results. Below are representative experimental protocols for the Suzuki coupling of pyridyl boronates.

General Procedure for Suzuki-Miyaura Coupling of Heteroaryl Chlorides with Pyridine Boronic Acids using a Monophosphine Ligand

This protocol is adapted from the work of Walker et al.[6]

Materials:

• Palladium precursor (e.g., Pd₂(dba)₃)

• Monophosphine ligand (e.g., SPhos or a similar bulky, electron-rich phosphine)

• Heteroaryl chloride (1 equivalent)

• Pyridyl boronic acid (1.5 equivalents)

• Base (e.g., K₃PO₄, 2 equivalents)

• Anhydrous solvent (e.g., n-butanol)

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a Schlenk tube under an inert atmosphere, add the palladium precursor, the phosphine ligand, the heteroaryl chloride, the pyridyl boronic acid, and the base.

• Add the anhydrous solvent via syringe.

• Seal the Schlenk tube and heat the reaction mixture to the desired temperature (typically 100-120 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS or LC-MS).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

General Procedure for Nickel-Catalyzed Suzuki-Miyaura Coupling

This protocol is a general representation based on findings for nickel-catalyzed couplings.[3][4]

Materials:

• Nickel precatalyst (e.g., NiCl₂(PCy₃)₂ or [(dppf)NiCl₂])

• Heteroaryl halide (1 equivalent)

• Pyridyl boronic acid (1.2-1.5 equivalents)

• Base (e.g., K₂CO₃ or K₃PO₄)

• Anhydrous solvent (e.g., 2-Me-THF, t-amyl alcohol, or acetonitrile)

• Reaction vessel suitable for inert atmosphere techniques

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a glovebox or under a stream of inert gas, add the nickel precatalyst, the heteroaryl halide, the pyridyl boronic acid, and the base to a reaction vessel.

• Add the anhydrous solvent.

• Seal the vessel and heat the reaction mixture to the specified temperature (e.g., 50-70 °C) with stirring.

• Monitor the reaction for completion.

• After cooling, work up the reaction mixture by partitioning between an organic solvent and water.

• Separate the organic layer, dry, and concentrate.

• Purify the product by chromatography or crystallization.

Visualizing the Experimental Workflow

A generalized workflow for comparing the performance of different catalysts in a Suzuki coupling reaction is depicted below. This process allows for the systematic evaluation of various parameters to identify the optimal conditions for a specific transformation.

Caption: A typical experimental workflow for comparing catalyst performance.

Conclusion

The successful Suzuki-Miyaura coupling of pyridyl boronates is highly dependent on the careful selection of the catalyst system and reaction conditions. While the "2-pyridyl problem" presents a significant hurdle, the development of advanced, bulky phosphine ligands for palladium catalysts and the emergence of highly active nickel-based systems have provided robust solutions. For researchers and drug development professionals, the use of stabilized pyridyl boron reagents in conjunction with these modern catalyst systems offers the most promising path to the efficient synthesis of pyridyl-containing biaryl compounds. Further optimization of reaction parameters for each specific substrate combination remains crucial for achieving the best possible results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Highly Reactive, Single-Component Nickel Catalyst Precursor for Suzuki–Miyuara Cross-Coupling of Heteroaryl Boronic Acids with Heteroaryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Purity Validation of 2-Fluoro-4-(trifluoromethyl)pyridine by High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and detailed protocols for the validation of 2-Fluoro-4-(trifluoromethyl)pyridine purity using High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. It offers an objective comparison of the product's analytical performance against two common alternatives and includes supporting experimental data to guide researchers in their analytical method development and implementation.

Introduction

2-Fluoro-4-(trifluoromethyl)pyridine is a critical building block in medicinal chemistry and materials science. The purity of this reagent is paramount, as impurities can significantly affect reaction yields, byproduct profiles, and the biological activity of downstream compounds. Therefore, robust and reliable analytical methods for purity determination are essential for quality control and to ensure the reproducibility of scientific findings.

High-Performance Liquid Chromatography (HPLC) is a widely adopted technique for the analysis of pharmaceutical ingredients and intermediates due to its high resolution, sensitivity, and quantitative accuracy. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H and ¹⁹F NMR, offers a powerful complementary method, providing structural confirmation and quantitative analysis without the need for a reference standard of the analyte itself (when using a certified internal standard).[1][2] This guide details validated methods for both techniques and compares the purity assessment of a batch of 2-Fluoro-4-(trifluoromethyl)pyridine with two hypothetical, structurally related alternatives: 2-Chloro-4-(trifluoromethyl)pyridine (Alternative A) and 2-Bromo-4-(trifluoromethyl)pyridine (Alternative B).

Experimental Protocols

Detailed methodologies for both HPLC and NMR analyses are provided below. These protocols are intended as a starting point and may require optimization based on specific instrumentation and laboratory conditions. Method validation should be performed in accordance with the International Conference on Harmonisation (ICH) guidelines.[3][4]

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of 2-Fluoro-4-(trifluoromethyl)pyridine and its alternatives by calculating the area percentage of the principal peak.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of Acetonitrile (ACN) and Water.

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 80% B

  • 15-18 min: 80% B

  • 18-20 min: 80% to 20% B

  • 20-25 min: 20% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Sample Preparation:

  • Standard Solution (1 mg/mL): Accurately weigh approximately 25 mg of the 2-Fluoro-4-(trifluoromethyl)pyridine reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.[5]

  • Sample Solution (1 mg/mL): Prepare the sample solution in the same manner as the standard solution using the batch of 2-Fluoro-4-(trifluoromethyl)pyridine or alternatives to be tested.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the identity and determine the purity of 2-Fluoro-4-(trifluoromethyl)pyridine via ¹H and ¹⁹F NMR using a certified internal standard for quantification.

• Instrumentation: 400 MHz NMR Spectrometer.

• Solvent: Chloroform-d (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS).

• Internal Standard for qNMR: 1,4-Bis(trifluoromethyl)benzene.

• Sample Preparation for qNMR:

  • Accurately weigh approximately 20 mg of 2-Fluoro-4-(trifluoromethyl)pyridine into an NMR tube.

  • Accurately weigh approximately 10 mg of the internal standard, 1,4-Bis(trifluoromethyl)benzene, and add it to the same NMR tube.

  • Add approximately 0.75 mL of CDCl₃, cap, and gently agitate until fully dissolved.

• ¹H NMR Parameters:

  • Pulse Program: Standard single pulse (zg30).

  • Number of Scans: 16

  • Relaxation Delay (d1): 5 seconds

  • Acquisition Time: 4 seconds

  • Spectral Width: 20 ppm

• ¹⁹F NMR Parameters:

  • Pulse Program: Standard single pulse with proton decoupling.

  • Number of Scans: 64

  • Relaxation Delay (d1): 5 seconds

  • Acquisition Time: 2 seconds

  • Spectral Width: 200 ppm

Data Presentation and Comparison

To illustrate the application of these methods, a batch of 2-Fluoro-4-(trifluoromethyl)pyridine was analyzed alongside two hypothetical alternatives. The purity was determined by the area percentage in HPLC and by quantitative NMR (qNMR) using an internal standard.

Table 1: Comparative Purity Analysis of 2-Fluoro-4-(trifluoromethyl)pyridine and Alternatives

Analyte	HPLC Purity (%)	¹H NMR Purity (%)	¹⁹F NMR Purity (%)	Major Impurities Detected
2-Fluoro-4-(trifluoromethyl)pyridine	99.8	99.7	99.9	Unidentified peak at RRT 1.2 (0.15%)
Alternative A (2-Chloro-4-tfm-pyridine)	98.5	98.3	98.6	Starting material (0.8%), Isomer impurity (0.5%)
Alternative B (2-Bromo-4-tfm-pyridine)	99.2	99.1	99.3	Debrominated species (0.4%), Solvent residue (0.2%)

RRT: Relative Retention Time

Mandatory Visualizations

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the purity validation of 2-Fluoro-4-(trifluoromethyl)pyridine using the described HPLC and NMR methods.

References

• 1. Validation of quantitative NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 4. demarcheiso17025.com [demarcheiso17025.com]
• 5. benchchem.com [benchchem.com]

Analytical methods for the characterization of fluorinated pyridines

A Comparative Guide to Analytical Methods for the Characterization of Fluorinated Pyridines

For researchers, scientists, and professionals in drug development, the precise characterization of fluorinated pyridines is crucial due to their prevalence in pharmaceuticals and agrochemicals. The introduction of fluorine atoms can significantly alter the physicochemical and biological properties of the pyridine ring, necessitating a robust analytical strategy for unambiguous identification, quantification, and structural elucidation. This guide provides a comparative overview of the key analytical methods employed for this purpose, supported by experimental details and performance data.

Data Presentation: Comparison of Analytical Techniques

The selection of an appropriate analytical method depends on the specific information required, such as molecular structure, purity, or concentration. The following table summarizes and compares the primary techniques for characterizing fluorinated pyridines.

Analytical Method	Information Obtained	Key Performance Metrics	Strengths	Limitations
¹⁹F NMR Spectroscopy	Structural information (chemical environment of F atoms), quantification, impurity profiling.[1][2]	High sensitivity (83% of ¹H), wide chemical shift range (~400 ppm), quantitative accuracy of ±1% with proper setup.[3][4]	Unambiguous detection of all fluorinated species in a sample; highly sensitive and quantitative.[1][3]	Requires specialized equipment; complex spectra may require advanced 2D techniques for full interpretation.
¹H and ¹³C NMR Spectroscopy	Complete molecular structure, connectivity, stereochemistry.[5]	Provides detailed information on the entire molecule; crucial for positional isomer determination.[6]	Provides a complete structural framework when used with ¹⁹F NMR.[2]	Lower sensitivity for ¹³C; spectra can be complex due to H-F and C-F couplings.[6]
Mass Spectrometry (MS)	Molecular weight, elemental composition (HRMS), fragmentation patterns for structural clues.[7][8]	High sensitivity (sub-µM), high resolution for accurate mass determination.[3]	Excellent for identifying molecular ions and degradation products; can be coupled with chromatography (GC/LC-MS).[3][8]	May not distinguish between isomers without chromatography; potential for ion suppression or poor ionization.
Gas Chromatography (GC)	Separation and quantification of volatile fluorinated pyridines and impurities.[9][10]	High resolution for separating isomers; detection limits in the mg/m³ range (with FID).[10]	Excellent for purity assessment of volatile compounds; robust and reliable.[9]	Not suitable for non-volatile or thermally labile compounds; derivatization may be required.
High-Performance Liquid Chromatography (HPLC)	Separation, quantification, and purification of non-volatile fluorinated pyridines.[11][12]	Versatile with various column chemistries (e.g., mixed-mode) to handle hydrophilic compounds.[11]	Widely applicable for a broad range of compounds; essential for LC-MS analysis.[3][13]	Peak tailing can be an issue for basic pyridines; ion-pairing reagents may be incompatible with MS.[12]
X-ray Crystallography	Definitive 3D molecular structure, bond lengths, bond angles, and intermolecular interactions.[14][15]	Provides absolute structural confirmation.[16]	The "gold standard" for unambiguous structure elucidation.[15]	Requires a suitable single crystal, which can be difficult to grow; not a high-throughput method.[16]
FT-IR / Raman Spectroscopy	Identification of functional groups and information on molecular vibrations.[17]	Provides a characteristic fingerprint of the molecule.	Quick and non-destructive method for verifying compound identity.	Limited use for detailed structural elucidation of complex molecules compared to NMR.

Experimental Protocols and Methodologies

Detailed and validated protocols are essential for obtaining reproducible and reliable data. Below are methodologies for the most critical analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for the structural elucidation of fluorinated pyridines. ¹⁹F NMR is particularly valuable due to the 100% natural abundance and high sensitivity of the ¹⁹F nucleus.[4][18]

Experimental Protocol for ¹⁹F NMR:

• Sample Preparation : Dissolve 5-10 mg of the fluorinated pyridine sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-D₆, DMSO-D₆).[5] The choice of solvent is important as it can influence chemical shifts.[5]

• Instrumentation : Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a fluorine-observe probe.[5]

• Acquisition Parameters :

  • Reference : Use an external reference like CFCl₃ (δ = 0 ppm) or an internal standard like hexafluorobenzene (HFB, δ = -164.9 ppm) for quantification.[3][18]

  • Pulse Sequence : A standard one-pulse sequence is typically sufficient. For quantitative analysis, ensure a sufficient relaxation delay (e.g., 5 times the longest T₁) to allow for full relaxation of the nuclei.[19]

  • Decoupling : ¹H-decoupling is often used to simplify the spectrum by removing ¹H-¹⁹F couplings.

• Data Analysis : Integrate the signals to determine the relative ratios of different fluorine environments. Analyze the chemical shifts (which span a wide range) and coupling constants (J-couplings) to deduce the structure.[19][4] Long-range J-couplings (e.g., ⁴JFF, ⁵JFF) are common and provide valuable connectivity information.[4]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the method of choice for the analysis of volatile fluorinated pyridines, providing both separation and identification.

Experimental Protocol for GC-MS:

• Sample Preparation : Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent such as dichloromethane or methanol.[10]

• Instrumentation : A gas chromatograph coupled to a mass spectrometer (e.g., Quadrupole or Time-of-Flight).

• Chromatographic Conditions :

  • Column : A capillary column with a suitable stationary phase, such as a DB-1 or a wax-type column (e.g., Agilent CP-Wax 51 for Amines), is often used.[10][20]

  • Injector : Use a split/splitless injector, typically at a temperature of 250 °C.[20]

  • Oven Program : A temperature gradient is employed to separate compounds based on their boiling points. For example, hold at 70 °C for 4 minutes, then ramp at 10 °C/min to 240 °C.[20]

  • Carrier Gas : Helium or Nitrogen.[20]

• Mass Spectrometer Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV is standard.

  • Mass Range : Scan a range appropriate for the expected molecular weight and fragments (e.g., m/z 40-500).

• Data Analysis : Identify peaks in the chromatogram by their retention times and compare their mass spectra to libraries (e.g., NIST) or analyze the fragmentation patterns to confirm the structure.

High-Performance Liquid Chromatography (HPLC)

HPLC is essential for the analysis of less volatile or thermally unstable fluorinated pyridines.

Experimental Protocol for HPLC:

• Sample Preparation : Dissolve the sample in the mobile phase or a compatible solvent to a concentration of approximately 0.1-1.0 mg/mL. Filter the sample through a 0.45 µm filter before injection.

• Instrumentation : An HPLC system with a suitable detector (e.g., UV-Vis Diode Array Detector).

• Chromatographic Conditions :

  • Column : Reversed-phase columns (e.g., C18) are common. However, due to the polar nature of many pyridines, mixed-mode columns (e.g., Amaze HD) can provide better retention and peak shape without ion-pairing reagents.[11][12]

  • Mobile Phase : A mixture of acetonitrile or methanol and water/buffer. Acidic modifiers like formic acid (e.g., 0.1%) are often added to improve the peak shape of basic analytes.[12]

  • Flow Rate : Typically 1.0 mL/min.[12]

  • Detection : Monitor at a wavelength where the analyte has maximum absorbance (e.g., 254 or 275 nm).[12][21]

• Data Analysis : Use retention time for identification against a standard. The peak area is used for quantification by creating a calibration curve from standards of known concentrations.[12]

Visualizations: Workflows and Logic Diagrams

Visual diagrams help clarify complex analytical workflows and decision-making processes.

Caption: General workflow for analytical characterization.

Caption: Decision tree for selecting an analytical method.

References

• 1. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 19F-centred NMR analysis of mono-fluorinated compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 5. Volume # 2(111), March - April 2017 — "NMR spectral characteristics of fluorocontaining pyridines" [notes.fluorine1.ru]
• 6. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Negative ion mass spectrometry of highly fluorinated compounds. 1. perhalogeno-pyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. hjjkyyj.com [hjjkyyj.com]
• 11. helixchrom.com [helixchrom.com]
• 12. benchchem.com [benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]
• 15. nayankumarsite.wordpress.com [nayankumarsite.wordpress.com]
• 16. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 17. Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 18. youtube.com [youtube.com]
• 19. 19Flourine NMR [chem.ch.huji.ac.il]
• 20. agilent.com [agilent.com]
• 21. benchchem.com [benchchem.com]

Reactivity Under the Microscope: A Comparative Guide to Fluorinated vs. Non-Fluorinated Pyridine Boronic Acids in Suzuki-Miyaura Coupling

For researchers, scientists, and professionals in drug development, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. Pyridine rings, ubiquitous in pharmaceuticals, are frequent targets for such modifications. This guide offers an objective comparison of the reactivity of fluorinated versus non-fluorinated pyridine boronic acids, focusing on the widely utilized Suzuki-Miyaura cross-coupling reaction, and provides supporting experimental data and protocols to inform your synthetic strategies.

The introduction of fluorine to a pyridine ring significantly alters its electronic properties, which in turn influences the reactivity of the corresponding boronic acid in palladium-catalyzed cross-coupling reactions. Understanding these effects is crucial for optimizing reaction conditions and achieving desired product yields.

The Impact of Fluorination on Reactivity: An Electronic Tug-of-War

Fluorine, as the most electronegative element, exerts a strong electron-withdrawing effect on the pyridine ring. This decreases the electron density of the aromatic system and increases the Lewis acidity of the boronic acid group.[1] While enhanced Lewis acidity can be beneficial in some catalytic cycles, it can be detrimental in the context of the Suzuki-Miyaura coupling of pyridine boronic acids.

The critical transmetalation step, where the organic moiety is transferred from the boron atom to the palladium catalyst, is often the rate-limiting step in the catalytic cycle.[1] It has been consistently observed that pyridine boronic acids bearing electron-donating or mildly electron-withdrawing groups tend to result in higher yields in Suzuki-Miyaura couplings compared to their more electron-deficient counterparts.[1] Consequently, non-fluorinated pyridine boronic acids, being more electron-rich, generally exhibit higher reactivity and lead to better yields in these coupling reactions.[1]

The challenges associated with electron-deficient heteroaryl boronic acids are not limited to slower transmetalation. These compounds are also more susceptible to protodeboronation, a significant decomposition pathway that can further reduce product yields.

Quantitative Performance Comparison

While direct side-by-side comparisons of a fluorinated pyridine boronic acid and its non-fluorinated counterpart under identical Suzuki-Miyaura conditions are not extensively available in the literature, we can infer their relative performance from studies on related compounds. The following table summarizes the yields of the Suzuki-Miyaura coupling of various hetero(aryl) boronic acids and esters with pyridine-2-sulfonyl fluoride (PyFluor), as reported by Rueda-Espinosa et al. This data highlights the influence of the electronic nature of the boronic acid on the reaction outcome.

Boronic Acid/Ester Coupling Partner	Product Yield (%)	Electronic Nature
2-Thiopheneboronic acid pinacol ester	89	Electron-rich heterocycle
4-Methoxyphenyl boronic acid	66	Electron-rich aryl
3-Pyridyl boronic ester	45	Electron-neutral heterocycle
4-Pyridyl boronic ester	35	Electron-neutral heterocycle
4-Cyanophenyl boronic acid	35	Electron-deficient aryl
Thiazole boronic ester	<5	Electron-deficient heterocycle

Reaction conditions: PyFluor (0.3 mmol), boronic acid/ester (0.45 mmol), Pd(dppf)Cl₂ (0.03 mmol), Na₃PO₄ (0.9 mmol), in dioxane or a dioxane/water mixture at 65-100°C. Data sourced from Rueda-Espinosa, J., et al. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry.[2]

The data clearly illustrates that electron-rich boronic acids, such as 2-thiopheneboronic acid pinacol ester and 4-methoxyphenyl boronic acid, provide significantly higher yields compared to the more electron-deficient 4-cyanophenyl boronic acid. Given that fluorine is a potent electron-withdrawing group, it is reasonable to anticipate that a fluorinated pyridine boronic acid would exhibit reactivity more aligned with that of the 4-cyanophenyl boronic acid, resulting in lower yields compared to its non-fluorinated analogue under similar conditions.[1]

Experimental Protocols

Below are representative experimental protocols for the Suzuki-Miyaura cross-coupling reaction involving a generic pyridine boronic acid and an aryl halide. These protocols can serve as a starting point and may require optimization for specific fluorinated or non-fluorinated substrates.

General Protocol for Suzuki-Miyaura Coupling:

Materials:

• Pyridine boronic acid (fluorinated or non-fluorinated) (1.2 - 1.5 equivalents)

• Aryl halide (e.g., aryl bromide) (1.0 equivalent)

• Palladium catalyst (e.g., Pd(dppf)Cl₂) (2-5 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃) (2.0 - 3.0 equivalents)

• Anhydrous solvent (e.g., 1,4-Dioxane, Toluene, or a mixture with water)

Procedure:

• To an oven-dried reaction vessel, add the aryl halide, pyridine boronic acid, palladium catalyst, and base.

• The vessel is sealed and the atmosphere is replaced with an inert gas (e.g., argon or nitrogen) by repeated cycles of vacuum and backfilling.

• The degassed solvent is then added via syringe.

• The reaction mixture is heated to the desired temperature (typically 80-120°C) with stirring for the specified time (usually 2-24 hours), monitoring the reaction progress by TLC or LC-MS.

• Upon completion, the reaction is cooled to room temperature.

• The mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is then purified by column chromatography on silica gel.

Microwave-Assisted Suzuki-Miyaura Coupling:

Procedure:

• In a microwave reaction vessel equipped with a magnetic stir bar, combine the pyridine boronic acid, aryl halide, palladium catalyst, ligand (if necessary), and base.

• Seal the vessel and purge with an inert gas for 10-15 minutes.

• Add the degassed solvent system.

• Place the vessel in the microwave reactor and heat to the desired temperature (typically 100-150°C) for the specified time (usually 10-30 minutes).

• After cooling, the work-up and purification follow the general protocol described above.

Visualizing the Process

To better understand the key processes, the following diagrams illustrate the Suzuki-Miyaura catalytic cycle and a general experimental workflow.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized workflow for a Suzuki-Miyaura cross-coupling experiment.

Conclusion: A Balance of Reactivity and Functionality

The decision to employ a fluorinated versus a non-fluorinated pyridine boronic acid in a Suzuki-Miyaura coupling necessitates a careful consideration of the trade-off between potentially lower reactivity and the desired physicochemical and biological properties of the final product. The available evidence strongly indicates that non-fluorinated pyridine boronic acids, being more electron-rich, will generally exhibit higher reactivity and provide better yields.[1] However, fluorinated pyridine boronic acids remain indispensable building blocks for the synthesis of molecules where the unique properties imparted by fluorine are essential for the desired biological activity or other molecular characteristics. For challenging couplings involving fluorinated pyridines, the use of more stable boronic acid derivatives, such as pinacol esters, in conjunction with highly active and specialized catalyst systems, is often a successful strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]

The Fluorine Factor: A Comparative Guide to its Impact on Pyridine Lipophilicity in Drug Discovery

For researchers, scientists, and drug development professionals, understanding and controlling the lipophilicity of lead compounds is a cornerstone of successful drug design. This guide provides a comparative analysis of how fluorination impacts the lipophilicity of pyridine derivatives, a common scaffold in medicinal chemistry. The inclusion of experimental data, detailed protocols, and logical diagrams aims to equip researchers with the knowledge to strategically employ fluorine substitution to optimize drug candidates.

Lipophilicity, a measure of a compound's ability to dissolve in fats, oils, and other non-polar solvents, is a critical physicochemical parameter that profoundly influences a drug's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[1][2][3] For orally administered drugs, a delicate balance of lipophilicity is required for the molecule to be soluble in the aqueous environment of the gastrointestinal tract and yet be able to permeate lipid-based cell membranes to reach its target.[3][] The partition coefficient (logP) and the distribution coefficient at a specific pH (logD) are the most common metrics used to quantify lipophilicity.[5]

Fluorine has emerged as a popular atom in medicinal chemistry for its ability to modulate a variety of molecular properties, including lipophilicity.[6][7] Its high electronegativity can alter the electronic environment of a molecule, influencing its interactions with biological targets and metabolic enzymes. This guide delves into the specific effects of fluorinating pyridine derivatives, offering a quantitative comparison and the experimental context needed for informed decision-making in drug development.

Comparative Lipophilicity Data: The Influence of Fluorination

The following table summarizes experimental data on the lipophilicity (logD at pH 7.4) of a series of 2-thioalkyl pyridine derivatives, illustrating the impact of varying degrees and positions of fluorination.

Compound	Structure	Degree of Fluorination	logD at pH 7.4	Change in logD vs. Non-fluorinated
2-(methylthio)pyridine	Pyridine-2-SCH₃	Non-fluorinated	1.69	N/A
2-(difluoromethylthio)pyridine	Pyridine-2-SCF₂H	Difluorinated	1.95	+0.26
2-(trifluoromethylthio)pyridine	Pyridine-2-SCF₃	Trifluorinated	2.13	+0.44
2-(ethylthio)pyridine	Pyridine-2-SCH₂CH₃	Non-fluorinated	2.26	N/A
2-(1,1-difluoroethylthio)pyridine	Pyridine-2-SCF₂CH₃	Internally Difluorinated	1.82	-0.44

Data sourced from: Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling.[8]

The data reveals that the impact of fluorination on lipophilicity is not always straightforward. While terminal fluorination of the methylthio substituent leads to a progressive increase in lipophilicity with an increasing number of fluorine atoms, internal difluorination of the ethylthio substituent results in a surprising decrease in lipophilicity compared to its non-fluorinated counterpart. This highlights the context-dependent nature of fluorine's effect, which is influenced by its position within the molecule.[8]

Experimental Protocols for Lipophilicity Determination

The accurate determination of logP and logD values is crucial for understanding the physicochemical properties of drug candidates. The "shake-flask" method is the gold standard for these measurements.[9][10][11]

Shake-Flask Method for logD Determination (Adapted from Linclau and coworkers)

This method is a variation of the traditional shake-flask technique and is particularly useful for fluorinated compounds, utilizing ¹⁹F NMR for quantification.[8]

Materials:

• n-Octanol (pre-saturated with buffer)

• Aqueous buffer (e.g., phosphate-buffered saline, pH 7.4, pre-saturated with n-octanol)

• Test compound

• Fluorinated internal standard of known lipophilicity

• Vials

• Shaker

• Centrifuge

• NMR spectrometer

Procedure:

• Preparation of Pre-Saturated Solvents: Mix equal volumes of n-octanol and the aqueous buffer in a separation funnel. Shake vigorously for an extended period (e.g., 24 hours) and then allow the phases to separate completely. This ensures that each solvent is saturated with the other, mimicking equilibrium conditions.

• Sample Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).[10]

• Partitioning: In a vial, add a known volume of the pre-saturated aqueous buffer and a known volume of the pre-saturated n-octanol. Add a small aliquot of the test compound stock solution and the fluorinated internal standard.

• Equilibration: Cap the vial and shake it for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases.[12]

• Phase Separation: Centrifuge the vial to ensure complete separation of the n-octanol and aqueous layers.

• Quantification by ¹⁹F NMR: Carefully take an aliquot from both the n-octanol and the aqueous phase. Analyze each aliquot by ¹⁹F NMR.

• Calculation: The logD value is calculated by comparing the integration of the ¹⁹F NMR signals of the test compound in each phase relative to the integration of the known internal standard.[8]

High-Performance Liquid Chromatography (HPLC) Method

A faster, alternative method for estimating logP utilizes reversed-phase HPLC.[5] This technique correlates the retention time of a compound with its lipophilicity.

Principle: Compounds are passed through a non-polar stationary phase (e.g., C18) with a polar mobile phase. More lipophilic compounds will have a stronger interaction with the stationary phase and thus a longer retention time.

Procedure:

• Calibration: A series of standard compounds with known logP values are injected into the HPLC system to create a calibration curve of retention time versus logP.

• Sample Analysis: The test compound is injected into the HPLC system under the same conditions.

• logP Determination: The retention time of the test compound is used to determine its logP value from the calibration curve.

Logical Framework: Fluorination's Role in Drug Properties

The following diagram illustrates the logical relationship between the strategic use of fluorination and its downstream effects on the physicochemical and pharmacological properties of a drug candidate.

Caption: Logical flow of how fluorination impacts key drug properties.

Conclusion

The strategic incorporation of fluorine into pyridine derivatives offers a powerful tool for medicinal chemists to fine-tune the lipophilicity of drug candidates. As the experimental data demonstrates, the effect of fluorination is highly dependent on its molecular context. A thorough understanding of these structure-lipophilicity relationships, coupled with robust experimental determination of logD/logP values, is essential for the rational design of molecules with improved ADMET properties. This guide serves as a foundational resource for researchers aiming to leverage the unique properties of fluorine to accelerate the development of novel therapeutics.

References

• 1. The influence of lipophilicity in drug discovery and design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The influence of lipophilicity in drug discovery and design | Semantic Scholar [semanticscholar.org]
• 3. azolifesciences.com [azolifesciences.com]
• 5. LogD | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 6. Impact of Fluorine Pattern on Lipophilicity and Acid-Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methods for Determination of Lipophilicity | Encyclopedia MDPI [encyclopedia.pub]
• 10. LogP / LogD shake-flask method [protocols.io]
• 11. researchgate.net [researchgate.net]
• 12. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy [jove.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Fluoro-4-(trifluoromethyl)pyridine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents is a critical component of laboratory safety and operational excellence. This guide provides essential, step-by-step procedures for the safe disposal of 2-Fluoro-4-(trifluoromethyl)pyridine, ensuring compliance and minimizing environmental impact.

2-Fluoro-4-(trifluoromethyl)pyridine is a flammable liquid and is toxic if swallowed, necessitating careful management throughout its lifecycle, from use to disposal.[1][2][3] Adherence to the following procedures is crucial for the safety of laboratory personnel and the protection of the environment.

I. Pre-Disposal and Waste Accumulation

Proper segregation and storage of waste are the foundational steps for safe disposal.

• Waste Container: Use a dedicated, properly labeled waste container for 2-Fluoro-4-(trifluoromethyl)pyridine waste. The container should be made of a compatible material, such as glass or a chemically resistant polymer.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "2-Fluoro-4-(trifluoromethyl)pyridine," and the associated hazard symbols (e.g., flammable, toxic).

• Storage: Store the waste container in a cool, dry, and well-ventilated area, away from sources of ignition such as heat, sparks, and open flames.[1][4] The storage area should be a designated hazardous waste accumulation area. Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[1]

II. Disposal Procedure

The recommended method for the disposal of 2-Fluoro-4-(trifluoromethyl)pyridine is through a licensed professional waste disposal service.

• Engage a Licensed Disposal Company: Do not attempt to dispose of this chemical through standard laboratory drains or as regular trash.[1] Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup by a certified hazardous waste disposal company.

• Incineration: The preferred method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[1][5] This ensures the complete destruction of the chemical and minimizes the release of harmful combustion byproducts. Extra care should be taken during ignition as the material is highly flammable.[1]

• Surplus and Non-Recyclable Solutions: Offer surplus and non-recyclable solutions to a licensed disposal company.[1][5]

III. Contaminated Materials

Any materials that come into contact with 2-Fluoro-4-(trifluoromethyl)pyridine must be treated as hazardous waste.

• Personal Protective Equipment (PPE): Used gloves, aprons, and other disposable PPE should be placed in the designated hazardous waste container.

• Labware: Contaminated glassware and other lab equipment should be decontaminated if possible or disposed of as hazardous waste.

• Spills: In the event of a spill, contain the spillage and collect it with an electrically protected vacuum cleaner or by wet-brushing.[1][5] Place the collected material in a suitable container for disposal according to local regulations.[1][5] Do not let the product enter drains.[1]

IV. Safety and Handling Summary

A summary of key safety and handling information for 2-Fluoro-4-(trifluoromethyl)pyridine is provided in the table below.

Parameter	Value	Reference
Signal Word	Danger	[1][2]
Hazard Statements	Flammable liquid and vapour. Toxic if swallowed. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.	[1][2][3]
Flash Point	23.9 °C (75.0 °F) - closed cup	[2]
Personal Protective Equipment (PPE)	Safety glasses, chemical-resistant gloves, lab coat. Use a respirator if ventilation is inadequate.	[1][5]
In case of contact (Eyes)	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1]
In case of contact (Skin)	Remove/Take off immediately all contaminated clothing. Rinse skin with water/shower.	[1]
In case of Ingestion	Immediately call a POISON CENTER or doctor/physician. Do NOT induce vomiting.	[1][3]
In case of Inhalation	Move person into fresh air. If not breathing, give artificial respiration.	[1]

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Fluoro-4-(trifluoromethyl)pyridine.

Caption: Disposal workflow for 2-Fluoro-4-(trifluoromethyl)pyridine.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 2-氟-4-三氟甲基吡啶 ≥94% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2-Fluoro-4-(trifluoromethyl)pyridine | 118078-66-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. cdhfinechemical.com [cdhfinechemical.com]

Personal protective equipment for handling 2-Fluoro-4-(trifluoromethyl)pyridine

Essential Safety and Handling Guide for 2-Fluoro-4-(trifluoromethyl)pyridine

This guide provides immediate and essential safety protocols, operational plans, and disposal procedures for handling 2-Fluoro-4-(trifluoromethyl)pyridine. It is intended for researchers, scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier:

• Name: 2-Fluoro-4-(trifluoromethyl)pyridine

• CAS Number: 118078-66-3

• Molecular Formula: C₆H₃F₄N

Hazard Identification and Personal Protective Equipment (PPE)

2-Fluoro-4-(trifluoromethyl)pyridine is a flammable liquid and vapor that is toxic if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] Adherence to the following PPE guidelines is mandatory to minimize exposure and ensure personal safety.

Quantitative Data Summary

Property	Value	Source
Flash Point	23.9 °C (75.0 °F) - closed cup
Density	1.355 g/mL at 25 °C
Boiling Point	124 - 126 °C	[3]
Signal Word	Danger	[1]
Hazard Classifications	Flammable Liquid 3, Acute Toxicity 3 (Oral), Skin Irritant 2, Eye Irritant 2, Specific Target Organ Toxicity - Single Exposure 3 (Respiratory system)

Operational Plan: Step-by-Step Handling Procedures

1. Engineering Controls and Preparation:

• Always handle 2-Fluoro-4-(trifluoromethyl)pyridine in a well-ventilated area, preferably within a certified chemical fume hood.

• Ensure that an emergency eyewash station and safety shower are readily accessible.

• Remove all potential ignition sources, such as open flames, hot surfaces, and sparks, from the handling area.[1]

• Use explosion-proof electrical and ventilating equipment.[4]

• Ground and bond containers when transferring the material to prevent static discharge.[4]

2. Donning Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety glasses and a face shield for maximum protection against splashes.[1]

• Skin Protection:

  • Gloves: Handle with chemical-resistant gloves. Always inspect gloves for integrity before use. Use proper glove removal technique to avoid skin contact.[1]

  • Protective Clothing: Wear a flame-retardant, anti-static lab coat or a complete chemical-resistant suit.[1]

• Respiratory Protection:

  • If risk assessment indicates, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges as a backup to engineering controls.[1]

  • For situations where the respirator is the sole means of protection, a full-face supplied air respirator is required.[1]

3. Handling and Use:

• Avoid contact with skin, eyes, and clothing.[1]

• Avoid inhaling vapor or mist.[1]

• Do not eat, drink, or smoke in the handling area.[4]

• Keep the container tightly closed when not in use.[1]

• Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[1]

4. Storage:

• Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[1]

• Store away from incompatible materials such as strong oxidizing agents, reducing agents, acids, and bases.[2][3]

• The storage area should be clearly labeled.[3]

Emergency and Disposal Plan

Spill Response Protocol

In the event of a spill, follow these steps methodically. The workflow below illustrates the logical sequence of actions to be taken.

Chemical Spill Response Workflow

Disposal Plan

• Chemical Waste:

  • Surplus and non-recyclable solutions should be handled by a licensed disposal company.[1]

  • The chemical should be burned in a chemical incinerator equipped with an afterburner and scrubber.[1] Exercise extreme care during ignition as the material is highly flammable.[1]

• Contaminated Materials:

  • Dispose of contaminated gloves and other disposable PPE as unused product in accordance with applicable laws and good laboratory practices.[1]

  • Contaminated packaging should also be disposed of as unused product.[1]

• Environmental Precautions:

  • Do not allow the product to enter drains.[1] Prevent further leakage or spillage if it is safe to do so.[1]

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 2-Fluoro-4-(trifluoromethyl)pyridine, 97%, Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 3. 2-Fluoro-4-trifluoromethyl-pyridine Manufacturer & Supplier in China | Properties, Applications, Safety Data [pipzine-chem.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]